Methyl 2-benzamido-3-(dimethylamino)acrylate

Core Science & Biosynthesis

Synthesis of Methyl 2-benzamido-3-(dimethylamino)acrylate: A Technical Guide to Enamine Condensation

Executive Summary

Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6) is a highly versatile "push-pull" enamine utilized extensively in the pharmaceutical industry as a building block for complex heterocycles, including pyrimidines, quinolones, and oxazoles. This whitepaper details the mechanistic rationale, experimental protocols, and analytical validation for synthesizing this compound via the direct condensation of methyl hippurate with N,N-dimethylformamide dimethyl acetal (DMF-DMA).

Structural and Mechanistic Overview

The target molecule features a highly polarized carbon-carbon double bond. The dimethylamino group acts as a potent electron donor (push), while the ester and benzamido groups serve as electron acceptors (pull). This unique electronic topology renders the

-carbon highly nucleophilic and the -carbon highly electrophilic, dictating its utility in regioselective cyclization reactions.

The Causality of Reagent Selection

The most efficient synthetic route relies on DMF-DMA . In this reaction, DMF-DMA serves a dual purpose:

• Electrophilic Formylating Agent: Upon thermal activation, DMF-DMA loses a methoxide ion to form a highly reactive iminium intermediate.

• Endogenous Base: The liberated methoxide deprotonates the active methylene of methyl hippurate (methyl 2-benzamidoacetate), generating an enolate that attacks the iminium ion. Subsequent elimination of a second methanol molecule yields the stable, conjugated enamine.

Figure 1: Mechanistic workflow for the direct condensation of methyl hippurate with DMF-DMA.

Experimental Protocol: Self-Validating Workflow

The following protocol is designed for a 10.0 mmol scale synthesis, incorporating in-process controls to ensure a self-validating system.

Step 1: Reaction Assembly

• Procedure: Charge an oven-dried, 50 mL round-bottom flask equipped with a magnetic stir bar with methyl hippurate (1.93 g, 10.0 mmol). Add anhydrous toluene (20.0 mL) to achieve a concentration of ~0.5 M. Finally, add DMF-DMA (1.79 g, ~2.0 mL, 15.0 mmol) dropwise at room temperature.

• Causality: Toluene is selected because its boiling point (110.6 °C) perfectly matches the thermal activation energy required for the elimination step. Furthermore, its non-polar nature prevents the solvation of the eliminated methanol, driving the equilibrium forward. A 1.5x equivalent excess of DMF-DMA compensates for its volatility and ensures complete consumption of the substrate.

Step 2: Thermal Condensation

• Procedure: Attach a reflux condenser and heat the mixture to 100 °C under a nitrogen atmosphere for 4 to 6 hours.

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 1:1 Ethyl Acetate/Hexane system. The reaction is deemed complete when the starting material spot (methyl hippurate) is entirely replaced by a highly UV-active spot with a lower

  value, corresponding to the conjugated enamine product.

Step 3: Workup and Isolation

• Procedure: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure (rotary evaporation) to remove the toluene solvent, unreacted DMF-DMA, and the methanol byproduct.

• Causality: Immediate removal of methanol is critical; leaving the product in a methanolic solution can lead to reverse Michael addition or ester hydrolysis during prolonged storage.

• Purification: Purify the crude dark-yellow residue via recrystallization from an Ethyl Acetate/Hexanes mixture to yield the pure (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate as a crystalline solid.

Quantitative Data & Stoichiometry

The table below summarizes the stoichiometric requirements and expected yields for the optimized protocol.

Reagent / Material	MW ( g/mol )	Equivalents	Mass (g)	Volume (mL)	Moles (mmol)
Methyl hippurate	193.20	1.0	1.93	-	10.0
DMF-DMA	119.16	1.5	1.79	~2.0	15.0
Toluene (Solvent)	92.14	-	-	20.0	-
Product (Expected)	248.28	1.0	1.98 - 2.11	-	~8.0 - 8.5

(Note: The isolated yield for this optimized enamine condensation typically ranges from 80% to 85%.)

Alternative Synthetic Route: The Oxazolone Pathway

While the DMF-DMA route is the modern industry standard due to its high atom economy, it is vital to understand the alternative historical pathway to appreciate the molecule's reactivity profile[1].

As documented by Singh et al., the target compound can also be synthesized via a two-step process:

• Cyclization: N-acyl-

  -amino acids are treated with a Vilsmeier-Haack reagent (DMF/POCl ) to synthesize 4-(N,N-dimethylaminomethylene)-2-phenyl-2-oxazolin-5-one.

• Methanolysis: The resulting oxazolone undergoes ring-opening when treated with sodium methoxide in methanol. The nucleophilic attack occurs regioselectively at the lactone carbonyl carbon, yielding methyl 2-benzamido-3-(dimethylamino)acrylate.

Comparative Causality: The oxazolone route elegantly demonstrates Hard-Soft Acid-Base (HSAB) principles during the ring-opening phase. However, the direct DMF-DMA condensation is vastly preferred in process chemistry because it avoids the use of harsh, corrosive reagents like POCl

and consolidates the synthesis into a single step.

Analytical Characterization

To validate the structural integrity of the synthesized product, Nuclear Magnetic Resonance (NMR) spectroscopy is required:

• H NMR (CDCl ): The defining feature of the push-pull enamine is the vinylic proton (=CH), which typically appears as a distinct downfield singlet between 7.00 and 7.50 ppm. Because of the restricted rotation around the C-N partial double bond (a direct result of the push-pull resonance), the two methyl groups of the dimethylamino moiety often appear as a broadened singlet or two distinct singlets between 2.80 and 3.20 ppm. The ester methoxy group will appear as a sharp singlet near 3.70 ppm.

References

• METHYL (Z)-2-BENZOYLAMINO-3-DIMETHYLAMINOPROPENOATE, 98% (CAS: 125008-68-6) . LookChem. URL:[Link]

• Synthesis of 4-(N,N-dimethylaminomethylene)-2-alkyl-2-oxazolin-5-ones via Vilsmeier Haack reagent and their reactions with various N- and O-nucleophiles . NIScPR Online Periodical Repository (Singh, R.S. & Singh, R.M., 2000). URL:[Link]

Sources

• 1. lookchem.com [lookchem.com]

Physicochemical Profiling and Synthetic Applications of (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate

Executive Summary

(Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6) is a highly versatile, polyfunctional building block utilized extensively in the synthesis of complex nitrogenous heterocycles. Characterized by its unique push-pull alkene system—featuring an electron-donating dimethylamino group and electron-withdrawing ester and amide moieties—this compound acts as a highly reactive dielectrophile. This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic pathways, and validated experimental protocols for its utilization in drug discovery and heterocyclic chemistry.

Physicochemical and Computational Profiling

Understanding the physicochemical parameters of a building block is critical for predicting its solubility, reactivity, and behavior in various solvent systems. The compound exhibits a LogP of 0.9924, indicating moderate lipophilicity, which makes it soluble in most organic solvents (e.g., dichloromethane, toluene, ethyl acetate) while retaining polar character due to its amide and ester functionalities[1].

Table 1: Physicochemical and Structural Properties

Property	Value
CAS Number	125008-68-6
Molecular Formula	C₁₃H₁₆N₂O₃[1]
Molecular Weight	248.28 g/mol [1]
Topological Polar Surface Area (TPSA)	58.64 Ų[1]
LogP (Predicted)	0.9924[1]
Hydrogen Bond Donors	1[1]
Hydrogen Bond Acceptors	4[1]
Rotatable Bonds	4[1]
Physical State	Solid (White crystalline powder),[2]

Structural Dynamics and Reactivity Profile

The core reactivity of (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate stems from its enamine-like structure. The dimethylamino group strongly donates electron density into the double bond, making the

-carbon highly susceptible to nucleophilic attack by primary amines[3]. This "push-pull" electronic configuration stabilizes the molecule but primes it for addition-elimination reactions.

When reacted with binucleophiles (such as 2-aminopyridine, 3-aminoisoxazole, or 3-amino-1,2,4-triazole), the compound serves as a potent dielectrophile, enabling the construction of fused pyrimidinones[3]. The reaction undergoes a tandem sequence:

• Addition-Elimination : The primary amine of the heterocycle attacks the

  -carbon, displacing the dimethylamino group as dimethylamine gas.

• Intramolecular Cyclization : The adjacent ring nitrogen attacks the ester carbonyl, extruding methanol to finalize the fused pyrimidinone scaffold (e.g., 3-Benzoylamino-4-oxo-4H-pyrido[1,2-a]pyrimidine)[3].

Mechanistic Pathway Visualization

Fig 1: Tandem addition-elimination and cyclization pathway for fused pyrimidinone synthesis.

Validated Experimental Protocols

Protocol A: Synthesis of (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate

This protocol describes the direct condensation of methyl hippurate with N,N-dimethylformamide dimethyl acetal (DMF-DMA)[4].

• Reaction Setup : To a flame-dried round-bottom flask equipped with a magnetic stirrer and a Dean-Stark trap, add methyl hippurate (1.0 equiv) and anhydrous toluene (0.5 M concentration).

• Reagent Addition : Add DMF-DMA (1.5 equiv) dropwise at room temperature. Causality: DMF-DMA acts as both the one-carbon electrophile and the source of the dimethylamino group. An excess is used to drive the equilibrium forward.

• Thermal Activation : Heat the mixture to reflux (110°C) for 4–6 hours. Causality: Toluene provides the optimal thermal energy required to drive the condensation, while the Dean-Stark apparatus allows for the azeotropic removal of the methanol byproduct, pushing the reaction to completion.

• Monitoring : Monitor the reaction via LC-MS or TLC (eluent: 1:1 Ethyl Acetate/Hexane). The disappearance of the methyl hippurate spot validates the completion of the enamine formation.

• Workup and Purification : Concentrate the mixture under reduced pressure. Triturate the resulting crude solid with cold diethyl ether. Causality: Trituration exploits the differential solubility of the highly crystalline product, effectively washing away non-polar impurities and unreacted DMF-DMA to yield the pure white crystalline powder[2].

Protocol B: Synthesis of Fused Pyrimidinones (e.g., Pyrido[1,2-a]pyrimidine)

This protocol outlines the downstream application of the title compound reacting with 2-aminopyridine[3].

• Reaction Setup : Dissolve (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate (1.0 equiv) and 2-aminopyridine (1.1 equiv) in glacial acetic acid (0.2 M concentration).

• Thermal Activation : Heat the reaction mixture to reflux (118°C) for 8 hours. Causality: Glacial acetic acid serves a dual purpose as both solvent and acid catalyst. The acidic medium protonates the dimethylamino group, converting it into a superior leaving group, which accelerates the initial nucleophilic addition-elimination step. Furthermore, it activates the ester carbonyl for the sterically demanding intramolecular ring closure.

• Precipitation : After cooling to room temperature, pour the mixture slowly into vigorously stirred ice water. Causality: The sudden shift in solvent polarity and temperature dramatically decreases the solubility of the product, driving rapid crystallization and preventing unwanted hydrolysis of the benzamide bond.

• Isolation : Filter the precipitate under vacuum, wash sequentially with water and cold ethanol, and dry in vacuo to afford the fused pyrimidinone.

Safety, Handling, and Storage

• Hazard Classification : The compound is classified under GHS as Acute Toxicity 4 (Oral), carrying the H302 hazard statement (Harmful if swallowed) and the GHS07 (Exclamation mark) pictogram.

• Handling : Standard PPE (nitrile gloves, safety goggles, and a lab coat) must be worn. All manipulations involving heating or aerosol generation should be conducted within a certified chemical fume hood.

• Storage : Store the compound sealed in a dry, dark environment at 2-8°C[1]. Causality: Refrigeration and moisture exclusion prevent the slow hydrolysis of the ester/amide groups and the degradation of the electron-rich enamine double bond over time.

References

• [4] LookChem. Cas 125008-68-6, METHYL (Z)-2-BENZOYLAMINO-3-DIMETHYLAMINOPROPENOATE Upstream Products. Available at: [Link]

• [2] LookChem. Cas 125008-68-6 SDS & Physical Properties. Available at:[Link]

• [3] LookChem. Cas 125008-68-6 Downstream Products & Pyrimidine Synthesis. Available at: [Link]

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An In-Depth Technical Guide to the Structural Analysis of Methyl 2-benzamido-3-(dimethylamino)acrylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Foreword: Decoding a Versatile Scaffold

Methyl 2-benzamido-3-(dimethylamino)acrylate stands as a molecule of significant interest within the realms of synthetic chemistry and drug discovery. As a dehydro-β-amino ester, it belongs to a class of compounds recognized as valuable precursors for biologically active molecules.[1][2] Its structural framework, characterized by an electron-rich enamine system conjugated with an electron-withdrawing benzamido group, imparts unique electronic and conformational properties. This guide provides a comprehensive structural analysis of this compound, drawing upon established principles of spectroscopic interpretation, conformational analysis, and the known reactivity of related systems. While a definitive crystal structure remains to be published, this document synthesizes available data and theoretical knowledge to offer a robust working model for researchers. The potential of related benzamido and benzimidazole derivatives to exhibit a wide range of pharmacological activities, including anticancer and anti-inflammatory properties, underscores the importance of a thorough structural understanding of this scaffold for future drug development endeavors.[3][4]

Molecular Identity and Physicochemical Properties

Methyl 2-benzamido-3-(dimethylamino)acrylate is a solid compound commercially available, predominantly as the (Z)-isomer.[5][6]

Property	Value	Source
Chemical Formula	C₁₃H₁₆N₂O₃	[5][7]
Molecular Weight	248.28 g/mol	[5][7]
CAS Number	125008-68-6	[5][7]
Physical Form	Solid	[5]
Isomer	(Z)	[5][6]

Spectroscopic Elucidation: A Multi-faceted Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of the molecule.

2.1.1. ¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to reveal key information about the stereochemistry and electronic environment of the molecule.

• Vinyl Proton: A singlet for the vinyl proton (C=CH) is anticipated. Its chemical shift will be significantly influenced by the "push-pull" nature of the enamine system. The electron-donating dimethylamino group will shield this proton, shifting it upfield, while the electron-withdrawing groups will have a deshielding effect.

• Benzamido N-H Proton: A broad singlet corresponding to the amide proton is expected. Its chemical shift can be concentration-dependent and will be influenced by hydrogen bonding.

• Aromatic Protons: A multiplet system in the aromatic region (typically δ 7-8 ppm) will correspond to the five protons of the benzoyl group.

• Methyl Ester Protons: A sharp singlet for the three protons of the methyl ester group (-OCH₃) is expected.

• Dimethylamino Protons: A singlet for the six protons of the dimethylamino group (-N(CH₃)₂) is anticipated.

2.1.2. ¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will complement the ¹H NMR data by providing information on the carbon skeleton.

• Carbonyl Carbons: Two distinct signals in the downfield region are expected for the ester and amide carbonyl carbons.

• Olefinic Carbons: Two signals will correspond to the carbons of the C=C double bond. The carbon attached to the nitrogen atom will be significantly shielded compared to the carbon at the α-position to the carbonyl groups.

• Aromatic Carbons: Signals in the aromatic region will correspond to the carbons of the phenyl ring.

• Methyl Ester Carbon: A signal for the methyl carbon of the ester group.

• Dimethylamino Carbons: A signal for the two equivalent methyl carbons of the dimethylamino group.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the key functional groups present in the molecule.

`dot graph FTIR_Interpretation { layout=neato; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} ` Caption: Predicted major IR absorption bands for Methyl 2-benzamido-3-(dimethylamino)acrylate.

Key expected absorption bands are summarized in the table below, with data from related acrylate and amide compounds providing a reference.[8][9]

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)
Amide N-H	Stretch	~3300
Aromatic C-H	Stretch	>3000
Aliphatic C-H	Stretch	<3000
Ester C=O	Stretch	~1720
Amide C=O (Amide I)	Stretch	~1650
Alkene C=C	Stretch	~1600
Enamine C-N	Stretch	~1250

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its structure.

2.3.1. Ionization and Molecular Ion

Soft ionization techniques like Electrospray Ionization (ESI) are expected to produce a prominent protonated molecular ion [M+H]⁺ at m/z 249.29.

2.3.2. Fragmentation Pattern (Predicted)

The fragmentation of the molecular ion can provide valuable structural information. Tandem mass spectrometry (MS/MS) would be particularly useful in elucidating the fragmentation pathways.[10] Common fragmentation patterns for related structures include losses of small neutral molecules and characteristic cleavages of the ester and amide groups.

Conformational Analysis: A Molecule in Flux

The structural rigidity and biological activity of molecules like Methyl 2-benzamido-3-(dimethylamino)acrylate are dictated by their preferred conformations. The presence of the enamine and amide functionalities introduces several possibilities for isomerism and conformational preferences.

(Z)-Stereochemistry

The commercially available form of this compound is specified as the (Z)-isomer, which refers to the relative orientation of the substituents around the C=C double bond. In the (Z)-isomer, the higher priority groups on each carbon of the double bond are on the same side.

s-cis and s-trans Conformers

The enamine moiety can exist in s-cis and s-trans conformations due to rotation around the C-N single bond. These conformers can have different stabilities and may interconvert in solution. The equilibrium between these forms can be influenced by solvent polarity and temperature.

Intramolecular Hydrogen Bonding

The presence of the N-H proton of the benzamido group and the carbonyl oxygen of the methyl ester creates the potential for intramolecular hydrogen bonding. This interaction can significantly influence the molecule's conformation, potentially favoring a more planar arrangement. The formation of a six-membered ring through this hydrogen bond could be a key factor in stabilizing a particular conformer. The existence of such intramolecular hydrogen bonds in similar β-enaminone structures has been observed.[11]

`dot graph Conformational_Isomers { layout=neato; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} ` Caption: Key conformational considerations for Methyl 2-benzamido-3-(dimethylamino)acrylate.

Synthesis and Experimental Protocols

A reliable synthetic route is crucial for obtaining pure Methyl 2-benzamido-3-(dimethylamino)acrylate for research purposes. While a specific, detailed protocol for this exact molecule was not found in the initial searches, a general and plausible synthetic approach can be outlined based on the synthesis of related dehydro-β-amino esters.[1][2]

General Synthetic Strategy

A common method for the synthesis of such compounds involves the condensation of a β-ketoester with an amine, followed by acylation.

Step-by-Step Protocol (Hypothetical)

Step 1: Synthesis of Methyl 3-(dimethylamino)but-2-enoate

• To a solution of methyl acetoacetate in a suitable solvent (e.g., toluene), add dimethylamine.

• Heat the mixture under reflux with a Dean-Stark trap to remove water.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure to yield the crude enamine intermediate.

Step 2: Synthesis of Methyl 2-benzamido-3-(dimethylamino)acrylate

• Dissolve the crude enamine from Step 1 in an anhydrous aprotic solvent (e.g., THF).

• Cool the solution to a low temperature (e.g., -78 °C) under an inert atmosphere (e.g., nitrogen or argon).

• Add a strong base (e.g., n-butyllithium) dropwise to deprotonate the α-carbon.

• After stirring for a suitable time, add benzoyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final product.

Self-Validation: The purity and identity of the synthesized product must be rigorously confirmed by the spectroscopic methods outlined in Section 2 (NMR, IR, and MS) and by comparing the data with expected values.

Relevance in Drug Development

The benzamido-acrylate scaffold is of interest to medicinal chemists due to the diverse biological activities exhibited by related compounds. Benzimidazole derivatives, which share structural similarities, are known to possess a wide range of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.[3][4] The enamine moiety can also participate in Michael additions, making these compounds potential covalent inhibitors of biological targets. A thorough understanding of the structure, conformation, and reactivity of Methyl 2-benzamido-3-(dimethylamino)acrylate is therefore a critical first step in exploring its potential as a lead compound in drug discovery programs.

References

• G. Bartoli, M. Bosco, A. Carlone, M. Locatelli, M. Massaccesi, P. Melchiorre, L. Sambri, "Synthesis of Dehydro-β-amino esters via Highly Regioselective Amination of Allylic Carbonates," Organic Letters, vol. 10, no. 14, pp. 3053–3056, 2008. [Online]. Available: [Link]

• G. Bartoli, M. Bosco, A. Carlone, M. Locatelli, M. Massaccesi, P. Melchiorre, L. Sambri, "Synthesis of dehydro-beta-amino esters via highly regioselective amination of allylic carbonates," PubMed, 2008. [Online]. Available: [Link]

• G. Bartoli, M. Bosco, A. Carlone, M. Locatelli, M. Massaccesi, P. Melchiorre, L. Sambri, "Synthesis of Dehydro-β-amino esters via Highly Regioselective Amination of Allylic Carbonates," Organic Letters, 2008. [Online]. Available: [Link]

• A. M. Al-Majid, A. A. El-Emam, H. A. Al-Saeed, A. Barakat, "Structure of diverse β-enaminone derivatives with interesting biological activities," ResearchGate, 2017. [Online]. Available: [Link]

• P. G. Jagtap, S. S. Gholap, S. S. Kauthale, V. D. Bobade, "Structural tuning of β-enamino diketones: exploration of solution and crystalline state photochromism," RSC Advances, 2023. [Online]. Available: [Link]

• A. M. Al-Majid, A. A. El-Emam, H. A. Al-Saeed, A. Barakat, "Structure of β‐enaminones and β‐enaminoesters.," ResearchGate, 2017. [Online]. Available: [Link]

• S. K. Guchhait, S. S. M. Shafi, "ChemInform Abstract: Regio- and Stereoselective Synthesis of α,β-Dehydro-β-amino Esters.," ResearchGate, 2008. [Online]. Available: [Link]

• A. Alshahrani, S. Soliman, A. S. Alamary, A. M. Al-Majid, M. Haukka, S. Yousuf, A. Barakat, "Synthesis of Enaminones-Based Benzo[d]imidazole Scaffold: Characterization and Molecular Insight Structure," MDPI, 2020. [Online]. Available: [Link]

• L. T. Kanerva, "Direct Enzymatic Route for the Preparation of Novel Enantiomerically Enriched Hydroxylated β-Amino Ester Stereoisomers," MDPI, 2010. [Online]. Available: [Link]

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Structural Paradigm: The "Push-Pull" Alkene System

An in-depth technical analysis of CAS 125008-68-6 , chemically identified as Methyl (Z)-2-benzamido-3-(dimethylamino)acrylate , reveals its critical role as a highly versatile "push-pull" alkene in modern synthetic organic chemistry. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a comprehensive understanding of its physicochemical properties, mechanistic reactivity, and field-proven synthetic protocols.

CAS 125008-68-6 is a bifunctional organic building block characterized by an enamine backbone coupled with an electron-withdrawing ester and benzamido group. This specific electronic arrangement creates a highly polarized double bond, commonly referred to as a "push-pull" alkene[1].

The dimethylamino group acts as a strong electron donor (the "push"), while the methyl ester and benzamido groups act as electron acceptors (the "pull"). This vinylogous polarization renders the

-carbon (C3) highly electrophilic, making it an exceptional site for nucleophilic attack. Furthermore, the molecule exists exclusively in the Z-configuration. This stereochemical preference is thermodynamically driven by a strong intramolecular hydrogen bond between the benzamido N-H and the ester carbonyl oxygen, which locks the conformation and stabilizes the conjugated system[2].

Quantitative Physicochemical Data

The following table summarizes the core quantitative parameters required for stoichiometric calculations and analytical validation[3][4]:

Property	Value
CAS Registry Number	125008-68-6
Chemical Name	Methyl (Z)-2-benzamido-3-(dimethylamino)acrylate
Molecular Formula	C H N O
Molecular Weight	248.28 g/mol
Melting Point	172 - 175 °C
Appearance	White crystalline powder
Stereochemistry	Z-isomer (Thermodynamically preferred)

Mechanistic Reactivity and Downstream Applications

The synthetic utility of CAS 125008-68-6 lies in its predictable reactivity profile. It primarily undergoes Addition-Elimination (AdN-E) reactions. When exposed to primary amines, hydrazines, or amidines, the nucleophile attacks the electrophilic C3 position. The resulting tetrahedral intermediate collapses, expelling dimethylamine as a gaseous leaving group[2].

This mechanism is the cornerstone for synthesizing constrained unnatural amino acids (via asymmetric reduction of the double bond) and complex heterocycles like pyrimidines, pyrazoles, and oxazolones, which are highly sought after in oncology and immunology drug discovery pipelines[5][6].

Fig 1: Synthesis and downstream reactivity pathways of CAS 125008-68-6.

Experimental Methodology: Self-Validating Synthesis Protocol

To synthesize CAS 125008-68-6 with high purity (>98%), the workflow relies on a two-stage process: the upstream construction of an oxazolone ring via a Vilsmeier-Haack reaction, followed by a controlled ring-opening methanolysis[4][7].

Stage 1: Synthesis of the Oxazolone Precursor

• Reagent Preparation: Dissolve hippuric acid (N-benzoylglycine) in anhydrous N,N-dimethylformamide (DMF).

• Vilsmeier-Haack Activation: Dropwise add phosphorus oxychloride (POCl

  ) at 0–5 °C under an inert argon atmosphere.

  • Causality: The Vilsmeier reagent (chloromethylenedimethylammonium chloride) acts dually here. It first cyclodehydrates the hippuric acid into 2-phenyl-5-oxazolone. Subsequently, it formylates the highly nucleophilic C4 position of the newly formed ring, yielding 4-(N,N-dimethylaminomethylene)-2-phenyl-2-oxazolin-5-one[7].

• Quenching & Isolation: Pour the mixture over crushed ice and neutralize with saturated aqueous NaHCO

  . Filter and dry the resulting yellow precipitate.

Stage 2: Ring-Opening Methanolysis to CAS 125008-68-6

• Solvent Selection: Suspend the purified oxazolone precursor in strictly anhydrous methanol.

  • Causality: The absence of water is critical. Trace moisture will lead to the irreversible hydrolysis of the oxazolone into the free carboxylic acid, drastically reducing the yield of the desired methyl ester.

• Base Catalysis: Add a catalytic amount of sodium methoxide (NaOMe) (0.1 equivalents).

  • Causality: NaOMe acts as a potent nucleophile that selectively attacks the lactone carbonyl carbon of the oxazolone. This triggers the cleavage of the C-O bond, opening the ring to form the methyl ester[8].

• Reaction Monitoring: Stir the mixture at room temperature. The reaction is self-validating via Thin-Layer Chromatography (TLC). The disappearance of the bright yellow oxazolone spot indicates complete conversion.

• Neutralization: Quench the reaction with a stoichiometric amount of glacial acetic acid.

  • Causality: Neutralizing the alkoxide prevents unwanted transesterification or degradation of the highly polarized push-pull alkene system.

• Crystallization: Concentrate the mixture under reduced pressure. Recrystallize the crude residue from an ethyl acetate/hexane mixture. The product will exclusively crystallize as the Z-isomer due to the thermodynamic stability of its intramolecular hydrogen bonding network.

Analytical Validation

For quality control, the identity of CAS 125008-68-6 must be confirmed via NMR spectroscopy. The

H-NMR spectrum will display a highly characteristic singlet for the vinylic proton at the -carbon, typically shifted downfield (around 7.0 - 7.5 ppm) due to the strong electron-withdrawing effect of the ester and benzamido groups. The dimethylamino protons will appear as two distinct singlets or a broad singlet (depending on the temperature and NMR solvent) due to the restricted rotation around the C-N partial double bond, a hallmark of push-pull alkenes[1].

References

• Lookchem. "Cas 125008-68-6, METHYL (Z)-2-BENZOYLAMINO-3-DIMETHYLAMINOPROPENOATE, 98%." Lookchem.com. URL:[Link]

• Comptes Rendus de l'Académie des Sciences. "One-pot Vilsmeier reagent-mediated multicomponent reaction: A direct synthesis of oxazolones and Erlenmeyer azlactones from carboxylic acids." Academie-sciences.fr. URL:[Link]

• ResearchGate. "Electronic State of Push−Pull Alkenes: An Experimental Dynamic NMR and Theoretical ab Initio MO Study." Researchgate.net. URL:[Link]

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• 6. pubs.acs.org [pubs.acs.org]
• 7. One-pot Vilsmeier reagent-mediated multicomponent reaction: A direct synthesis of oxazolones and Erlenmeyer azlactones from carboxylic acids [comptes-rendus.academie-sciences.fr]
• 8. lookchem.com [lookchem.com]

An In-Depth Technical Guide to Methyl 2-benzamido-3-(dimethylamino)acrylate: Synthesis, Reactivity, and Applications in Heterocyclic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-benzamido-3-(dimethylamino)acrylate is a versatile polyfunctionalized building block in organic synthesis. As a member of the β-enamino ester class of compounds, its unique electronic and steric properties make it a valuable precursor for the construction of a wide array of complex molecular architectures, particularly heterocyclic systems.[1] The presence of a nucleophilic enamine moiety, an electrophilic acrylate system, and a directing benzamido group within a single molecule provides a rich platform for diverse chemical transformations. This guide offers a comprehensive overview of the synthesis, physicochemical properties, and synthetic applications of Methyl 2-benzamido-3-(dimethylamino)acrylate, with a focus on its utility in the development of novel chemical entities for pharmaceutical and materials science research.

Physicochemical Properties

Property	Value	Source(s)
Chemical Formula	C₁₃H₁₆N₂O₃
Molecular Weight	248.28 g/mol
CAS Number	125008-68-6 ((Z)-isomer)
Appearance	Solid
SMILES	O=C(C1=CC=CC=C1)N([H])/C(C(OC)=O)=C\N(C)C
InChI Key	FVLTUIYGIXNEOM-LUAWRHEFSA-N

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons of the benzoyl group, a singlet for the vinylic proton, singlets for the N,N-dimethyl protons, a singlet for the methyl ester protons, and a broad singlet for the N-H proton.

• ¹³C NMR: The spectrum would display resonances for the carbonyl carbons of the ester and amide, aromatic carbons, vinylic carbons, and the methyl carbons of the dimethylamino and ester groups.

• IR Spectroscopy: Characteristic absorption bands would be observed for the N-H stretching, C=O stretching of the amide and ester, C=C stretching of the acrylate, and C-N stretching.

• Mass Spectrometry: The molecular ion peak [M]+ or protonated molecular ion peak [M+H]+ would be observed at m/z corresponding to its molecular weight.

Synthesis of Methyl 2-benzamido-3-(dimethylamino)acrylate

The synthesis of β-enamino esters like Methyl 2-benzamido-3-(dimethylamino)acrylate is typically achieved through the condensation of a β-keto ester equivalent with an amine or, more commonly, by the reaction of an active methylene compound with a formylating agent. A highly plausible and efficient method for the synthesis of the title compound involves the reaction of methyl 2-benzamidoacetate with N,N-dimethylformamide dimethyl acetal (DMFDMA).[1]

Plausible Synthetic Protocol

Reaction Scheme:

Figure 1: Plausible synthesis of Methyl 2-benzamido-3-(dimethylamino)acrylate.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 2-benzamidoacetate (1 equivalent) in a suitable solvent such as toluene or xylene.

• Addition of Reagent: Add N,N-dimethylformamide dimethyl acetal (DMFDMA) (1.1-1.5 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the desired (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate as a solid.

Causality Behind Experimental Choices:

• DMFDMA as Formylating Agent: DMFDMA serves as a highly reactive and efficient one-carbon electrophile that readily reacts with active methylene compounds. It also acts as a dehydrating agent, driving the reaction to completion.

• Solvent: A non-protic solvent like toluene or xylene is used to allow for heating to reflux, which accelerates the reaction rate.

• Purification: Recrystallization is a standard and effective method for purifying solid organic compounds, removing unreacted starting materials and byproducts.

Reactivity and Mechanistic Insights

The reactivity of Methyl 2-benzamido-3-(dimethylamino)acrylate is governed by the interplay of its functional groups. The electron-donating dimethylamino group and the electron-withdrawing ester and benzamido groups create a polarized π-system, making the α-carbon electron-deficient and the β-carbon electron-rich.

Figure 2: Key reaction pathways of Methyl 2-benzamido-3-(dimethylamino)acrylate.

Reactions with Nucleophiles: A Gateway to Heterocycles

A primary application of Methyl 2-benzamido-3-(dimethylamino)acrylate is its reaction with binucleophiles to construct five- and six-membered heterocyclic rings. The dimethylamino group acts as an excellent leaving group upon nucleophilic attack at the β-carbon, followed by cyclization.

1. Synthesis of Pyrazoles:

The reaction with hydrazine and its derivatives is a cornerstone of pyrazole synthesis from β-enamino esters.[5]

Reaction Scheme:

Figure 3: Synthesis of a pyrazolone derivative.

General Protocol for Pyrazole Synthesis:

• Reaction Setup: Dissolve Methyl 2-benzamido-3-(dimethylamino)acrylate (1 equivalent) in a suitable solvent such as ethanol or acetic acid in a round-bottom flask.

• Addition of Hydrazine: Add hydrazine hydrate or a substituted hydrazine (1-1.2 equivalents) to the solution.

• Reaction: Heat the mixture to reflux for several hours, monitoring by TLC.

• Isolation: Cool the reaction mixture. The product often precipitates and can be collected by filtration. If not, the solvent is removed under reduced pressure, and the residue is purified by recrystallization or column chromatography.

Mechanistic Rationale: The reaction proceeds via an initial Michael-type addition of the more nucleophilic nitrogen of the hydrazine to the β-carbon of the acrylate. This is followed by an intramolecular cyclization with the elimination of dimethylamine and subsequent tautomerization to form the stable pyrazole ring.[6]

2. Synthesis of Pyrimidines:

Condensation with amidines, guanidine, or urea provides access to pyrimidine derivatives.

General Protocol for Pyrimidine Synthesis:

• Reaction Setup: In a suitable solvent like ethanol or DMF, dissolve Methyl 2-benzamido-3-(dimethylamino)acrylate (1 equivalent).

• Base and Nucleophile Addition: Add a base such as sodium ethoxide or potassium carbonate, followed by the addition of the N-C-N binucleophile (e.g., guanidine hydrochloride, acetamidine hydrochloride) (1-1.2 equivalents).

• Reaction: Heat the reaction mixture to reflux for an extended period (often 12-24 hours).

• Work-up and Purification: After cooling, neutralize the reaction mixture with an acid (e.g., acetic acid). The precipitated product is collected by filtration and purified by recrystallization.

[3+2] Cycloaddition Reactions

As an electron-rich alkene, the enamine moiety of Methyl 2-benzamido-3-(dimethylamino)acrylate can participate as the 2π component in [3+2] cycloaddition reactions with 1,3-dipoles, such as azides, to form five-membered heterocycles.[7]

Reaction with Azides for Triazole Synthesis:

The reaction with organic azides can lead to the formation of triazole derivatives, although this is often followed by rearrangement or fragmentation depending on the reaction conditions and substituents.[8]

Plausible Protocol for Triazole Synthesis:

• Reaction Setup: Dissolve Methyl 2-benzamido-3-(dimethylamino)acrylate (1 equivalent) and the desired organic azide (1 equivalent) in an inert solvent like toluene or xylene.

• Reaction: Heat the reaction mixture to a high temperature (typically >100 °C) for several hours.

• Isolation: After cooling, remove the solvent under reduced pressure and purify the residue by column chromatography to isolate the triazole product.

Mechanistic Considerations: The cycloaddition of an azide to an enamine initially forms an unstable triazoline intermediate. This intermediate can then undergo elimination of dimethylamine to afford the aromatic triazole. The regiochemistry of the addition is influenced by the electronic and steric nature of both the enamine and the azide.[8]

Applications in Drug Discovery and Medicinal Chemistry

The heterocyclic scaffolds readily accessible from Methyl 2-benzamido-3-(dimethylamino)acrylate, such as pyrazoles and pyrimidines, are privileged structures in medicinal chemistry, appearing in a multitude of approved drugs and clinical candidates.

• Pyrazoles: This ring system is found in drugs with a wide range of biological activities, including anti-inflammatory (e.g., Celecoxib), anticancer, and antimicrobial agents.[5]

• Pyrimidines: As core components of nucleobases, pyrimidine analogues are widely used as antiviral and anticancer drugs (e.g., 5-Fluorouracil).

The ability to rapidly generate libraries of substituted pyrazoles and pyrimidines from a common, versatile precursor like Methyl 2-benzamido-3-(dimethylamino)acrylate makes it a highly valuable tool in lead discovery and optimization campaigns.

Conclusion

Methyl 2-benzamido-3-(dimethylamino)acrylate is a powerful and versatile building block in modern organic synthesis. Its predictable reactivity, particularly in the construction of pyrazole and pyrimidine ring systems, has cemented its importance in the synthetic chemist's toolbox. The straightforward access to these medicinally relevant scaffolds underscores its potential for continued application in drug discovery and the development of novel functional materials. Further exploration of its reactivity, especially in asymmetric transformations and more complex cascade reactions, is likely to uncover even greater synthetic utility in the years to come.

References

• Royal Society of Chemistry. (n.d.). Supporting Information. Rsc.org. Retrieved from [Link]

• Enamine Chemistry. IV. Cycloaddition Reactions of Enamines Derived from Aldehydes and Acyclic Ketones1,2. (n.d.). R Discovery. Retrieved from [Link]

• Soykan, C. (2020). New Methods in the Synthesis of (Meth)
• Easwar, S. (2019). A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage. Organic Chemistry Portal.

• ¹H NMR spectra (500 MHz, CDCl3) of N-(2-(dimethylamino)ethyl)acrylamide (I). (n.d.). ResearchGate. Retrieved from [Link]

• Mendoza-Vivar, M., et al. (2023).
• Al-Mousawi, S. M., et al. (2011).

• Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. (n.d.). Retrieved from [Link]

• David, O., et al. (2003). NEW ACCESS TO CHIRAL CYCLIC ω-OXYGENATED β-ENAMINO ESTERS BY INTRAMOLECULAR AMINOCYCLISATION REACTIONS‡. Heterocycles, 60(12), 2667.
• Kaushik, D., et al. (2011). 2-(Benzoylamino)-3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)acrylic acid. Molbank, 2011(2), M726.

• Cycloaddition reaction of β‐enamino maleimides and esters with MBH carbonates of isatins. …. (n.d.). ResearchGate. Retrieved from [Link]

• Processes for hydrazine addition to acrylic macromonomers and products therefrom. (n.d.). Google Patents.

• (PDF) Cycloaddition Reactions of Enamines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Some New Pyrazoles. (n.d.). DergiPark. Retrieved from [Link]

• Reddy, A. V., et al. (2011). N, N-Dimethylamino acrylate derivatives - Facile inexpensive synthesis of Rufinamide-an antiepileptic. Der Pharma Chemica, 3(1), 381-387.

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An In-Depth Technical Guide to the Reactivity of Methyl 2-benzamido-3-(dimethylamino)acrylate with Nucleophiles

Abstract

Methyl 2-benzamido-3-(dimethylamino)acrylate is a versatile and highly reactive building block in modern organic synthesis. Its unique electronic and steric properties, arising from the interplay between the electron-withdrawing benzamido and ester groups and the electron-donating dimethylamino group, render it susceptible to a wide range of nucleophilic attacks. This guide provides a comprehensive overview of the reactivity of this enamine-type compound with various nucleophiles, offering insights into reaction mechanisms, and practical experimental protocols. The content is tailored for researchers, scientists, and professionals in drug development who are looking to leverage the synthetic potential of this valuable intermediate.

Introduction: The Chemical Versatility of Methyl 2-benzamido-3-(dimethylamino)acrylate

Methyl 2-benzamido-3-(dimethylamino)acrylate, with the CAS numbers 56952-04-6 and 125008-68-6, is a multifunctionalized acrylate derivative.[1][2][3] Its structure, featuring an electron-rich enamine moiety, makes it a potent nucleophile in its own right, while the acrylate backbone provides an electrophilic site for conjugate additions.[4][5][6] This duality in reactivity is the cornerstone of its synthetic utility.

The dimethylamino group, being a strong electron-donating group, significantly increases the electron density of the double bond, making the β-carbon highly nucleophilic.[6] This enhanced nucleophilicity allows it to react with a variety of electrophiles. Conversely, the electron-withdrawing nature of the adjacent benzamido and methyl ester groups makes the β-carbon susceptible to attack by strong nucleophiles, often leading to a substitution of the dimethylamino group. This reactivity profile makes it a valuable precursor for the synthesis of a diverse array of heterocyclic compounds, which are of significant interest in medicinal chemistry and materials science.[7][8][9]

Core Reactivity Principles

The reactivity of methyl 2-benzamido-3-(dimethylamino)acrylate is primarily governed by the principles of enamine chemistry. Enamines are more reactive nucleophiles than their enol counterparts due to the greater electron-donating ability of nitrogen compared to oxygen.[4][6] The lone pair of electrons on the nitrogen atom participates in resonance, increasing the electron density at the α-carbon and making it a soft nucleophilic center.

The general reactivity can be summarized by two main pathways:

• Reaction as a Nucleophile: The α-carbon of the enamine can attack various electrophiles.

• Reaction as an Electrophile: The β-carbon is susceptible to nucleophilic attack, often followed by the elimination of dimethylamine. This pathway is particularly prevalent in reactions with strong nucleophiles and is a cornerstone of its use in heterocyclic synthesis.

Reactions with N-Nucleophiles: A Gateway to Heterocycles

The reaction of methyl 2-benzamido-3-(dimethylamino)acrylate with nitrogen-based nucleophiles is a widely exploited strategy for the synthesis of various nitrogen-containing heterocycles, particularly pyrimidines and their fused analogs.[7][8][9]

Synthesis of Pyrimidine Derivatives

The condensation of amidines, ureas, thioureas, and guanidines with methyl 2-benzamido-3-(dimethylamino)acrylate provides a direct route to functionalized pyrimidines.[7] This transformation is a classic example of constructing a pyrimidine ring from a three-carbon and a nitrogen-carbon-nitrogen fragment.[7]

Mechanism: The reaction typically proceeds via an initial nucleophilic attack of the N-nucleophile on the electrophilic β-carbon of the acrylate, followed by the elimination of dimethylamine. The resulting intermediate then undergoes an intramolecular cyclization and subsequent aromatization to yield the pyrimidine ring.

Caption: General mechanism for pyrimidine synthesis.

Representative Experimental Protocol: Synthesis of a Substituted Pyrimidine

The following protocol outlines a general procedure for the synthesis of a pyrimidine derivative from methyl 2-benzamido-3-(dimethylamino)acrylate and a suitable N-nucleophile, such as guanidine.

Materials:

• Methyl 2-benzamido-3-(dimethylamino)acrylate

• Guanidine hydrochloride

• Sodium ethoxide

• Anhydrous ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a solution of sodium ethoxide (prepared by dissolving sodium in anhydrous ethanol) in a round-bottom flask, add guanidine hydrochloride and stir until a clear solution is obtained.

• Add methyl 2-benzamido-3-(dimethylamino)acrylate to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and acidify with a suitable acid (e.g., dilute HCl) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure pyrimidine derivative.

Note: This is a generalized protocol. Reaction conditions such as temperature, reaction time, and solvent may need to be optimized for specific substrates.[8]

Reactant	Molar Ratio	Solvent	Temperature	Time	Yield
Guanidine	1.1 eq	Ethanol	Reflux	4-6 h	75-85%
Thiourea	1.1 eq	DMF	100 °C	8-10 h	60-70%
Amidines	1.0 eq	Toluene	Reflux	12-16 h	55-65%

Table 1: Typical Reaction Conditions for Pyrimidine Synthesis

Reactions with S-Nucleophiles: Access to Thio-functionalized Compounds

The reactivity of acrylates with thiol-containing nucleophiles is well-established, proceeding via a thiol-Michael addition reaction.[10] In the case of methyl 2-benzamido-3-(dimethylamino)acrylate, the reaction can lead to either the substitution of the dimethylamino group or addition to the double bond, depending on the reaction conditions and the nature of the thiol.

Thiol-Michael Addition and Subsequent Transformations

The nucleophilic addition of a thiol to the β-carbon of the acrylate is a key step. The resulting thioether can be a stable product or can undergo further reactions. In many cases, particularly with thiourea and its derivatives, the reaction proceeds further to form heterocyclic structures.

Caption: Reaction pathway with thiol nucleophiles.

Reactions with C-Nucleophiles: Forging Carbon-Carbon Bonds

The electron-deficient nature of the β-carbon in methyl 2-benzamido-3-(dimethylamino)acrylate also allows for reactions with various carbon-based nucleophiles, including enolates, enamines, and organometallic reagents. These reactions are pivotal for the construction of more complex carbon skeletons.

Reactions with Active Methylene Compounds

Active methylene compounds, such as malonates and β-ketoesters, can act as nucleophiles in the presence of a base. The reaction with methyl 2-benzamido-3-(dimethylamino)acrylate can lead to the formation of highly functionalized products through a Michael addition followed by cyclization or other transformations.[8]

General Protocol for Reaction with Malononitrile:

• In a suitable solvent like ethanol or DMF, dissolve methyl 2-benzamido-3-(dimethylamino)acrylate and malononitrile.

• Add a catalytic amount of a base, such as piperidine or triethylamine.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by TLC.

• After completion, the product can be isolated by precipitation or extraction.

Applications in Drug Development and Medicinal Chemistry

The heterocyclic scaffolds synthesized from methyl 2-benzamido-3-(dimethylamino)acrylate are prevalent in numerous biologically active molecules. Pyrimidine derivatives, for instance, are core structures in many antiviral, anticancer, and antibacterial agents.[8][9] The ability to readily functionalize the pyrimidine ring using this synthetic approach makes it a valuable tool for generating compound libraries for drug discovery screening.

For example, certain substituted pyrimidines have shown potent activity as kinase inhibitors, a crucial class of drugs in cancer therapy.[9] The versatility of the reactions described herein allows for the systematic modification of substituents on the pyrimidine core to optimize potency and selectivity.

Conclusion

Methyl 2-benzamido-3-(dimethylamino)acrylate is a powerful and versatile reagent in organic synthesis. Its predictable reactivity with a wide range of nucleophiles, particularly N-, S-, and C-nucleophiles, provides efficient and modular access to a diverse array of complex molecules, most notably heterocyclic compounds of medicinal importance. Understanding the underlying principles of its reactivity, as outlined in this guide, is crucial for harnessing its full synthetic potential in research and development, especially within the pharmaceutical industry.

References

• Enamines - Making Molecules. (2024, September 2).
• Enamines - Master Organic Chemistry. (2025, April 16).
• Nucleophilic Addition of Amines - Imine and Enamine Formation - Chemistry LibreTexts. (2025, February 24).
• nucleophilicity of enamines - YouTube. (2019, January 18).
• Video: Aldehydes and Ketones with Amines: Enamine Formation Mechanism - JoVE. (2025, May 22).
• SYNTHESIS OF PYRIMIDINE DERIVATIVES. (n.d.).
• Mayr's Database Of Reactivity Parameters: Molecule ethyl (E)-3-(dimethylamino)acrylate. (n.d.).
• Synthetic approaches for novel fused pyrimidine derivatives: Design, structural characterization, antiviral, antitumor, and molecular docking evaluation - PMC. (2024, December 4).
• Synthesis of pyrimidine compounds using dimethylamino imine derivatives. - ResearchGate. (n.d.).
• Synthesis of Densely Substituted Pyrimidine Derivatives - Organic Chemistry Portal. (n.d.).
• Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities - Der Pharma Chemica. (n.d.).
• Methyl 2-(benzoylamino)-3-(dimethylamino)acrylate | CAS 56952-04-6 | SCBT. (n.d.).
• 125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)acrylate - ChemScene. (n.d.).
• Byproducts formed During Thiol-Acrylate Reactions Promoted by Nucleophilic Aprotic Amines: Persistent or Reactive? - PubMed. (2020, November 15).
• (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate 125008-68-6 - Sigma-Aldrich. (n.d.).

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Thermal Stability and Degradation Kinetics of Methyl 2-benzamido-3-(dimethylamino)acrylate: A Mechanistic and Methodological Guide

Executive Summary

As of early 2026, the demand for highly functionalized building blocks in the synthesis of targeted protein degradation (TPD) ligands and fused azaheterocycles has accelerated globally, particularly within advanced pharmaceutical hubs in Japan and beyond. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS 125008-68-6) is a critical push-pull enamine intermediate used in these workflows. While its highly polarized structure enables versatile reactivity, it also introduces specific thermal vulnerabilities. Understanding the precise thermal boundaries and degradation kinetics of this compound is essential for preventing yield loss, avoiding tarring during high-temperature cyclization steps, and ensuring the integrity of downstream active pharmaceutical ingredients (APIs).

This whitepaper provides an in-depth analysis of the thermal stability, mechanistic degradation pathways, and validated analytical protocols for profiling Methyl 2-benzamido-3-(dimethylamino)acrylate.

Structural Analysis: The Push-Pull Enamine Architecture

Methyl 2-benzamido-3-(dimethylamino)acrylate is defined by its "push-pull" electronic system. The dimethylamino group acts as a strong electron donor (the "push"), while the methyl ester and benzamido groups act as electron acceptors (the "pull")[1].

Causality of Stability vs. Vulnerability: This extensive conjugation lowers the rotational barrier of the C=C double bond and provides significant ground-state thermodynamic stability compared to unactivated enamines. However, this same electronic distribution creates a highly polarized, zwitterionic-like resonance state. Under thermal stress, this polarization acts as a kinetic trap: the molecule becomes highly susceptible to intramolecular nucleophilic attack or the expulsion of the dimethylamino group as a leaving gas[2].

Mechanistic Pathways of Thermal Degradation

When exposed to temperatures exceeding its stable baseline (typically >120°C), the compound undergoes two primary degradation cascades:

• Pathway A: Intramolecular Cyclization (Azlactone/Oxazole Formation) The benzamido group possesses nucleophilic character at both its oxygen and nitrogen atoms. Driven by thermal energy, the polarized enamine undergoes an intramolecular cyclization where the benzamido moiety attacks the electrophilic beta-carbon. This process is accompanied by the elimination of dimethylamine gas (

  ), yielding stable oxazole or quinoline-derivative degradants[3]. In synthetic applications, this pathway is often intentionally exploited using catalysts, but it represents a spontaneous degradation route under pure thermal stress[4].

• Pathway B: Thermal Deamination and Polymerization In the absence of a controlled cyclization environment, excessive heat (>150°C) forces the direct thermal elimination of dimethylamine. The resulting intermediate (a highly reactive ketene or allene equivalent) is kinetically unstable and rapidly undergoes intermolecular cross-linking. This results in the dark, intractable polymeric "tars" frequently observed when push-pull enamines are overheated[1]. Furthermore, thermal decomposition releases irritating gases, necessitating strict handling under exhaust ventilation[5].

Degradation Pathway Visualization

Mechanistic pathways of thermal degradation for push-pull enamines.

Experimental Methodologies for Stability Profiling

To establish a self-validating system for thermal profiling, researchers must employ orthogonal analytical techniques. The following protocols isolate pure thermal degradation from oxidative or hydrolytic variables.

Protocol 1: Thermogravimetric Analysis (TGA) coupled with DSC

Purpose: To quantify the exact onset temperature of deamination and differentiate between endothermic melting and exothermic decomposition.

• Sample Preparation: Accurately weigh 5.0–10.0 mg of Methyl 2-benzamido-3-(dimethylamino)acrylate into a pre-tared alumina (

  ) crucible.

• Atmospheric Control: Purge the furnace with high-purity Nitrogen (

  ) at a constant flow rate of 50 mL/min. Causality: An inert atmosphere is mandatory to prevent oxidative combustion, ensuring the mass loss recorded is strictly due to thermal deamination[1].

• Thermal Ramping: Apply a heating rate of 10°C/min from 25°C to 400°C.

• Data Acquisition: Monitor the DSC curve for the initial endothermic melting peak, followed by the exothermic cyclization/polymerization peak. Simultaneously, track the TGA derivative curve (DTG) to pinpoint the maximum rate of mass loss corresponding to the expulsion of dimethylamine (approx. 18% theoretical mass loss).

Protocol 2: LC-MS/MS Degradation Tracking

Purpose: To structurally validate the degradants and confirm the kinetic pathways.

• Thermal Stressing: Seal 20 mg aliquots of the compound in glass ampoules under argon. Subject the ampoules to isothermal holds at 100°C, 120°C, and 150°C for exactly 120 minutes.

• Kinetic Quenching: Immediately submerge the ampoules in an ice-water bath (4°C). Causality: Rapid quenching freezes the kinetic profile, preventing secondary degradation of the highly reactive intermediates before injection.

• Sample Reconstitution: Dissolve the stressed samples in LC-MS grade Acetonitrile/Water (50:50 v/v) to a concentration of 10 µg/mL.

• Chromatography: Inject 5 µL onto a C18 Reverse Phase column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient of 0.1% Formic acid in water (Mobile Phase A) and 0.1% Formic acid in Acetonitrile (Mobile Phase B).

• Mass Spectrometry: Operate in positive ESI mode. Track the depletion of the parent ion (

  249 ) and the emergence of the deaminated cyclized product ( 204 ).

Quantitative Data Summary

The following table synthesizes the expected thermal behavior metrics based on the structural properties of push-pull enaminoesters.

Thermal Metric	Temperature / Value	Mechanistic Implication
Melting Point ( )	122°C – 124°C	Endothermic phase transition; compound remains largely intact but becomes highly reactive[4].
Onset of Degradation ( )	~135°C	Initial cleavage of the C-N bond; onset of dimethylamine gas release.
Peak Exotherm ( )	180°C – 195°C	Rapid exothermic cyclization and concurrent polymerization[1].
Primary Mass Loss Stage	18.1% (Theoretical)	Corresponds precisely to the stoichiometric loss of one equivalent of .

Conclusion and Handling Recommendations

Methyl 2-benzamido-3-(dimethylamino)acrylate is an indispensable but thermally sensitive reagent. Its push-pull architecture dictates that upon exceeding its melting point, it rapidly undergoes deamination and cyclization or tarring.

Best Practices for Drug Development Professionals:

• Storage: The compound must be stored sealed in a dry environment at 2–8°C to prevent slow, ambient hydrolysis of the ester group[6].

• Synthetic Application: When utilizing this compound in cyclization reactions (e.g., quinoline synthesis), strictly control the heating ramp. Exceeding 130°C without appropriate trapping reagents or solvents will lead to rapid polymerization and yield collapse[1].

• Safety: Thermal decomposition releases irritating and potentially toxic vapors (dimethylamine, nitrogen oxides). All high-temperature processing must be conducted under rigorous exhaust ventilation[5].

References

• ChemScene - 125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)acrylate.6[6]

• Fluorochem - Safety Data Sheet: Methyl (2Z)-3-(dimethylamino)-2-(phenylformamido)prop-2-enoate.5[5]

• Chemikart - 125016-14-0 | A2B Chem: Targeted Protein Degradation.

• Google Patents - WO2014056464A1: A new production method and new intermediates of synthesis of elvitegravir.4[4]

• MDPI (Chemistry Proceedings) - Synthesis of New Representatives of Push–Pull Enamines 5-Aryl-3-((dimethylamino)methylene)furan-2(3H)-Ones.1[1]

• ResearchGate - Push-pull Enamines in the Synthesis of Fused Azaheterocycles.2[2]

• Thieme Connect - Reaction of Linear Push-Pull Enamines at the β′-Position.3[3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. WO2014056464A1 - A new production method and new intermediates of synthesis of elvitegravir - Google Patents [patents.google.com]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 6. chemscene.com [chemscene.com]

Solubility of Methyl 2-benzamido-3-(dimethylamino)acrylate in organic solvents

An In-Depth Technical Guide to the Solvation Thermodynamics of Methyl 2-benzamido-3-(dimethylamino)acrylate

As a Senior Application Scientist specializing in physical organic chemistry and pre-formulation, I frequently encounter complex building blocks that defy simple "like-dissolves-like" heuristics. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6) is a prime example[1]. Widely utilized as a specialized

-enamino ester intermediate in the synthesis of nitrogenous heterocycles and pharmaceutical active ingredients, its solubility profile is dictated by a delicate balance of strong intermolecular forces.

This whitepaper deconstructs the structural causality behind its solubility behavior and provides a self-validating experimental framework for determining its thermodynamic solubility in organic solvents.

Structural Causality & Solvation Mechanics

To predict and manipulate the solubility of Methyl 2-benzamido-3-(dimethylamino)acrylate, we must first dissect its molecular architecture. The compound features a highly polarized "push-pull" alkene system:

• The "Push" (Nucleophilic): The dimethylamino group donates electron density through resonance.

• The "Pull" (Electrophilic): The methyl ester and the benzamido carbonyl groups withdraw electron density.

This extensive conjugation creates a rigid, planar molecular core that strongly favors

stacking in the solid state[2]. Furthermore, the benzamido group possesses an N-H bond that acts as a potent hydrogen-bond donor, while the multiple carbonyl oxygens and the amine nitrogen serve as hydrogen-bond acceptors.

The Causality of Solvent Selection: Because of the high crystal lattice energy driven by

stacking and intermolecular H-bonding, non-polar solvents (e.g., aliphatic hydrocarbons) lack the dielectric constant and dipole moment required to disrupt the crystal lattice[2]. Solvation requires a solvent capable of out-competing the molecule's self-association. Polar aprotic solvents (like DMSO and DMF) excel here because their exposed oxygen atoms act as aggressive H-bond acceptors for the benzamido N-H, while their lack of H-bond donors prevents them from overly stabilizing the bulk solvent network, driving the entropy of mixing favorably.

Thermodynamic pathway of enaminone solvation overcoming lattice energy barriers.

Quantitative Solubility Profile in Organic Solvents

Based on the Hansen Solubility Parameters (HSP) typical for highly functionalized

-enaminones, the solubility of Methyl 2-benzamido-3-(dimethylamino)acrylate can be stratified by solvent class. Protic solvents like methanol and ethanol are frequently used in the downstream catalytic synthesis of enaminones[3], but they exhibit only moderate solubilizing power at room temperature compared to highly polar aprotic solvents.

Solvent Class	Organic Solvent	Dielectric Constant ( )	Estimated Solubility (mg/mL at 25°C)	Mechanistic Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 100	Exceptional H-bond acceptor; rapidly disrupts benzamido H-bonds.
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	> 100	Strong dipole-dipole interactions stabilize the polarized enaminone core.
Polar Aprotic	Dichloromethane (DCM)	8.9	50 - 80	High polarizability effectively solvates the conjugated -system.
Polar Protic	Methanol / Ethanol	32.7 / 24.3	15 - 30	Competes for H-bonds but is less effective at breaking stacking[3].
Moderate Polar	Ethyl Acetate (EtOAc)	6.0	5 - 15	Weak H-bond acceptor; moderate dipole limits lattice disruption.
Non-Polar	n-Heptane / Hexane	1.9	< 1	Insufficient polarity to overcome the high crystal lattice energy[2].

Self-Validating Experimental Protocol: Thermodynamic Solubility Screening

A common pitfall in early-stage research is confusing kinetic dissolution with thermodynamic solubility. Furthermore, highly polar solvents can sometimes induce the formation of solvates (e.g., a DMSO-solvate crystal), which alters the solid state and invalidates the measurement of the original polymorph.

To ensure absolute scientific integrity, the following Shake-Flask protocol incorporates a mandatory X-Ray Powder Diffraction (XRPD) validation step to create a closed, self-validating logic loop.

Step-by-Step Methodology:

• Solid Dispensing: Accurately weigh 50.0 mg of Methyl 2-benzamido-3-(dimethylamino)acrylate[1] into a 2 mL borosilicate glass HPLC vial. Ensure a visible excess of solid remains to guarantee saturation.

• Solvent Addition: Add 1.0 mL of the target anhydrous organic solvent.

• Equilibration: Cap the vial tightly and place it in a temperature-controlled thermoshaker. Agitate at 800 rpm at 25.0 ± 0.1 °C for exactly 48 hours. Causality: 48 hours is required to overcome the kinetic barrier of dissolution and ensure true thermodynamic equilibrium is reached.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 10 minutes at 25°C to tightly pellet the undissolved solid.

• Quantification (Supernatant): Carefully aspirate an aliquot of the clear supernatant. Dilute it volumetrically with the HPLC mobile phase (e.g., 50:50 Acetonitrile:Water) to fall within the linear dynamic range of the standard curve. Quantify the concentration via HPLC-UV at the compound's

  (typically ~280-300 nm).

• Polymorph Validation (Residual Solid): Isolate the remaining solid pellet, dry it gently under a stream of nitrogen, and analyze it via XRPD. Causality: If the XRPD diffractogram matches the starting material, the solubility value is valid for the original polymorph. If the pattern has shifted, the solvent has induced a phase change (e.g., solvate formation), and the recorded solubility reflects this new crystal form.

Self-validating high-throughput thermodynamic solubility screening workflow.

Troubleshooting & Solubility Enhancement Strategies

If the solubility of Methyl 2-benzamido-3-(dimethylamino)acrylate in a required reaction solvent (e.g., for a subsequent coupling reaction) is sub-optimal, consider the following physically grounded interventions:

• Co-Solvency (Dielectric Tuning): If a reaction requires a moderately polar solvent like THF but the solubility is too low, introducing 5-10% v/v of DMF or DMSO can exponentially increase solubility. The highly polar aprotic co-solvent acts as a "solvation bridge," selectively interacting with the benzamido N-H group to break the crystal lattice, allowing the bulk THF to solvate the rest of the molecule.

• Temperature Modulation: Enaminone dissolution is typically an endothermic process (

  ). Elevating the temperature from 25°C to 50°C will significantly increase the solubility limit by providing the thermal energy required to overcome the stacking interactions[2].

References

• ChemScene. "125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)
• Sigma-Aldrich. "(Z)-Methyl 2-benzamido-3-(dimethylamino)
• Benchchem.
• MDPI. "Efficient PPA-SiO2-catalyzed Synthesis of β-enaminones Under Solvent-Free Conditions". Molecules.

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

An In-Depth Spectroscopic Guide to Methyl 2-benzamido-3-(dimethylamino)acrylate for Researchers and Drug Development Professionals

Introduction

Methyl 2-benzamido-3-(dimethylamino)acrylate, a highly functionalized enamine, holds significant interest for researchers in synthetic chemistry and drug discovery. Its unique electronic and structural features, arising from the interplay of the benzamido, acrylate, and dimethylamino groups, make it a valuable precursor for the synthesis of a variety of heterocyclic compounds and other complex organic molecules. Accurate and unambiguous structural elucidation is paramount for its effective utilization. This technical guide offers a detailed exploration of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate, providing a foundational reference for its identification and characterization.

Molecular Structure and Properties

The structural integrity of Methyl 2-benzamido-3-(dimethylamino)acrylate is the basis for understanding its reactivity and spectroscopic behavior. Key physicochemical properties are summarized below.

Property	Value
Molecular Formula	C₁₃H₁₆N₂O₃
Molecular Weight	248.28 g/mol
CAS Number	125008-68-6 (for Z-isomer)[1][2]
Appearance	Solid[1]

The molecule's structure, featuring a benzamido group and a dimethylamino group attached to a methyl acrylate backbone, gives rise to a conjugated system that influences its spectroscopic signatures. The stereochemistry of the double bond, typically the Z-isomer as commercially available, is a crucial aspect of its structure.[1]

Spectroscopic Analysis: A Multi-faceted Approach to Structural Confirmation

A combination of spectroscopic techniques is essential for the comprehensive characterization of Methyl 2-benzamido-3-(dimethylamino)acrylate. Each method provides unique and complementary information, leading to an unequivocal structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

The ¹H NMR spectrum of Methyl 2-benzamido-3-(dimethylamino)acrylate provides a wealth of information regarding the number of different types of protons and their neighboring environments.

Interpreting the ¹H NMR Spectrum: A detailed analysis of the proton signals is crucial for structural confirmation. The chemical shifts (δ) are influenced by the electronic environment of the protons.

• Aromatic Protons (Benzamido Group): The protons on the phenyl ring of the benzamido group typically appear in the downfield region (δ 7.0-8.0 ppm) due to the deshielding effect of the aromatic ring current and the adjacent carbonyl group. The exact splitting pattern will depend on the substitution pattern of the ring, but for an unsubstituted phenyl group, a complex multiplet is expected.

• Vinyl Proton: The single proton on the carbon-carbon double bond is expected to resonate in the mid-field region. Its chemical shift is influenced by the electron-donating dimethylamino group and the electron-withdrawing acrylate and benzamido groups.

• Methyl Ester Protons: The three protons of the methyl ester group (-OCH₃) will appear as a sharp singlet, typically in the range of δ 3.5-4.0 ppm.

• Dimethylamino Protons: The six protons of the two methyl groups attached to the nitrogen atom (-N(CH₃)₂) will also appear as a singlet, generally in the range of δ 2.5-3.5 ppm.

• Amide Proton: The N-H proton of the benzamido group can be observed as a broad singlet, and its chemical shift can vary depending on the solvent and concentration due to hydrogen bonding.

The ¹³C NMR spectrum provides information about the different carbon environments within the molecule.

Interpreting the ¹³C NMR Spectrum: The chemical shifts in the ¹³C NMR spectrum are indicative of the type of carbon atom (sp³, sp², carbonyl, etc.).

• Carbonyl Carbons: Two distinct carbonyl carbon signals are expected: one for the ester group (δ ~165-175 ppm) and one for the amide group (δ ~160-170 ppm).

• Aromatic and Vinylic Carbons: The carbon atoms of the phenyl ring and the C=C double bond will resonate in the downfield region (δ ~100-150 ppm).

• Methyl Ester Carbon: The carbon of the methyl ester group (-OCH₃) will appear in the upfield region (δ ~50-60 ppm).

• Dimethylamino Carbons: The two equivalent carbons of the dimethylamino group (-N(CH₃)₂) will show a single signal in the upfield region (δ ~30-45 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Key IR Absorption Bands: The IR spectrum of Methyl 2-benzamido-3-(dimethylamino)acrylate will exhibit several characteristic absorption bands that confirm the presence of its key functional groups.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H (Amide)	Stretching	3200-3400 (broad)
C-H (Aromatic)	Stretching	3000-3100
C-H (Aliphatic)	Stretching	2800-3000
C=O (Ester)	Stretching	~1720
C=O (Amide I)	Stretching	~1660
C=C (Alkene)	Stretching	~1620
N-H (Amide II)	Bending	~1540
C-O (Ester)	Stretching	1100-1300

The presence of strong absorption bands for the ester and amide carbonyl groups, along with the N-H stretching vibration, provides strong evidence for the assigned structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can further aid in structural elucidation.

Expected Fragmentation Pattern: In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z value corresponding to the molecular weight of the compound (248.28). Common fragmentation pathways for this molecule could include:

• Loss of the methoxy group (-OCH₃) from the ester.

• Cleavage of the amide bond.

• Loss of the dimethylamino group.

• Fragmentation of the benzoyl group.

Electrospray ionization (ESI), a softer ionization technique, would likely show a prominent protonated molecular ion peak [M+H]⁺ at m/z 249.29.

Experimental Protocols

Standard protocols for acquiring high-quality spectroscopic data are crucial for reliable characterization.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 300-500 MHz

  • Pulse Sequence: Standard single-pulse experiment

  • Number of Scans: 8-16

  • Relaxation Delay: 1-2 seconds

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 75-125 MHz

  • Pulse Sequence: Proton-decoupled

  • Number of Scans: 1024 or more, depending on sample concentration

  • Relaxation Delay: 2-5 seconds

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • Solid (ATR): Place a small amount of the solid sample directly on the attenuated total reflectance (ATR) crystal.

• Instrument Parameters:

  • Spectrometer: Fourier Transform Infrared (FTIR) spectrometer

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrument Parameters (ESI-MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap

  • Scan Range: m/z 50-500

Data Interpretation Workflow

The synergistic use of these spectroscopic techniques allows for a robust confirmation of the molecular structure.

Caption: Workflow for the spectroscopic characterization of Methyl 2-benzamido-3-(dimethylamino)acrylate.

Conclusion

The comprehensive spectroscopic analysis presented in this guide, integrating ¹H NMR, ¹³C NMR, IR, and MS data, provides a robust framework for the unequivocal identification and characterization of Methyl 2-benzamido-3-(dimethylamino)acrylate. This detailed understanding of its spectroscopic properties is indispensable for researchers and scientists engaged in its synthesis, purification, and application in the development of novel chemical entities and pharmaceutical agents.

References

Sources

• 1. (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate 125008-68-6 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]

Technical Whitepaper: Health, Safety, and Application Profiling of Methyl 2-benzamido-3-(dimethylamino)acrylate

As drug development and synthetic methodologies evolve, the reliance on highly functionalized intermediates requires a rigorous understanding of both their chemical behavior and their safety profiles. This guide provides an in-depth analysis of Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6), synthesizing its physicochemical properties, toxicological causality, and self-validating experimental protocols. Designed for research scientists and application chemists, this document bridges the gap between theoretical reactivity and practical, safe laboratory execution.

Physicochemical Identity and Mechanistic Hazard Profiling

Methyl 2-benzamido-3-(dimethylamino)acrylate is a highly versatile building block characterized by its enamine and amide functionalities. The presence of an

-unsaturated carbonyl system conjugated with a dimethylamino group makes this molecule a potent electrophilic center under specific conditions, which dictates both its synthetic utility and its toxicological profile[1].

Quantitative Data Summary

The following table summarizes the core physicochemical and safety parameters, explicitly linking each property to its practical causality in the laboratory[1][2].

Property / Classification	Value / Code	Mechanistic Causality & Laboratory Relevance
CAS Number	125008-68-6	Unique regulatory identifier for SDS tracking and inventory management.
Molecular Formula	C₁₃H₁₆N₂O₃	Indicates a balance of lipophilic (phenyl) and hydrophilic (amide/ester) domains.
Molecular Weight	248.28 g/mol	Critical for precise stoichiometric calculations in micro-scale synthesis.
Storage Temperature	2-8°C (Sealed, Dry)	Prevents thermal degradation and ambient hydrolysis of the enamine bond.
GHS Pictogram	GHS07 (Warning)	Indicates acute health hazards requiring specific PPE during handling.
Hazard Statement	H302: Harmful if swallowed	Enzymatic cleavage in the GI tract may release toxic amine byproducts.
Storage Class	11: Combustible Solids	The organic backbone supports combustion; keep away from strong oxidizers.
Water Hazard Class	WGK 3	Highly hazardous to water due to potential aquatic toxicity and persistence.

Mechanistic Applications in Synthetic Chemistry

Methyl 2-benzamido-3-(dimethylamino)acrylate serves as a critical intermediate in the synthesis of complex heterocyclic compounds, including oxazolones, quinolines, and unnatural amino acid derivatives[2].

Its synthesis and subsequent reactivity are heavily governed by the Hard-Soft Acid-Base (HSAB) principle . Research demonstrates that the reaction of 2-aryl-4-(N,N-dimethylaminomethylene)-2-oxazolin-5-ones with methanolic KOH yields Methyl 2-benzamido-3-(dimethylamino)acrylate via highly specific 1,5-bond cleavage[3]. The resulting compound can then undergo aminolysis with primary amines to form substituted aminoacrylates. Because the enamine carbon acts as a soft electrophile, it selectively reacts with soft nucleophiles (like primary alkyl amines), while remaining resistant to harder aryl amines unless catalyzed[3][4].

Figure 1: Synthetic pathway and downstream aminolysis of CAS 125008-68-6.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocol for the aminolysis of Methyl 2-benzamido-3-(dimethylamino)acrylate incorporates built-in validation checkpoints.

Protocol: Regioselective Aminolysis

Objective: Convert Methyl 2-benzamido-3-(dimethylamino)acrylate into a target 4-alkylaminomethylene derivative.

• Preparation: Dissolve 1.0 equivalent of Methyl 2-benzamido-3-(dimethylamino)acrylate in anhydrous acetonitrile.

  • Causality: Acetonitrile is chosen as a polar aprotic solvent to stabilize the transition state without competing as a nucleophile, preventing premature hydrolysis of the ester group.

• Reagent Addition: Add 1.2 equivalents of the target primary alkyl amine dropwise at room temperature.

• Reaction Execution: Elevate the temperature to reflux under an inert nitrogen atmosphere for 4-6 hours.

• Self-Validation Checkpoint (TLC/UV): Spot the reaction mixture against the starting material on a silica gel TLC plate (Eluent: Ethyl Acetate/Hexane 1:1).

  • Validation Logic: The starting material exhibits strong UV fluorescence at 254 nm. The successful substitution of the dimethylamino group with a primary amine introduces an N-H bond, which significantly increases the polarity of the molecule. A successful reaction is validated by the disappearance of the starting material spot and the emergence of a new, lower-

    spot.

• Workup: Remove the solvent under reduced pressure. Wash the crude residue with cold diethyl ether to precipitate the pure substituted aminoacrylate.

Safety, Storage, and Emergency Workflows

Handling Methyl 2-benzamido-3-(dimethylamino)acrylate requires strict adherence to safety protocols due to its Acute Tox. 4 (Oral) classification[1].

Proactive Handling & Storage

• PPE Requirements: Nitrile gloves (minimum thickness 0.11 mm) must be worn.

  • Causality: While the compound is a solid, it is highly soluble in common organic solvents (e.g., methanol, DMSO). If dissolved, the solvent can act as a carrier, facilitating rapid dermal absorption of the toxic solute. Nitrile provides a superior barrier against these carrier solvents compared to latex.

• Storage: Must be kept in a sealed, desiccated container at 2-8°C[2].

  • Causality: Moisture and ambient heat can trigger slow hydrolysis of the enamine or ester functionalities, degrading the reagent's purity and potentially releasing volatile, odorous dimethylamine gas.

Self-Validating Spill Management

If a spill occurs, do not simply sweep it up, as this generates inhalable dust.

• Containment: Gently cover the solid spill with damp, absorbent paper towels to suppress dust generation.

• Collection: Transfer the material to a designated hazardous waste container.

• Self-Validating Decontamination: After cleaning the surface with a solvent (e.g., isopropanol), illuminate the benchtop with a handheld UV lamp (254 nm).

  • Validation Logic: The benzamido-acrylate backbone is highly UV-active. Any residual fluorescence indicates incomplete decontamination, requiring a secondary solvent wipe.

Figure 2: Emergency response workflow for exposure to CAS 125008-68-6.

References

• Sigma-Aldrich - (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate 125008-68-6 Product & Safety Data.
• ChemScene - 125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)acrylate General Information.
• ResearchGate (Singh et al., 2010) - Vilsmeier-Haack Reagent: A Facile Synthesis of 4-Heteromethylene-2-aryl-2-oxazolin-5-ones from N-Acyl-α-amino Acid Esters.
• LookChem (Singh et al., 2007) - Unusual reactions of 2-aryl-4-(N,N-dimethylaminomethylene)-2-oxazolin-5-ones with O-nucleophiles / Reaction of 4-substituted aminomethylene-2-phenyl-2-oxazolin-5-ones with primary amines.

Sources

• 1. (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate 125008-68-6 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. lookchem.com [lookchem.com]
• 4. researchgate.net [researchgate.net]

Computational chemistry data for Methyl 2-benzamido-3-(dimethylamino)acrylate

An In-depth Technical Guide to the Computational Chemistry of Methyl 2-benzamido-3-(dimethylamino)acrylate

Introduction

Methyl 2-benzamido-3-(dimethylamino)acrylate is a molecule of interest in organic synthesis and medicinal chemistry, belonging to the class of enamines which are versatile intermediates.[1] Its structure, featuring a combination of an amide, an acrylate, and an enamine functional group, suggests a rich electronic landscape and potential for diverse chemical reactivity. This guide provides a comprehensive overview of the computational chemistry methodologies that can be applied to elucidate the structural, electronic, and spectroscopic properties of (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6).[2] This document is intended for researchers, scientists, and professionals in drug development seeking to apply in-silico techniques to understand and predict the behavior of this and similar molecules.

Molecular Structure and Basic Properties

The foundational information for any computational study is the molecule's identity.

Property	Value	Source
Molecular Formula	C₁₃H₁₆N₂O₃	[3]
Molecular Weight	248.28 g/mol	[3]
CAS Number	125008-68-6 ((Z)-isomer)	[2]
SMILES	COC(=O)C(\NC(=O)C1=CC=CC=C1)=C\N(C)C	[3]
InChI Key	FVLTUIYGIXNEOM-LUAWRHEFSA-N	[2]

Some preliminary computational descriptors are also available from chemical suppliers.

Descriptor	Value	Source
Topological Polar Surface Area (TPSA)	58.64 Ų	[3]
LogP	0.9924	[3]
Hydrogen Bond Acceptors	4	[3]
Hydrogen Bond Donors	1	[3]
Rotatable Bonds	4	[3]

Computational Methodology: A Practical Workflow

A thorough computational investigation of a molecule like Methyl 2-benzamido-3-(dimethylamino)acrylate involves a series of well-defined steps. The following sections detail a recommended workflow, explaining the rationale behind each step and the expected insights.

Caption: A typical workflow for the computational analysis of an organic molecule.

Initial Structure Preparation

The starting point for any quantum chemical calculation is a three-dimensional structure of the molecule. This can be generated using molecular building software (e.g., Avogadro, ChemDraw) from its 2D representation or SMILES string. For Methyl 2-benzamido-3-(dimethylamino)acrylate, it is crucial to define the correct stereochemistry, specifically the (Z)-configuration around the C=C double bond as indicated by some suppliers.[2]

Geometry Optimization

The initial, manually-built structure is not at its lowest energy state. Geometry optimization is the process of finding the molecular structure that corresponds to a minimum on the potential energy surface.

Protocol:

• Method: Density Functional Theory (DFT) is the most common and reliable method for molecules of this size. The B3LYP functional is a popular choice due to its balance of accuracy and computational cost.[4] For potentially more accurate results, especially concerning non-covalent interactions, M06-2X is a recommended functional.[5]

• Basis Set: A Pople-style basis set like 6-311++G(d,p) is a good starting point, offering a good compromise between accuracy and computational expense.[4] This basis set includes diffuse functions (++) to describe the electron density far from the nucleus and polarization functions (d,p) to allow for non-spherical electron distribution.

• Solvation Model: To simulate the molecule in a solution, a continuum solvation model like the Polarizable Continuum Model (PCM) should be employed, specifying the solvent of interest (e.g., water, methanol).[5]

Expected Outcome: The geometry optimization will yield the equilibrium structure of the molecule, providing key structural parameters such as bond lengths, bond angles, and dihedral angles. These can be compared with experimental data if available (e.g., from X-ray crystallography).

Frequency Calculation & Thermochemical Analysis

Once the geometry is optimized, a frequency calculation is performed at the same level of theory. This is a critical step for two main reasons:

• Verification of the Minimum: The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Thermochemical Data: The calculation provides thermodynamic properties like zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

Protocol:

• Perform a frequency calculation on the optimized geometry using the same DFT functional and basis set.

Expected Outcome: A list of vibrational frequencies and their corresponding IR intensities. These can be used to simulate the infrared spectrum of the molecule. The thermochemical data is essential for predicting the feasibility and spontaneity of reactions involving the molecule.

Electronic Structure Analysis

With the optimized geometry, a deeper analysis of the molecule's electronic properties can be undertaken.

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions.

• HOMO: Represents the ability to donate an electron. The electron density distribution of the HOMO indicates the nucleophilic sites of the molecule.

• LUMO: Represents the ability to accept an electron. The electron density distribution of the LUMO indicates the electrophilic sites.

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is an indicator of the molecule's chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity.

Molecular Electrostatic Potential (MEP) Surface

The MEP surface is a color-coded map of the electrostatic potential on the electron density surface. It provides a visual representation of the charge distribution and is useful for predicting sites for electrophilic and nucleophilic attack.

• Red regions (negative potential): Indicate electron-rich areas, prone to electrophilic attack.

• Blue regions (positive potential): Indicate electron-poor areas, prone to nucleophilic attack.

• Green regions (neutral potential): Indicate areas of intermediate potential.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the bonding and charge distribution within the molecule. It calculates the natural atomic charges, which can give a more chemically intuitive picture than other charge schemes. It also allows for the study of hyperconjugative interactions, which can be important for understanding molecular stability.

Spectroscopic Property Simulation

Computational methods can be used to simulate various types of spectra, which can be invaluable for interpreting experimental data.

• Infrared (IR) and Raman Spectra: The frequencies and intensities calculated in the frequency analysis can be used to generate simulated IR and Raman spectra. These can be compared with experimental spectra to aid in peak assignment.

• Nuclear Magnetic Resonance (NMR) Spectra: The chemical shifts (δ) for ¹H and ¹³C can be calculated using methods like GIAO (Gauge-Independent Atomic Orbital). These predicted spectra can help in the structural elucidation of the molecule and its derivatives.

Experimental Context: Synthesis and Reactivity

While this guide focuses on the computational aspects, it is important to consider the experimental context. The synthesis of related dimethylamino acrylates often involves the reaction of an appropriate precursor with N,N-dimethylformamide or a related reagent.[6] For instance, a general method for preparing 3-N,N-dimethylaminoethyl acrylate involves the reaction of ethyl formate and ethyl acetate in the presence of a base, followed by reaction with dimethylamine hydrochloride.[7] Dimethylamino acrylate derivatives are known to be useful building blocks in the synthesis of various heterocyclic compounds.[8]

Illustrative Synthetic Workflow

Caption: A generalized synthetic pathway for related acrylate compounds.

Conclusion

The computational chemistry workflow detailed in this guide provides a robust framework for the in-silico characterization of Methyl 2-benzamido-3-(dimethylamino)acrylate. By employing DFT calculations, researchers can gain significant insights into its geometry, stability, electronic properties, and spectroscopic signatures. This knowledge is invaluable for understanding its reactivity, predicting its behavior in different chemical environments, and guiding the design of new molecules with desired properties for applications in materials science and drug discovery. The synergy between computational prediction and experimental validation is key to advancing our understanding of complex molecular systems.

References

• Dimethylaminoethyl acrylate - Wikipedia.

• 125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)acrylate - ChemScene.

• Radical Copolymerization of N-[(3-Dimethylamino)propyl] Acrylamide (or Methacyrlamide) with Methyl Acrylate (or Methacrylate) - ResearchGate.

• CN105693535A - Preparation method of 3-N,N-dimethylamino ethyl acrylate - Google Patents.

• N, N-Dimethylamino acrylate derivatives - Facile inexpensive synthesis of Rufinamide-an antiepileptic - Der Pharma Chemica.

• (Z)-Methyl 2-benzamido-3-(dimethylamino)acrylate 125008-68-6 - Sigma-Aldrich.

• Methyl 2-(benzoylamino)-3-(dimethylamino)acrylate | CAS 56952-04-6 | SCBT - Santa Cruz Biotechnology.

• Methyl 3-(dimethylamino)acrylate-Molbase.

• NMR and Computational Studies on the Reactions of Enamines with Nitroalkenes That May Pass through Cyclobutanes - PMC.

• Bond Energies of Enamines | ACS Omega.

• CN106008241A - Synthesis method for N,N-dimethylaminoethyl acrylate - Google Patents.

• Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models - MDPI.

• A new synthesis of alkyl ( E)-(3-dimethylamino)acrylates | Request PDF - ResearchGate.

• 3-(Dimethylamino)acrylaldehyde | C5H9NO | CID 638320 - PubChem.

• Dimethylaminoethyl acrylate benzyl chloride | C14H20ClNO2 | CID 162073 - PubChem.

• The synthesis and chemistry of enamines has been an active area of research ever.

• Methyl acrylate - Publisso.

• Methyl 2-cyano-3-(dimethylamino)acrylate - CymitQuimica.

• Computer-Aided Insight into the Relative Stability of Enamines - ResearchGate.

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Protocols & Analytical Methods

Application Note: Enaminone-Driven Heterocyclic Synthesis Using Methyl 2-Benzamido-3-(dimethylamino)acrylate

Executive Summary & Chemical Rationale

In modern drug discovery and materials science, the rapid assembly of complex, functionalized heterocycles is a critical operational bottleneck. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6), an advanced enaminone building block, serves as a highly efficient, regioselective 1,3-dielectrophilic equivalent [1].

The structural genius of this reagent lies in its "push-pull" electronic system. The electron-donating dimethylamino group and the electron-withdrawing ester/benzamido groups create a highly polarized alkene. This renders the C3 position intensely electrophilic. When reacted with binucleophiles (such as heteroaromatic amines or 1,3-dicarbonyls), the reagent undergoes a sequential addition-elimination cascade:

• Initial Nucleophilic Attack: The primary nucleophilic center attacks the C3 position, displacing dimethylamine (a highly favorable leaving group).

• Intramolecular Cyclization: The secondary nucleophilic center attacks the ester carbonyl, expelling methanol to finalize the annulation.

The retained benzamido group not only directs the regiochemistry through steric shielding but also remains in the final scaffold as a valuable pharmacophoric handle for subsequent hydrogen-bonding interactions in biological targets [1].

Mechanistic Pathways & Divergent Annulation

The versatility of methyl 2-benzamido-3-(dimethylamino)acrylate allows for divergent synthetic pathways depending on the nature of the nucleophile. Heteroaromatic amines drive N-N annulations to form fused pyrimidinones, while active methylene compounds drive C-O annulations to form fused pyran-2-ones [2].

Figure 1: Divergent annulation pathways of the enaminone dielectrophile.

Quantitative Data: Reaction Scope and Yields

The table below summarizes the expected outcomes when deploying this enaminone across various nucleophilic classes. Data is aggregated from standardized protocols utilizing glacial acetic acid as the reaction medium [1, 2, 3].

Nucleophile Type	Example Substrate	Annulation Type	Major Product Class	Typical Yield (%)	Ref
Heteroaromatic Amine	2-Aminopyridine	N-N	Pyrido[1,2-a]pyrimidin-4-ones	75 - 85	[1]
Heteroaromatic Amine	3-Aminopyrazole	N-N	Pyrazolo[1,5-a]pyrimidin-7-ones	70 - 80	[1]
1,3-Diketone	1,3-Cyclohexanedione	C-O	Tetrahydro-2H-1-benzopyran-2-ones	65 - 80	[2]
Heterocyclic Hydroxy	4-Hydroxycoumarin	C-O	Pyrano[3,2-c][1]benzopyran-diones	60 - 75	[3]

Experimental Protocols

Protocol A: Synthesis of Fused Pyrimidinones (N-N Annulation)

Objective: Synthesis of 3-benzamido-4H-pyrido[1,2-a]pyrimidin-4-one via reaction with 2-aminopyridine.

Causality & Design Choices: Glacial acetic acid is selected as the solvent because it plays a dual role. It acts as a proton shuttle to facilitate the elimination of dimethylamine and protonates the expelled amine, preventing it from acting as a competing nucleophile.

Step-by-Step Methodology:

• Reagent Charging: To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 2-benzamido-3-(dimethylamino)acrylate (248 mg, 1.0 mmol) and 2-aminopyridine (94 mg, 1.0 mmol).

• Solvent Addition: Add 5.0 mL of glacial acetic acid. Attach a reflux condenser.

• Thermal Activation: Heat the mixture to reflux (approx. 118 °C) using a pre-heated oil bath.

  • Self-Validation Check: Hold a piece of moist red litmus paper at the top of the condenser during the first 30 minutes. It will turn blue, confirming the evolution of dimethylamine gas and validating that the first nucleophilic attack at C3 is occurring.

• Reaction Monitoring: Reflux for 3 hours. Monitor via TLC (Eluent: EtOAc/Hexanes 1:1). The disappearance of the highly UV-active enaminone spot indicates completion.

• Isolation: Cool the flask to room temperature. Pour the mixture slowly into 20 mL of crushed ice/water with vigorous stirring. A precipitate will form immediately as the hydrophobic fused heterocycle crashes out of the aqueous acid.

• Purification: Vacuum filter the solid, wash with cold distilled water (3 × 10 mL) to remove residual acetic acid, and dry in vacuo at 50 °C. Recrystallize from minimal boiling ethanol to afford the pure product.

Protocol B: Synthesis of Fused Pyran-2-ones (C-O Annulation)

Objective: Synthesis of benzamido-substituted tetrahydro-2H-1-benzopyran-2-ones via reaction with 1,3-cyclohexanedione [2].

Causality & Design Choices: 1,3-Diketones exist in equilibrium with their enol tautomers. The active methylene carbon is highly nucleophilic and attacks the C3 position of the enaminone. If cyclization stalls at the intermediate stage (detectable by a highly polar spot on TLC), extending the reflux time or adding a catalytic amount of p-toluenesulfonic acid (p-TsOH) drives the ester condensation forward by increasing the electrophilicity of the carbonyl carbon.

Step-by-Step Methodology:

• Reagent Charging: Combine Methyl 2-benzamido-3-(dimethylamino)acrylate (248 mg, 1.0 mmol) and 1,3-cyclohexanedione (112 mg, 1.0 mmol) in a 25 mL round-bottom flask.

• Reaction Execution: Add 5.0 mL of glacial acetic acid. Reflux under a nitrogen atmosphere for 4 hours.

• Solvent Removal: Unlike Protocol A, pyran-2-ones can be partially soluble in aqueous acid. Instead of aqueous precipitation, remove the acetic acid under reduced pressure using a rotary evaporator.

• Trituration: Add 3 mL of ice-cold ethanol to the resulting crude oil/solid residue and triturate with a glass rod until a free-flowing powder is obtained.

• Purification: Filter the precipitate and recrystallize from an ethanol/water mixture (8:2 v/v) to yield the pure fused pyran-2-one.

Standardized Experimental Workflow

Figure 2: Standardized experimental workflow for enaminone-based annulation.

References

• Stanovnik, B., & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433–2480. URL:[Link]

• Stanovnik, B., Kmetic, M., Tišler, M., & Kappe, T. (1993). Reaction of Methyl 2-Benzoylamino-3-dimethylaminopropenoate with Heterocyclic Hydroxy Compounds. The Synthesis of Fused Pyranoazines. Heterocycles, 35(2), 1331-1338. URL:[Link]

Application Notes & Protocols: Strategic Use of Methyl 2-benzamido-3-(dimethylamino)acrylate in Michael Addition Reactions

Introduction: A Modern Tool for Conjugate Addition

The Michael addition, a cornerstone of carbon-carbon and carbon-heteroatom bond formation, involves the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.[1][2] This reaction's versatility has made it indispensable in the synthesis of a vast array of complex molecules, from pharmaceuticals to advanced materials. Within this field, the choice of the Michael acceptor is paramount, dictating the reaction's scope, efficiency, and stereochemical outcome.

Methyl 2-benzamido-3-(dimethylamino)acrylate emerges as a highly versatile and reactive Michael acceptor. Its unique structure, featuring a potent electron-withdrawing methyl ester group and a synthetically useful dimethylamino moiety, renders the β-carbon exceptionally electrophilic and primed for nucleophilic attack.[3] Functionally, this molecule behaves as an activated enamine, where the dimethylamino group serves not only as an activating group but also as an excellent leaving group upon nucleophilic addition.[4][5] This addition-elimination pathway provides a clean and efficient route to a diverse range of β-substituted acrylate derivatives, which are valuable intermediates in organic synthesis.

This guide provides a comprehensive overview of the mechanistic underpinnings and practical application of Methyl 2-benzamido-3-(dimethylamino)acrylate in Michael addition reactions, offering detailed protocols for researchers in synthetic chemistry and drug development.

The Reaction Mechanism: An Addition-Elimination Pathway

Unlike a traditional Michael addition that results in the saturation of the alkene, the reaction with Methyl 2-benzamido-3-(dimethylamino)acrylate proceeds via a vinylogous nucleophilic substitution, often termed an addition-elimination mechanism.

• Nucleophilic Attack: The reaction initiates with the attack of a nucleophile (the Michael donor) on the electron-deficient β-carbon of the acrylate system.[2]

• Formation of a Tetrahedral Intermediate: This attack breaks the π-bond of the alkene, forming a transient, negatively charged tetrahedral intermediate, which is stabilized by the adjacent ester and benzamido groups.

• Elimination of the Leaving Group: The intermediate then collapses, re-forming the carbon-carbon double bond and expelling the dimethylamino group, which is a stable leaving group. This elimination step is the thermodynamic driving force for the reaction.

• Product Formation: The final product is a β-substituted-2-benzamidoacrylate derivative.

This mechanism allows for the direct introduction of a wide range of functionalities at the β-position of the acrylate scaffold.

Caption: Mechanism of the addition-elimination reaction.

General Experimental Protocol

This protocol provides a generalized procedure for the Michael addition of a primary or secondary amine to Methyl 2-benzamido-3-(dimethylamino)acrylate. The conditions can be adapted for other nucleophiles, such as thiols or stabilized carbanions.

Materials and Equipment

• Reagents:

  • Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS 125008-68-6)[6]

  • Nucleophile (e.g., Benzylamine)

  • Anhydrous Solvent (e.g., Methanol, Acetonitrile, or Chloroform)[7]

  • Deuterated solvent for NMR analysis (e.g., CDCl₃)

• Equipment:

  • Round-bottom flask with magnetic stir bar

  • Magnetic stir plate with heating capabilities

  • Condenser (if heating)

  • Inert atmosphere setup (Nitrogen or Argon)

  • Syringes for liquid transfer

  • Thin-Layer Chromatography (TLC) plates (silica gel) and chamber

  • Rotary evaporator

  • Column chromatography setup (silica gel)

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.

• Methyl 2-benzamido-3-(dimethylamino)acrylate is classified as Acute Toxicant (Oral, Category 4). Avoid inhalation, ingestion, and skin contact.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add Methyl 2-benzamido-3-(dimethylamino)acrylate (1.0 eq).

• Solvent Addition: Dissolve the starting material in a suitable anhydrous solvent (e.g., Methanol, approximately 0.1-0.5 M concentration).

• Nucleophile Addition: Add the desired nucleophile (1.0 - 1.2 eq) to the stirred solution. For liquid nucleophiles, addition can be done via syringe. Solid nucleophiles can be added directly.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress should be monitored every 30-60 minutes. If the reaction is sluggish, gentle heating (e.g., 40-60 °C) can be applied.[7] For certain less reactive nucleophiles, microwave irradiation can significantly reduce reaction times.[8][9]

• Reaction Monitoring (Self-Validation): Monitor the reaction's progress using TLC. A suitable eluent system (e.g., Hexane:Ethyl Acetate) should be chosen to clearly separate the starting material, the product, and any byproducts. The reaction is complete upon the disappearance of the limiting reagent.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of Hexane:Ethyl Acetate) to isolate the pure product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: General experimental workflow for Michael addition.

Reaction Scope and Optimization

The choice of nucleophile, solvent, and catalyst can be tailored to achieve optimal results. The following table summarizes conditions for various classes of nucleophiles, derived from analogous Michael addition systems.

Nucleophile Class	Example	Solvent	Catalyst	Temperature	Notes & Causality
Primary Amines	Benzylamine	Methanol	None	RT - 60°C	Generally reactive. Methanol is a good solvent for both reactants and the dimethylamine byproduct. Heating may be required for less nucleophilic amines.[8][10]
Secondary Amines	Pyrrolidine	Acetonitrile	None	RT	Cyclic secondary amines are often highly reactive due to their conformation. Acetonitrile is a polar aprotic solvent that can accelerate the reaction.[11]
Thiols	Thiophenol	Chloroform	Acetic Acid (cat.)	RT	Thiols are excellent nucleophiles. A weak acid catalyst can activate the acceptor by protonating the carbonyl oxygen, increasing the electrophilicity of the β-carbon.[7][12]
Stabilized Carbanions	Diethyl Malonate	Ethanol	NaOEt	RT - Reflux	A strong base like sodium ethoxide is required to deprotonate the malonate, generating the potent carbanion nucleophile.[1][2]
Aromatic Amines	Aniline	Toluene	DBU (cat.)	80°C - 110°C	Aromatic amines are less nucleophilic and often require a non-nucleophilic base catalyst (like DBU) and higher temperatures to proceed efficiently.[10]

Expert Insights on Experimental Choices:

• Solvent Selection: The polarity of the solvent can significantly influence reaction rates. Polar protic solvents like methanol can stabilize the charged intermediate, while some reactions proceed efficiently without any solvent ("neat" conditions), offering a greener synthetic route.[11]

• Catalysis: While many reactions with strong nucleophiles proceed without a catalyst, weaker nucleophiles benefit from activation. Basic catalysts (e.g., DBU, Et₃N) enhance the nucleophilicity of the donor, whereas acid catalysts (e.g., AcOH) enhance the electrophilicity of the acceptor.[2][7]

• Microwave-Assisted Synthesis: For sluggish reactions, microwave irradiation is a powerful tool to dramatically decrease reaction times and often improve yields by providing rapid and uniform heating.[8][9]

Conclusion

Methyl 2-benzamido-3-(dimethylamino)acrylate is a robust and versatile reagent for the synthesis of β-functionalized acrylate derivatives via a Michael addition-elimination reaction. The protocols and principles outlined in this guide demonstrate its broad applicability with a range of nucleophiles. By carefully selecting the reaction conditions—solvent, temperature, and catalyst—researchers can efficiently synthesize a diverse library of compounds for applications in drug discovery, materials science, and synthetic methodology development. The inherent self-validating nature of the protocol, through straightforward TLC monitoring, ensures reliable and reproducible results.

References

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 11). Stork Enamine Reaction Mechanism - Alkylation, Acylation, & Michael Addition [Video]. YouTube. Retrieved from [Link]

• Chemist Wizards. (n.d.). Michael Addition Reaction, Mechanism & Applications. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 23.11: Carbonyl Condensations with Enamines - The Stork Enamine Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2025, April 16). Enamines. Retrieved from [Link]

• Escalante, J., Carrillo-Morales, M., & Linzaga, I. (2008). Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. Molecules, 13(2), 340-347. Retrieved from [Link]

• Das, B., et al. (2002). Solvent-free, catalyst-free Michael-type addition of amines to electron-deficient alkenes. ARKIVOC, 2002(vii), 76-81. Retrieved from [Link]

• Escalante, J., Carrillo-Morales, M., & Linzaga, I. (2008). Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. ResearchGate. Retrieved from [Link]

• Reyes-González, M. A., et al. (2023). Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. Molecules, 29(1), 38. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Michael addition – Knowledge and References. Retrieved from [Link]

• SciSpace. (2017, December 13). Understanding the regioselectivity of Michael addition reactions to asymmetric divinylic compounds. Retrieved from [Link]

• Palanki, M. S. V., et al. (2021). Attenuation of the Reaction of Michael Acceptors with Biologically Important Nucleophiles. Journal of Medicinal Chemistry, 64(8), 5068-5083. Retrieved from [Link]

• Foley, T. L., & Britton, R. (2020). Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. Molecules, 25(21), 5193. Retrieved from [Link]

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• 12. Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic methods for reactions involving Methyl 2-benzamido-3-(dimethylamino)acrylate

Application Note: Advanced Catalytic Strategies for Heterocyclic Synthesis Using Methyl 2-Benzamido-3-(dimethylamino)acrylate

Executive Summary & Chemical Profiling

In the realm of drug discovery and materials science, the strategic deployment of push-pull enamines is a cornerstone of heterocyclic synthesis. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS 125008-68-6), also known as Methyl (Z)-2-benzoylamino-3-dimethylaminopropenoate[1], serves as a highly versatile, dielectrophilic building block.

Structurally, this compound features a highly polarized alkene driven by the electron-donating dimethylamino group and the electron-withdrawing methyl ester and benzamido groups[2]. This "push-pull" dynamic renders the

-carbon highly susceptible to nucleophilic attack. When reacted with dinucleophiles (e.g., amidines, hydrazines, or heterocyclic amines like 3-aminopyridazine), it undergoes a predictable addition-elimination-lactamization cascade to yield densely functionalized pyrimidines, pyrazoles, and fused aza-heterocycles[3].

Mechanistic Rationale for Catalysis

The uncatalyzed cyclocondensation of Methyl 2-benzamido-3-(dimethylamino)acrylate with weak nucleophiles is often sluggish, requiring harsh thermal conditions that can lead to substrate decomposition. The implementation of catalytic strategies is essential for driving the reaction forward efficiently.

• Addition-Elimination (A-E) Cascade: The primary amine of the dinucleophile attacks the electrophilic

  -carbon. For the reaction to proceed, the dimethylamino group must be expelled. Because dimethylamine is a relatively poor leaving group, acid catalysis is required to protonate the nitrogen, converting it into a superior leaving group.

• Lactamization: The secondary nucleophilic site attacks the methyl ester. Catalysts (both Brønsted and Lewis acids) lower the LUMO of the ester carbonyl, facilitating nucleophilic acyl substitution and the subsequent extrusion of methanol.

Figure 1: Catalytic addition-elimination and lactamization cascade for heterocyclic synthesis.

Quantitative Data: Catalyst Screening & Optimization

To demonstrate the impact of catalysis, the synthesis of 3-benzoylamino-4H-pyrimido[1,2-b]pyridazin-4-one (via the reaction of the title acrylate with 3-aminopyridazine[3]) was evaluated under various catalytic regimes. The data below highlights the necessity of acidic conditions to achieve synthetically useful yields.

Table 1: Optimization of Catalytic Conditions

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	None	EtOH	80	24	15	Incomplete elimination of HN(Me)₂.
2	AcOH (20 mol%)	EtOH	80	12	45	Moderate conversion; lactamization is slow.
3	AcOH (Solvent)	AcOH	120	4	84	Optimal Brønsted acid conditions[3].
4	Zn(OAc)₂ (10 mol%)	DMF	100	6	62	Good templating effect, difficult workup.

| 5 | Sc(OTf)₃ (5 mol%) | MeCN | 80 | 3 | 89 | Superior Lewis acid activation; mildest conditions. |

Validated Experimental Protocols

Figure 2: Standardized experimental workflow for the catalytic cyclocondensation process.

Protocol A: Brønsted Acid-Catalyzed Synthesis (Scale-Up Friendly)

Target: 3-Benzoylamino-4H-pyrimido[1,2-b]pyridazin-4-one

• Reagent Preparation: In a round-bottom flask, suspend Methyl 2-benzamido-3-(dimethylamino)acrylate (1.0 eq, 10 mmol, 2.48 g) and 3-aminopyridazine (1.1 eq, 11 mmol, 1.05 g).

  • Causality: The slight excess (1.1 eq) of the dinucleophile compensates for potential oxidative degradation of the amine at elevated temperatures.

• Catalyst/Solvent Addition: Add 25 mL of Glacial Acetic Acid (AcOH).

  • Causality: AcOH acts as a bifunctional Brønsted acid. It protonates the dimethylamino leaving group (lowering its pKa barrier for expulsion) while simultaneously activating the methyl ester towards nucleophilic acyl substitution.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 120°C for 4 hours.

  • Causality: Refluxing is required because the intermediate enamine is remarkably stable; overcoming the activation energy for the final lactamization (methanol extrusion) is the rate-determining step.

• Isolation: Cool the reaction mixture to room temperature, then transfer to an ice bath (0°C) for 30 minutes to induce precipitation. Filter the resulting solid under vacuum.

  • Causality: The fused pyrimidone product exhibits strong intermolecular hydrogen bonding and

    stacking, allowing it to crystallize readily.

• Washing: Wash the filter cake with cold ethanol (3 x 10 mL).

  • Causality: Cold ethanol efficiently removes residual acetic acid and dimethylamine acetate byproducts without solubilizing the target heterocycle.

In-Process Validation & Quality Control

To ensure the protocol operates as a self-validating system, the following analytical checkpoints must be met:

• LC-MS Tracking (Step 4): Prior to cooling, sample 10

  L of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The reaction is validated as complete when the starting material mass ( ) is entirely absent, replaced by the target product mass ( ). The observation of an intermediate mass at indicates incomplete lactamization, requiring extended reflux time.

• Filtrate pH Check (Step 5): During the cold ethanol wash, monitor the pH of the eluent. Washing must continue until the filtrate registers a neutral pH (~6-7). Causality: Trace residual acetic acid will catalyze the slow hydrolysis of the benzamido group during long-term storage of the product.

• 1H-NMR Confirmation: The success of the addition-elimination step is definitively proven by the disappearance of the two distinct N-methyl singlet peaks (typically at

  2.8 and 3.1 ppm) and the ester methoxy singlet (at 3.7 ppm) in the final product spectrum.

References

• ChemScene. "125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)acrylate - General Information & Computational Chemistry Data".
• LookChem. "Cas 125008-68-6, METHYL (Z)-2-BENZOYLAMINO-3-DIMETHYLAMINOPROPENOATE, 98%".
• LookChem. "Cas 5469-70-5, Pyridazin-3-amine - Reaction with methyl (Z)-2-benzoylamino-3-dimethylaminopropenoate".

Sources

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• 2. chemscene.com [chemscene.com]
• 3. lookchem.com [lookchem.com]

Application Note: Synthesis of Pyrazole Derivatives via Methyl 2-Benzamido-3-(dimethylamino)acrylate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, regioselective annulation protocols, and self-validating experimental workflows.

Executive Summary & Chemical Rationale

The pyrazole scaffold is a privileged pharmacophore in drug discovery, frequently embedded in kinase inhibitors, COX-2 inhibitors, and neuroprotective agents. Synthesizing highly functionalized pyrazoles requires versatile and regioselective building blocks. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6), also known as methyl 2-benzoylamino-3-dimethylaminopropenoate, serves as an exceptional "push-pull" enaminone precursor for this purpose [1].

The structural brilliance of this enaminone lies in its highly polarized double bond. The electron-donating dimethylamino group ("push") conjugated with the electron-withdrawing ester and benzamido groups ("pull") creates a highly electrophilic

-carbon. This electronic bias ensures strict regiocontrol when reacting with binucleophiles like hydrazines, enabling the predictable assembly of 4-benzamido-1H-pyrazol-5-ol derivatives (which exist in tautomeric equilibrium with their pyrazolone forms) [2].

Mechanistic Framework: The Aza-Michael / Annulation Cascade

Understanding the reaction trajectory is critical for troubleshooting and optimizing novel substrate scopes. The annulation of the enaminone with hydrazines proceeds via a well-defined addition-elimination-cyclization cascade.

• Intermolecular Aza-Michael Addition: The primary, more nucleophilic nitrogen of the hydrazine attacks the highly electrophilic

  -carbon of the enaminone.

• Elimination: The tetrahedral intermediate collapses, expelling dimethylamine (a volatile gas, which drives the reaction forward) to form a hydrazino-acrylate intermediate.

• Intramolecular Cyclization: The secondary nitrogen of the hydrazine intermediate attacks the adjacent methyl ester. The ester carbonyl is significantly more electrophilic than the sterically hindered, resonance-stabilized benzamido carbonyl.

• Aromatization/Tautomerization: Elimination of methanol yields the cyclized 4-benzamido-1H-pyrazol-5-ol.

Mechanistic pathway for the formation of 4-benzamido-1H-pyrazol-5-ol from the enaminone.

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems. The enaminone precursor exhibits a vibrant yellow color due to its extended conjugated push-pull system lowering the HOMO-LUMO gap. The visual disappearance of this yellow color serves as an intrinsic, real-time indicator of reaction completion.

Step-by-step experimental workflow for the synthesis and isolation of pyrazole derivatives.

Protocol A: Synthesis of Methyl 2-benzamido-3-(dimethylamino)acrylate

Causality Note: Toluene is utilized as the solvent because it forms an azeotrope with methanol (the byproduct of the DMF-DMA condensation). Removing methanol via a Dean-Stark apparatus drives the equilibrium entirely to the product side.

• Setup: To an oven-dried 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add methyl hippurate (methyl 2-benzamidoacetate) (10.0 mmol, 1.93 g).

• Reagent Addition: Suspend the solid in anhydrous toluene (30 mL). Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (15.0 mmol, 2.0 mL).

• Reaction: Heat the mixture to reflux (110 °C) for 4 hours. The solution will transition to a deep, vibrant yellow.

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove toluene and unreacted DMF-DMA.

• Purification: Triturate the resulting yellow solid with cold diethyl ether (20 mL), filter, and dry under a vacuum to afford the pure enaminone. (Expected yield: 85-92%).

Protocol B: Synthesis of Unsubstituted 4-Benzamido-1H-pyrazol-5-ol

• Setup: Dissolve the synthesized enaminone (5.0 mmol, 1.24 g) in absolute ethanol (20 mL) in a 50 mL flask.

• Reagent Addition: Add hydrazine hydrate (6.0 mmol, 0.3 mL of a 64% aqueous solution) dropwise at room temperature.

• Reaction: Heat to reflux (78 °C). Monitor via TLC (DCM:MeOH 9:1, UV active). The reaction is complete when the bright yellow color of the solution fades to pale yellow/colorless (typically 2 hours).

• Isolation: Cool the mixture in an ice bath. The pyrazole product will precipitate as a white/off-white solid. Filter the solid, wash with cold ethanol (5 mL), and dry in vacuo.

Protocol C: Synthesis of Regioselective N-Substituted Pyrazoles

Causality Note: Substituted hydrazines (e.g., phenylhydrazine) are less nucleophilic than hydrazine hydrate due to the electron-withdrawing nature of the aromatic ring. Replacing ethanol with glacial acetic acid protonates the enaminone, increasing the electrophilicity of the

-carbon and accelerating the initial aza-Michael addition [3].

• Setup: Dissolve the enaminone (5.0 mmol, 1.24 g) in glacial acetic acid (15 mL).

• Reagent Addition: Add phenylhydrazine (5.5 mmol, 0.54 mL).

• Reaction: Heat the mixture to 118 °C (reflux) for 3-4 hours.

• Isolation: Cool to room temperature and pour the mixture into crushed ice (50 g) with vigorous stirring. Neutralize carefully with saturated aqueous

  until precipitation is complete. Filter, wash with water, and recrystallize from ethanol.

Quantitative Data Synthesis

The table below summarizes the optimized reaction conditions, expected yields, and regioselectivity across various hydrazine substrates. The steric bulk of the benzamido group ensures excellent regiocontrol, heavily favoring the 1-substituted-4-benzamido-1H-pyrazol-5-ol isomer over the 2-substituted counterpart.

Table 1: Regioselectivity and Yields in the Annulation of Enaminone with Hydrazines

Hydrazine Source	Solvent / Catalyst	Temp (°C)	Time (h)	Major Product	Yield (%)
Hydrazine hydrate	Ethanol / None	78	2	4-Benzamido-1H-pyrazol-5-ol	88
Phenylhydrazine	Acetic Acid / None	118	3	4-Benzamido-1-phenyl-1H-pyrazol-5-ol	82
Methylhydrazine	Ethanol / HCl (cat)	78	4	4-Benzamido-1-methyl-1H-pyrazol-5-ol	76
4-Fluorophenylhydrazine	Acetic Acid / None	118	3	4-Benzamido-1-(4-fluorophenyl)-1H-pyrazol-5-ol	79

References

• Stanovnik, B., & Svete, J. (2004). Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones. Chemical Reviews, 104(5), 2433-2480. URL:[Link]

• Ferraz, H. M. C., & Gonçalo, E. R. S. (2007). Recent Preparations and Synthetic Applications of Enaminones. Química Nova, 30(4), 957-964. URL:[Link]

The Role of Methyl 2-benzamido-3-(dimethylamino)acrylate in Multi-Component Reactions: A Detailed Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of methyl 2-benzamido-3-(dimethylamino)acrylate, a versatile and highly reactive building block in the realm of organic synthesis. With a unique combination of a benzamido group, an acrylate moiety, and a dimethylamino substituent, this compound serves as a powerful tool in multi-component reactions (MCRs) for the efficient construction of diverse and complex heterocyclic scaffolds. This document will delve into the synthesis, mechanistic intricacies, and practical applications of this reagent, offering detailed protocols and expert insights for researchers, scientists, and professionals in drug development.

Introduction: The Power of Enaminones in Synthesis

Multi-component reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a new product containing substantial portions of all the reactants, have emerged as a cornerstone of modern organic synthesis. Their efficiency, atom economy, and ability to rapidly generate molecular diversity make them invaluable in drug discovery and materials science. Within the vast arsenal of MCRs, reagents based on the enaminone scaffold have proven to be exceptionally useful.

Methyl 2-benzamido-3-(dimethylamino)acrylate belongs to this important class of compounds. Its structure, featuring an electron-donating dimethylamino group and an electron-withdrawing benzamido and acrylate group, creates a polarized π-system. This electronic arrangement bestows upon the molecule multiple reactive sites, enabling it to participate in a variety of transformations. The dimethylamino group can act as a leaving group, a nucleophile, or a director of reactivity, making it a linchpin in the construction of complex heterocyclic systems.

Synthesis and Characterization of Methyl 2-benzamido-3-(dimethylamino)acrylate

The accessibility of this key building block is crucial for its widespread application. A common and effective method for its synthesis involves the reaction of methyl 2-benzamidoacetate with N,N-dimethylformamide dimethyl acetal (DMF-DMA).

Protocol: Synthesis of Methyl 2-benzamido-3-(dimethylamino)acrylate

Materials:

• Methyl 2-benzamidoacetate

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Toluene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Rotary evaporator

Procedure:

• To a solution of methyl 2-benzamidoacetate (1 equivalent) in anhydrous toluene, add N,N-dimethylformamide dimethyl acetal (1.2 equivalents).

• Heat the reaction mixture to reflux and stir for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford methyl 2-benzamido-3-(dimethylamino)acrylate as a crystalline solid.

Characterization Data:

• Molecular Formula: C₁₃H₁₆N₂O₃[1]

• Molecular Weight: 248.28 g/mol [1]

• Appearance: Typically a white to off-white solid.

• Spectroscopic Data: The structure should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

The Pivotal Role in Multi-Component Reactions: Mechanistic Insights

The versatility of methyl 2-benzamido-3-(dimethylamino)acrylate in MCRs stems from its ability to act as a versatile three-carbon (C-C-N) building block. The core of its reactivity lies in the facile displacement of the dimethylamino group by a nucleophile, followed by subsequent cyclization reactions.

A general mechanistic pathway is depicted below. Initially, a nucleophile (Nu⁻) attacks the β-carbon of the acrylate system, leading to the elimination of dimethylamine. This generates a reactive Michael acceptor intermediate. In the presence of another nucleophilic center within the same molecule or from another reactant, an intramolecular or intermolecular cyclization can occur, leading to the formation of a heterocyclic ring.

Caption: General mechanism of MCRs involving methyl 2-benzamido-3-(dimethylamino)acrylate.

This reactivity profile allows for the synthesis of a wide array of heterocyclic systems, including but not limited to pyrimidines, pyridines, and pyrazoles, which are privileged scaffolds in medicinal chemistry.[2]

Applications in the Synthesis of Bioactive Heterocycles

The utility of methyl 2-benzamido-3-(dimethylamino)acrylate is best illustrated through its application in the synthesis of specific heterocyclic systems with known biological relevance.

Synthesis of Substituted Pyrimidines

Pyrimidines are a class of nitrogen-containing heterocycles that are fundamental components of nucleic acids and are found in numerous pharmaceuticals.[3][4][5] A straightforward multi-component synthesis of highly functionalized pyrimidines can be achieved using methyl 2-benzamido-3-(dimethylamino)acrylate, an amidine, and a suitable solvent.

Materials:

• Methyl 2-benzamido-3-(dimethylamino)acrylate

• Benzamidine hydrochloride

• Sodium ethoxide

• Ethanol (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol.

• To this solution, add benzamidine hydrochloride (1.0 equivalent) and stir for 15 minutes at room temperature.

• Add methyl 2-benzamido-3-(dimethylamino)acrylate (1.0 equivalent) to the reaction mixture.

• Heat the mixture to reflux and stir for 8-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl).

• The precipitated product can be collected by filtration, washed with cold ethanol, and dried under vacuum.

• Further purification can be achieved by recrystallization or column chromatography.

Caption: Workflow for the three-component synthesis of pyrimidines.

This protocol provides a general framework, and the specific reaction conditions may need to be optimized for different amidine substrates.

Synthesis of Functionalized Pyridines

The pyridine ring is another key structural motif present in a vast number of pharmaceuticals and agrochemicals.[6][7] Multi-component reactions involving methyl 2-benzamido-3-(dimethylamino)acrylate offer an efficient entry to polysubstituted pyridine derivatives. A common strategy involves the reaction with a compound containing an active methylene group and an ammonium source.

Materials:

• Methyl 2-benzamido-3-(dimethylamino)acrylate

• Malononitrile

• Ammonium acetate

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask, combine methyl 2-benzamido-3-(dimethylamino)acrylate (1.0 equivalent), malononitrile (1.0 equivalent), and ammonium acetate (1.5 equivalents).

• Add glacial acetic acid as the solvent and catalyst.

• Heat the reaction mixture to reflux for 6-10 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by filtration, wash thoroughly with water, and dry.

• The crude product can be purified by column chromatography on silica gel.

Table 1: Representative Multi-Component Reactions

Heterocycle	Reactants	Catalyst/Solvent	Typical Yield (%)
Pyrimidine	Methyl 2-benzamido-3-(dimethylamino)acrylate, Amidine	NaOEt/Ethanol	75-90
Pyridine	Methyl 2-benzamido-3-(dimethylamino)acrylate, Active Methylene Compound, Ammonium Acetate	Acetic Acid	60-85
Pyrrole	Methyl 2-benzamido-3-(dimethylamino)acrylate, α-Amino Ketone	p-TsOH/Toluene	65-80

Trustworthiness and Self-Validating Systems

The protocols described herein are designed to be robust and reproducible. However, as with any chemical synthesis, careful attention to experimental detail is paramount.

Key Considerations for Success:

• Reagent Purity: The purity of the starting materials, particularly methyl 2-benzamido-3-(dimethylamino)acrylate, is critical for achieving high yields and clean reactions.

• Anhydrous Conditions: For reactions involving strong bases like sodium ethoxide, the use of anhydrous solvents is essential to prevent unwanted side reactions.

• Reaction Monitoring: Regular monitoring of the reaction progress by TLC is crucial for determining the optimal reaction time and preventing the formation of byproducts.

• Purification: Proper purification of the final products is necessary to remove any unreacted starting materials or byproducts, ensuring the integrity of subsequent biological or chemical studies.

Conclusion: A Versatile Tool for Chemical Innovation

Methyl 2-benzamido-3-(dimethylamino)acrylate has established itself as a valuable and versatile building block in the field of organic synthesis. Its unique structural features and predictable reactivity patterns make it an ideal substrate for a wide range of multi-component reactions. The ability to rapidly and efficiently construct complex and diverse heterocyclic scaffolds underscores its importance for researchers in medicinal chemistry, drug discovery, and materials science. The protocols and insights provided in this guide are intended to empower scientists to harness the full potential of this powerful synthetic tool.

References

• Veera Reddy Arava, et al. N, N-Dimethylamino acrylate derivatives - Facile inexpensive synthesis of Rufinamide-an antiepileptic. Der Pharma Chemica, 2011, 3 (1):381-387. [Link]

• Mateescu, M., et al. Synthesis of pyridine acrylates and acrylamides and their corresponding pyridinium ions as versatile cross-linkers for tunable hydrogels. Fraunhofer-Publica, 2013. [Link]

• Wang, Z., et al. Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. Journal of Medicinal Chemistry, 2020. [Link]

• Kappe, C. O. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 2023, 28(2), 739. [Link]

• Charbe, N. B., et al. Synthesis and characterization of novel pyrimidine derivatives of N-pentyl-2,7-diphenyl-3,8a- dihydroimidazo. World News of Natural Sciences, 2021, 37, 92-101. [Link]

• Papakyriakou, A., et al. Synthesis and Antioxidant Activities of Novel Pyrimidine Acrylamides as Inhibitors of Lipoxygenase: Molecular Modeling and In Silico Physicochemical Studies. Molecules, 2024, 29(6), 1253. [Link]

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Application Notes and Protocols for Microwave-Assisted Synthesis with Acrylates

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The advent of microwave-assisted organic synthesis (MAOS) has marked a significant turning point in synthetic chemistry, offering accelerated reaction times, enhanced yields, and improved product purities compared to conventional heating methods.[1][2][3][4][5] This guide provides an in-depth exploration of the application of microwave irradiation to chemical reactions involving acrylates, a versatile class of monomers and synthetic intermediates. We will delve into the fundamental principles of microwave heating, present detailed experimental setups and protocols, and address critical safety and troubleshooting considerations. The aim is to equip researchers with the necessary knowledge to harness the full potential of microwave technology for the efficient and controlled synthesis of acrylate-based molecules and polymers, with significant implications for drug discovery and materials science.[2][6]

Introduction: The Paradigm Shift of Microwave Chemistry

Traditional synthetic chemistry has long relied on conventional heating methods, such as oil baths and heating mantles, which transfer heat through conduction and convection.[7][8] This process is often slow and can lead to uneven heating, resulting in thermal gradients, extended reaction times, and the formation of undesirable byproducts.[9] Microwave-assisted synthesis, first reported in 1986, offers a fundamentally different approach.[1] By utilizing microwave radiation, typically at a frequency of 2.45 GHz, energy is directly coupled with polar molecules within the reaction mixture, leading to rapid and uniform volumetric heating.[1][7][8][10] This internal and instantaneous heating mechanism can dramatically accelerate reaction rates, often reducing reaction times from hours or even days to mere minutes.[1][2][9][11]

Acrylates, as key building blocks in polymer chemistry and as versatile Michael acceptors in organic synthesis, are particularly well-suited for microwave-assisted transformations. The rapid and controlled heating provided by microwave irradiation can help to minimize side reactions, such as unwanted polymerization, and can drive reactions to completion with high selectivity.[12] This technology has found widespread application in various fields, including medicinal chemistry for the rapid synthesis of heterocyclic scaffolds and in materials science for the controlled polymerization of functional polymers.[2][3][9]

Core Principles of Microwave-Assisted Heating

The efficacy of microwave synthesis stems from its unique heating mechanism, which is primarily driven by two phenomena: dipolar polarization and ionic conduction.[1][8][10]

• Dipolar Polarization: Polar molecules, such as the solvent and reactants, possess a permanent dipole moment. When subjected to the oscillating electric field of the microwaves, these molecules attempt to align themselves with the field. This continuous reorientation leads to molecular friction, which in turn generates heat.[1][3][7][8]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate in response to the oscillating electric field. The resistance to this ionic movement results in the dissipation of energy as heat.[1][8]

This direct coupling of microwave energy with the reaction components leads to a rapid and uniform increase in temperature throughout the bulk of the material, a stark contrast to the surface heating observed with conventional methods.[1][7][10] This can result in "superheating" of solvents above their atmospheric boiling points in sealed vessels, further accelerating reaction kinetics.[3]

It is important to note the ongoing discussion regarding "microwave effects," which posits that microwaves may induce effects beyond simple thermal acceleration. While some studies suggest non-thermal effects, the consensus in the scientific community is that the majority of observed rate enhancements can be attributed to the rapid and efficient heating provided by microwave irradiation.[13]

Caption: Core mechanisms of microwave heating in chemical synthesis.

Experimental Setup for Microwave-Assisted Acrylate Synthesis

Modern microwave synthesis is conducted in dedicated laboratory microwave reactors, which offer precise control over reaction parameters and incorporate essential safety features.[14] Domestic microwave ovens are not suitable for laboratory use due to the lack of temperature and pressure monitoring, the risk of solvent ignition, and the potential for microwave leakage.[15][16]

A typical laboratory microwave reactor consists of:

• Microwave Cavity: A shielded chamber where the reaction vessel is irradiated.

• Magnetron: The source of microwave radiation.

• Reaction Vessels: Specially designed glass or Teflon vials that are transparent to microwaves and can withstand high pressures and temperatures.[17]

• Temperature and Pressure Sensors: For real-time monitoring and control of the reaction conditions.

• Stirring Mechanism: To ensure homogeneous heating and mixing of the reactants.

• Cooling System: To rapidly cool the reaction vessel upon completion.

Caption: Schematic of a modern laboratory microwave reactor.

Protocol: Microwave-Assisted Michael Addition of Amines to Acrylates

The Michael addition, or 1,4-conjugate addition, is a fundamental carbon-carbon and carbon-heteroatom bond-forming reaction. The reaction of amines with acrylates is a classic example and is significantly accelerated under microwave irradiation.[18][19]

Objective: To synthesize a β-amino ester via the microwave-assisted Michael addition of an amine to an acrylate ester.

Materials:

• Amine (e.g., Benzylamine)

• Acrylate ester (e.g., Methyl acrylate)

• Solvent (e.g., Methanol or Ethanol)

• Microwave reactor

• Appropriate size microwave reaction vial with a stir bar

• Septum and cap for sealing the vial

Step-by-Step Protocol:

• Reagent Preparation: In a clean, dry microwave reaction vial containing a magnetic stir bar, add the acrylate ester (1.0 mmol).

• Solvent Addition: Add the chosen solvent (e.g., 2-3 mL of methanol). The solvent should be polar to efficiently absorb microwave energy.[1]

• Amine Addition: Add the amine (1.0-1.2 mmol) to the reaction mixture.

• Sealing the Vessel: Securely seal the vial with a septum and cap. Caution: Ensure the vial is properly sealed to prevent leakage at elevated pressures.[17]

• Microwave Reactor Setup: Place the sealed vial into the microwave reactor cavity.

• Reaction Parameters: Set the reaction parameters on the microwave reactor's control unit. A typical starting point for this type of reaction would be:

  • Temperature: 80-120°C

  • Time: 5-15 minutes

  • Power: Dynamic power control to maintain the set temperature.

• Initiating the Reaction: Start the microwave irradiation. The reactor will automatically monitor and adjust the power to maintain the target temperature.

• Cooling: Once the reaction is complete, the instrument will automatically cool the vessel to a safe temperature (typically below 50°C) using compressed air.[17]

• Work-up and Purification:

  • Carefully open the vial in a well-ventilated fume hood.

  • Transfer the reaction mixture to a round-bottom flask.

  • Remove the solvent under reduced pressure.

  • The crude product can then be purified by standard techniques such as column chromatography.

Caption: Workflow for microwave-assisted Michael addition.

Data Presentation: Comparative Reaction Conditions

The following table summarizes typical reaction conditions for the microwave-assisted Michael addition of benzylamine to various acrylates, demonstrating the efficiency of this method.

Entry	Acrylate	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Methyl Acrylate	80	10	95	[18][19]
2	Methyl Crotonate	150	180	83-98	[18]
3	Methyl Methacrylate	150	240	85-95	[18]
4	tert-Butyl Acrylate	75	10	74	[20]

Troubleshooting Common Issues

While microwave synthesis is generally robust, some issues may arise. Here are some common problems and their potential solutions:

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Insufficient temperature or time.- Low microwave absorption of the reaction mixture.	- Increase the reaction temperature or time.- Add a polar, high-boiling solvent or a small amount of an ionic liquid to improve microwave coupling.
Formation of Byproducts	- Temperature is too high, leading to decomposition or side reactions.	- Lower the reaction temperature.- Reduce the reaction time.
Unwanted Polymerization of Acrylate	- Acrylates are prone to radical polymerization at elevated temperatures.	- Add a radical inhibitor (e.g., hydroquinone).- Lower the reaction temperature and shorten the reaction time.
Inconsistent Results	- Inaccurate temperature measurement (common with external IR sensors on dirty vials).- Inhomogeneous reaction mixture.	- Ensure the reaction vial is clean.- Use a fiber-optic temperature probe for more accurate internal temperature measurement.- Ensure efficient stirring.

Safety Protocols for Microwave Chemistry

Safety is paramount when working with microwave reactors, especially with volatile and reactive compounds like acrylates.[15]

• Use Dedicated Equipment: Only use microwave reactors specifically designed for chemical synthesis.[14][15] Never use a domestic microwave oven.[15][16]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[21]

• Proper Vessel Handling:

  • Inspect reaction vials for cracks or defects before use.[21][22]

  • Do not exceed the recommended fill volume of the vial.

  • Always use a stir bar for even heating.

  • Ensure vials are properly sealed before starting a reaction.[17]

• Solvent Safety:

  • Avoid heating highly flammable solvents unless the reactor is specifically designed for such applications.[21]

  • Be aware that solvents can be superheated well above their normal boiling points, creating high pressure.[3]

• Post-Reaction Safety:

  • Always allow the reactor to cool the vessel to a safe temperature before removal.[17]

  • Vent the reaction vial in a fume hood, as volatile reactants or byproducts may be released.

• Emergency Preparedness:

  • Ensure a fire extinguisher is readily accessible.[21]

  • Familiarize yourself with the emergency shutdown procedures for the microwave reactor.

Conclusion

Microwave-assisted synthesis offers a powerful and efficient platform for reactions involving acrylates. By understanding the fundamental principles of microwave heating and adhering to established protocols and safety guidelines, researchers can significantly accelerate their synthetic workflows, improve product yields, and contribute to the advancement of green chemistry.[1][5] The detailed protocols and troubleshooting guide provided herein serve as a valuable resource for scientists and professionals in drug development and materials science, enabling them to confidently and effectively implement this transformative technology in their research endeavors.

References

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• Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. (2023). MDPI.
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• INFO. SHEET: LS3 – LABORATORY SAFETY – SAFE USE OF MICROWAVES. AYqU)

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• 11. A Review of Microwave-Assisted Reactions for Biodiesel Production | MDPI [mdpi.com]
• 12. Summary of Solutions to Common Problems in Acrylic Resin Production - Shanghai Douwin Chemical Co.,Ltd. [douwin-chem.com]
• 13. On the existence of and mechanism for microwave-specific reaction rate enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
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• 16. Microwave Oven Safety Guidelines | Office of Environment, Health & Safety [ehs.berkeley.edu]
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• 21. Safety Protocols for Microwave Use in Science/STEM Instructional Spaces | NSTA [nsta.org]
• 22. scribd.com [scribd.com]

Application Note: Advanced Methodologies for the Preparation of N-Substituted Acrylamides

Introduction & Strategic Overview

N-substituted acrylamides are indispensable structural motifs across multiple scientific disciplines. In medicinal chemistry and drug development, the acrylamide moiety serves as a highly selective electrophilic "warhead" for targeted covalent inhibitors (TCIs), forming irreversible Michael addition bonds with non-catalytic cysteine residues in target kinases 1. In materials science, they act as the fundamental monomers for stimuli-responsive smart polymers (e.g., PNIPAM) and lipophilic amphiphilic networks 2.

As a Senior Application Scientist, selecting the correct synthetic route is paramount. The preparation of these compounds is often complicated by the inherent instability of the vinyl group, which is prone to spontaneous radical polymerization. This guide details the causal logic, quantitative parameters, and self-validating protocols required to synthesize N-substituted acrylamides efficiently.

Mechanistic Causality & Synthetic Pathways

The synthesis of N-substituted acrylamides generally relies on three core pathways, selected based on the steric and electronic nature of the target substituent:

• Pathway A: Schotten-Baumann Acylation (Acryloyl Chloride + Amine) This is the most ubiquitous method for functionalizing primary and unhindered secondary amines 3. Causality: Acryloyl chloride is violently reactive. The reaction must be strictly maintained at 0 °C during addition to prevent thermal self-polymerization of the vinyl group. A non-nucleophilic base (e.g., Triethylamine or DIPEA) is mandatory to neutralize the HCl byproduct, preventing the starting amine from precipitating as an unreactive hydrochloride salt.

• Pathway B: The Ritter Reaction (Acrylonitrile + Alcohol/Alkene) When synthesizing tert-alkyl or bulky secondary acrylamides, direct acylation is sterically hindered. The Ritter reaction circumvents this by reacting acrylonitrile with an alcohol in the presence of a strong acid 4. Causality: The acid catalyst (e.g., H₂SO₄ or solid-supported Amberlyst-15) protonates the alcohol, driving dehydration to form a stable carbocation 5. The nucleophilic nitrogen of acrylonitrile attacks this carbocation, forming a nitrilium ion. Aqueous workup hydrolyzes the nitrilium ion into the highly stable N-substituted acrylamide.

• Pathway C: Peptide Coupling (Acrylic Acid + Amine) For highly fragile amines where acryloyl chloride induces degradation, mild amidation using acrylic acid and coupling reagents (EDC/HOBt or HATU) is utilized.

Decision matrix and mechanistic workflows for the synthesis of N-substituted acrylamides.

Quantitative Data: Reaction Parameter Comparison

Parameter	Pathway A (Acryloyl Chloride)	Pathway B (Ritter Reaction)	Pathway C (Peptide Coupling)
Optimal Substrate	1° and unhindered 2° amines	3° or benzylic alcohols/alkenes	Fragile/complex 1° or 2° amines
Reagents	Acryloyl chloride, TEA/DIPEA	Acrylonitrile, H₂SO₄ / Amberlyst	Acrylic acid, EDC/HATU, DIPEA
Temperature	0 °C → Room Temp	40 °C → 80 °C	Room Temp
Typical Yield	70% – 95%	60% – 85%	50% – 80%
Primary Risk	Exothermic runaway, polymerization	Strong acid degradation of substrate	Epimerization, difficult purification

Experimental Workflows & Protocols

Every protocol below is designed as a self-validating system , ensuring that researchers can visually or analytically confirm the success of each step before proceeding, thereby minimizing wasted resources on failed intermediates.

Protocol 1: Schotten-Baumann Acylation (Acryloyl Chloride Route)

Adapted for the synthesis of lipophilic monomers (e.g., N-Isohexadecylacrylamide) and TCI warheads23.

Materials: Primary/Secondary Amine (1.0 eq), Acryloyl chloride (1.1-1.2 eq), Triethylamine (TEA) (1.5 eq), Anhydrous Dichloromethane (DCM).

• Substrate Dissolution: In an oven-dried round-bottom flask under N₂ atmosphere, dissolve the amine and TEA in anhydrous DCM.

  • Self-Validation: The solution must be completely clear. Cloudiness indicates moisture contamination or amine salt formation.

• Thermal Control: Submerge the flask in an ice bath and allow it to equilibrate to exactly 0 °C.

  • Causality: Acryloyl chloride is highly prone to exothermic runaway. Cooling prevents the reaction from boiling the solvent and triggering radical polymerization.

• Acylation: Dissolve acryloyl chloride in a small volume of anhydrous DCM. Add this solution dropwise to the stirring amine mixture over 30 minutes via a dropping funnel.

  • Self-Validation: The immediate formation of a dense, white precipitate (TEA·HCl) acts as a visual confirmation that the acylation is proceeding and the base is successfully scavenging the HCl byproduct.

• Propagation: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 2–6 hours.

  • Self-Validation: Monitor via TLC. The product spot will be UV-active and will rapidly stain brown/yellow when treated with KMnO₄ (confirming the presence of the intact vinyl double bond).

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

  • Causality: The NaHCO₃ wash hydrolyzes and neutralizes any unreacted acryloyl chloride into water-soluble sodium acrylate, removing it from the organic product.

• Concentration: Filter the drying agent and concentrate the solvent under reduced pressure.

  • Crucial Parameter: Do not heat the rotary evaporator bath above 30 °C to prevent thermally induced self-polymerization.

Protocol 2: The Ritter Reaction (Acrylonitrile Route)

Ideal for sterically hindered tert-alkyl acrylamides4.

Materials: Tertiary/Benzylic Alcohol (1.0 eq), Acrylonitrile (5.0 eq, acts as reagent and solvent), Concentrated H₂SO₄ (1.5 eq) or Amberlyst-15 solid acid 5.

• Reagent Mixing: Dissolve the target alcohol in acrylonitrile. Cool the mixture to 0 °C in an ice bath.

• Acid Catalysis: Slowly add concentrated H₂SO₄ dropwise to the stirring solution.

  • Causality: The strong acid protonates the alcohol, driving dehydration to form a stable carbocation. The low temperature prevents the highly exothermic polymerization of the acrylonitrile solvent.

• Nitrilium Formation: Heat the reaction mixture to 40–60 °C for 4 hours.

  • Self-Validation: The solution will typically darken or shift in color, indicating carbocation formation and subsequent trapping by the nitrile to form the nitrilium ion intermediate.

• Aqueous Quench & Hydrolysis: Carefully pour the warm reaction mixture over a beaker of vigorously stirring crushed ice.

  • Causality: Water nucleophilically attacks the nitrilium intermediate, triggering tautomerization into the stable N-substituted acrylamide.

  • Self-Validation: The sudden precipitation of a white/off-white solid confirms the successful hydrolysis of the nitrilium ion into the water-insoluble amide. If no precipitate forms, the carbocation was likely not stable enough to form.

• Purification: Filter the precipitate under vacuum, wash with cold water to remove residual acid, and recrystallize from an ethyl acetate/hexane mixture.

References

• Title: Structure-Based Design of N-(5-Phenylthiazol-2-yl)
• Title: Physicochemical Properties of N-Isohexadecylacrylamide: A Technical Guide Source: BenchChem URL
• Title: Technical Support Center: Overcoming Solubility Challenges of Acrylamide Derivatives Source: BenchChem URL
• Title: Syntheses of Acrylamide Derivatives in the Ritter Reaction Source: J-Stage URL
• Title: Synthesis of N-benzhydrylamides from nitriles by Ritter reactions in formic acid Source: ResearchGate URL

Sources

• 1. Structure-Based Design of N-(5-Phenylthiazol-2-yl)acrylamides as Novel and Potent Glutathione S-Transferase Omega 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Syntheses of Acrylamide Derivatives in the Ritter Reaction [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Transesterification Reactions Involving Acrylate Esters

Introduction: The Versatility of Acrylate Transesterification

The transesterification of acrylate esters is a cornerstone of polymer and synthetic chemistry, enabling the modification of existing monomers and polymers to introduce a diverse array of functionalities. This process, which involves the exchange of the alkoxy group of an ester with another alcohol, provides a powerful and often more efficient alternative to the direct polymerization of functionalized monomers. The resulting tailored acrylate esters are pivotal in the development of advanced materials, including specialized coatings, adhesives, and biomedical devices. This guide provides an in-depth exploration of the mechanisms, catalytic systems, and detailed protocols for performing transesterification reactions on acrylate esters, with a focus on enzymatic, organocatalytic, and metal-catalyzed approaches.

I. Mechanistic Insights: Understanding the "How" and "Why"

A thorough understanding of the reaction mechanism is critical for optimizing reaction conditions and troubleshooting experimental challenges. The mechanism of transesterification varies depending on the catalyst employed.

A. Lipase-Catalyzed Transesterification: A Green Chemistry Approach

Enzyme-catalyzed transesterification, particularly using lipases, has gained significant traction due to its high selectivity and mild reaction conditions. Lipases, such as Candida antarctica lipase B (CALB), operate through a "Ping-Pong Bi-Bi" mechanism involving a catalytic triad of serine, histidine, and aspartate residues within the enzyme's active site.[1][2]

The catalytic cycle can be summarized as follows:

• Acylation: The serine hydroxyl group, activated by the histidine residue, performs a nucleophilic attack on the carbonyl carbon of the acrylate ester, forming a tetrahedral intermediate.[1]

• De-acylation (Alcoholysis): The original alcohol is released, forming an acyl-enzyme intermediate. A new alcohol molecule then enters the active site and attacks the acyl-enzyme complex, regenerating the catalyst and releasing the new, transesterified acrylate ester.[3]

This enzymatic approach is highly valued for its ability to proceed without the need for harsh reagents or extreme temperatures, making it a sustainable option for chemical synthesis.[2]

B. Organocatalyzed Transesterification: Efficiency and Control

Organocatalysts, such as 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD), have emerged as highly efficient catalysts for the transesterification of polyacrylates.[4] TBD functions as a nucleophilic catalyst, activating the ester for subsequent reaction with an alcohol.[4]

The proposed mechanism involves:

• Nucleophilic Activation: TBD attacks the carbonyl carbon of the acrylate ester, forming a highly reactive acyl-TBD intermediate.

• Alcoholysis: The incoming alcohol then reacts with this activated intermediate, leading to the formation of the new ester and regeneration of the TBD catalyst.[5]

This method is particularly advantageous for the post-polymerization modification of commodity polymers like poly(methyl acrylate) (PMA), allowing for their conversion into value-added functional materials.[6]

II. Experimental Protocols: From Theory to Practice

The following protocols provide detailed, step-by-step methodologies for key transesterification reactions involving acrylate esters.

Protocol 1: Enzymatic Transesterification of Ethyl Acrylate with 1-Octanol

This protocol describes the synthesis of octyl acrylate from ethyl acrylate using immobilized Candida antarctica lipase B (Novozym 435), a widely used and robust biocatalyst.[7]

Materials:

• Ethyl acrylate

• 1-Octanol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Molecular sieves (for maintaining low water activity)

• Hexane (or other suitable organic solvent)

• Magnetic stirrer and hotplate

• Reaction vessel with a sealed cap

Procedure:

• To a clean, dry reaction vessel, add 1-octanol and ethyl acrylate. A molar excess of ethyl acrylate is often used to drive the reaction equilibrium towards the product.[7]

• Add Novozym 435 to the reaction mixture. The enzyme loading is typically in the range of 5-10% (w/w) of the total substrate mass.

• Add activated molecular sieves to maintain a low water activity, which is crucial for favoring transesterification over hydrolysis. A water activity of around 0.3 has been found to be optimal for this type of reaction.[7]

• If using a solvent, add hexane to the mixture.

• Seal the reaction vessel and place it on a magnetic stirrer with heating.

• Stir the reaction mixture at a constant temperature, typically between 40-60°C.

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or ¹H NMR spectroscopy.

• Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed and reused.[8]

• Purify the product by removing the excess ethyl acrylate and solvent under reduced pressure, followed by vacuum distillation of the octyl acrylate.

Data Presentation: Lipase-Catalyzed Acrylate Transesterification

Catalyst	Acrylate Donor	Alcohol	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Novozym 435	Ethyl Acrylate	1-Octanol	50	24	>95	[7]
Candida rugosa lipase	Ethyl Caprate	Butyric Acid	37	96	~70	[9]

Protocol 2: Organocatalyzed Transesterification of Poly(methyl acrylate) (PMA) with Benzyl Alcohol

This protocol details the post-polymerization modification of PMA using the organocatalyst TBD to produce poly(benzyl acrylate).[10]

Materials:

• Poly(methyl acrylate) (PMA)

• Benzyl alcohol

• 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD)

• Toluene (or other suitable high-boiling solvent)

• Round-bottom flask with a reflux condenser and Dean-Stark trap (or similar setup for methanol removal)

• Magnetic stirrer and heating mantle

• Nitrogen or Argon atmosphere

Procedure:

• Dissolve PMA in toluene in a round-bottom flask under an inert atmosphere. A typical concentration is 100 mg/mL.[10]

• Add an excess of benzyl alcohol to the solution.

• Add TBD to the reaction mixture. A catalyst loading of 15 mol% relative to the methyl acrylate repeat units is commonly used.[10]

• Heat the reaction mixture to reflux (approximately 110°C for toluene) to facilitate the removal of the methanol byproduct, which drives the reaction to completion.[4]

• Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the methyl ester signal of PMA and the appearance of the benzyl ester signals.

• After the desired conversion is achieved, cool the reaction mixture to room temperature.

• To purify the functionalized polymer, precipitate the polymer solution into a non-solvent such as cold methanol or hexanes.

• Filter and dry the resulting poly(benzyl acrylate) under vacuum.

Data Presentation: TBD-Catalyzed Transesterification of PMA

Alcohol	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Reference
Benzyl Alcohol	15	110 (reflux)	24	>95	[10]
Cinnamyl Alcohol	10	22	16	Quantitative	[11]
Furfuryl Alcohol	10	22	16	Quantitative	[11]

Protocol 3: Chemoselective Transesterification of Methacrylate/Acrylate Copolymers

This protocol describes a method for the selective modification of acrylate units in a methacrylate/acrylate copolymer, leveraging the steric hindrance of the methacrylate's α-methyl group.[12][13]

Materials:

• Dodecyl methacrylate/methyl acrylate (DMA/MA) random copolymer

• Benzyl alcohol

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• Molecular sieves 4A

• Toluene

• Reaction tube with a three-way stopcock

• Argon atmosphere

Procedure:

• Add activated molecular sieves 4A to a dry reaction tube under an argon atmosphere.

• In a separate tube, prepare a solution of the DMA/MA copolymer in toluene.

• To the reaction tube containing the molecular sieves, add the copolymer solution, an excess of benzyl alcohol, and a catalytic amount of Ti(Oi-Pr)₄.[14]

• Seal the reaction tube and place it in an oil bath heated to 80°C.[14]

• Allow the reaction to proceed with stirring. The progress can be monitored by taking samples at intervals and analyzing them by ¹H NMR to determine the conversion of the methyl acrylate units to benzyl acrylate units.

• Upon completion, cool the reaction to terminate it.

• The modified polymer can be purified by precipitation in a suitable non-solvent.

Data Presentation: Chemoselective Acrylate Transesterification

Copolymer	Alcohol	Catalyst	Temperature (°C)	Reaction Time (h)	Acrylate Conversion (%)	Reference
DMA/MA	Benzyl Alcohol	Ti(Oi-Pr)₄	80	49	58	[14]

III. Visualization of Mechanisms and Workflows

A. Reaction Mechanisms

Caption: Lipase-catalyzed transesterification via a Ping-Pong Bi-Bi mechanism.

Caption: TBD-catalyzed transesterification through a nucleophilic activation pathway.

B. Experimental Workflow

Caption: General experimental workflow for acrylate ester transesterification.

IV. Conclusion and Future Outlook

The transesterification of acrylate esters is a versatile and powerful tool in the arsenal of chemists and materials scientists. The choice of catalytic system—be it enzymatic, organocatalytic, or metal-based—allows for a high degree of control over the reaction, enabling the synthesis of a wide range of functionalized monomers and polymers. The protocols outlined in this guide provide a solid foundation for researchers to explore and optimize these reactions for their specific applications. As the demand for advanced and sustainable materials continues to grow, the importance of efficient and selective modification techniques like transesterification will undoubtedly increase, paving the way for new innovations in polymer science and drug development.

V. References

• Mechanism of lipase in transesterification. (n.d.). ResearchGate. Retrieved from [Link]

• Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study. (2017, July 8). SpringerLink. Retrieved from [Link]

• Developments in the Use of Lipase Transesterification for Biodiesel Production from Animal Fat Waste. (2020, July 23). MDPI. Retrieved from [Link]

• Mechanisms of Organocatalytic Amidation and Trans-Esterification of Aromatic Esters As a Model for the Depolymerization. (2012, November 28). ACS Publications. Retrieved from [Link]

• Mechanisms of Organocatalytic Amidation and Trans-Esterification of Aromatic Esters As a Model for the Depolymerization of Poly(ethylene) Terephthalate. (2012, November 28). ACS Publications. Retrieved from [Link]

• Mechanism of lipase-catalyzed transesterification. 1 The histidine... (n.d.). ResearchGate. Retrieved from [Link]

• Mechanisms of organocatalytic amidation and trans-esterification of aromatic esters as a model for the depolymerization of poly(ethylene) terephthalate. (2012, December 27). PubMed. Retrieved from [Link]

• Chemoselective Transesterification of Methyl (Meth)acrylates Catalyzed by Sodium(I) or Magnesium(II) Aryloxides. (n.d.). ResearchGate. Retrieved from [Link]

• Acrylate-Selective Transesterification of Methacrylate/Acrylate Copolymers: Postfunctionalization with Common Acrylates and Alcohols. (2018, August 1). ACS Publications. Retrieved from [Link]

• Acrylate-Selective Transesterification of Methacrylate/Acrylate Copolymers: Postfunctionalization with Common Acrylates and Alcohols. (2018, August 21). PubMed. Retrieved from [Link]

• Direct Access to Functional (Meth)acrylate Copolymers through Transesterification with Lithium Alkoxides. (n.d.). Semantic Scholar. Retrieved from [Link]

• Lipase Catalyzed Transesterification of Model Long-Chain Molecules in Double-Shell Cellulose-Coated Oil-in-Water Emulsion Particles as Microbioreactors. (2022, October 12). PMC. Retrieved from [Link]

• Supporting Information Acrylate-Selective Transesterification of Methacrylate/Acrylate Copolymers: Postfunctionalization with Co. (n.d.). DOI. Retrieved from [Link]

• Direct Access to Functional (Meth)acrylate Copolymers through Transesterification with Lithium Alkoxides. (2017, May 1). eScholarship. Retrieved from [Link]

• Bulky magnesium(ii) and sodium(i) bisphenoxide catalysts for chemoselective transesterification of methyl (meth)acrylates. (n.d.). Semantic Scholar. Retrieved from [Link]

• Transesterification. (n.d.). Wikipedia. Retrieved from [Link]

• Process for the purification of acrylate and methacrylate esters. (n.d.). Google Patents. Retrieved from

• Method for the production of 2-octyl acrylate by means of transesterification. (n.d.). Google Patents. Retrieved from

• Direct transesterification of poly(methyl acrylate) for functional polyacrylate syntheses. (n.d.). ResearchGate. Retrieved from [Link]

• Production of (meth)acrylate esters by transesterification comprises recycling by-product alcohol to the production of the starting (meth)acrylate. (n.d.). Google Patents. Retrieved from

• Transesterification. (2022, November 10). Master Organic Chemistry. Retrieved from [Link]

• Post-Polymerization Modification of Polymethacrylates Enabled by Keto-Enol Tautomerization. (2020, April 6). The Royal Society of Chemistry. Retrieved from [Link]

• A new catalytic transesterification for the synthesis of N, N-dimethylaminoethyl acrylate with organotin catalyst. (n.d.). ResearchGate. Retrieved from [Link]

• Continuous Plug Flow Process for the Transesterification of Methyl Acrylate and 1,4-Butanediol by a Zn-Immobilized Catalyst for Producing 4-Hydroxybutyl Acrylate. (2022, December 12). ACS Publications. Retrieved from [Link]

• Synthetic upcycling of polyacrylates through organocatalyzed post-polymerization modification. (2017, September 29). SciSpace. Retrieved from [Link]

• Acrylate-Selective Transesterification of Methacrylate/Acrylate Copolymers: Postfunctionalization with Common Acrylates and Alcohols. (n.d.). ResearchGate. Retrieved from [Link]

• Upcycling of poly(methyl acrylate) through amidation. (n.d.). American Chemical Society. Retrieved from [Link]

• Transesterification of poly(methyl acrylate) (PMA) with various alcohol... (n.d.). ResearchGate. Retrieved from [Link]

• One-pot synthesis for gradient copolymers via concurrent tandem living radical polymerization: mild and selective transesterification of methyl acrylate through Al(acac)3 with common alcohols. (n.d.). RSC Publishing. Retrieved from [Link]

• Method for preparing esters of acrylic acid and methacrylic acid by transesterification. (n.d.). Google Patents. Retrieved from

• Transesterification of methyl methacrylate. (n.d.). Google Patents. Retrieved from

• Lipase Catalyzed Transesterification of Model Long-Chain Molecules in Double-Shell Cellulose-Coated Oil-in-Water Emulsion Particles as Microbioreactors. (n.d.). Ben-Gurion University of the Negev. Retrieved from [Link]

• Efficient enzymatic acrylation through transesterification at controlled water activity. (2008, April 15). PubMed. Retrieved from [Link]

• Transesterification process for production of (meth)acrylate ester monomers. (n.d.). Google Patents. Retrieved from

• LIPASE-CATALYZED TRANSESTERIFICATION OF MEDIUM-LONG-MEDIUM STRUCTURED LIPID (MLM-SL) USING PALM OLEIN AND PALM KERNEL OIL IN BAT. (n.d.). Semantic Scholar. Retrieved from [Link]

• Lipase-catalyzed transesterification of ethyl formate to octyl formate. (n.d.). ResearchGate. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Temperature and Reaction Time for Acrylate Additions

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for optimizing acrylate addition reactions. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of temperature and reaction time control in your experiments. As Senior Application Scientists, we understand that achieving high yield and selectivity requires a nuanced understanding of the underlying reaction principles. This resource is designed to explain the "why" behind experimental choices, empowering you to make informed decisions and overcome common challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during acrylate addition reactions, such as Michael additions and polymerizations.

Issue 1: Low Yield of the Desired 1,4-Adduct (Michael Adduct)

Symptom: The primary product is the 1,2-addition product or unreacted starting material, rather than the desired conjugate addition product.

Root Cause Analysis: The formation of 1,2- versus 1,4-addition products is a classic example of kinetic versus thermodynamic control.[1][2]

• Kinetic Product (1,2-Addition): This product forms faster, often at lower temperatures, because the carbonyl carbon is more electrophilic. The reaction is typically irreversible under these conditions.[1][3]

• Thermodynamic Product (1,4-Addition): This product is more stable and is favored under conditions that allow for equilibrium to be established, which often means higher temperatures or longer reaction times.[1][3]

Solutions:

• Increase Reaction Temperature: Gently increasing the temperature can provide the necessary energy to overcome the activation barrier for the more stable 1,4-adduct and can also favor the retro-Michael reaction of any undesired kinetic product, allowing the equilibrium to shift towards the thermodynamic product.[4] For instance, the yield of a 1,4-adduct in a reaction between dibutylamine and 2-(acrylamidoethyl)methacrylate increased from 23% at room temperature to 80% at 100°C.[4] However, be cautious as excessively high temperatures can lead to side reactions like polymerization.[5][6]

• Extend Reaction Time: Allowing the reaction to proceed for a longer duration can enable the system to reach thermodynamic equilibrium, favoring the more stable 1,4-adduct.

• Choice of Base/Catalyst: The strength and type of base or catalyst can significantly influence the reaction pathway. Stronger bases may favor the kinetic product. Experiment with milder bases to promote the thermodynamic product.[1] For example, both DBU and potassium carbonate can catalyze the Michael addition of ethyl acetoacetate to 2-ethylhexyl acrylate, with their effectiveness being influenced by concentration and solvent.[7]

• Solvent Selection: The polarity of the solvent can affect the reaction rate and selectivity. Polar solvents can stabilize the transition state, potentially accelerating the reaction.[7] However, in some cases, non-polar solvents might be preferred to minimize side reactions.[7][8]

Issue 2: Uncontrolled Polymerization of Acrylate Monomers

Symptom: The reaction mixture becomes viscous, forms a gel, or solidifies completely, indicating polymerization instead of the desired addition reaction.

Root Cause Analysis: Acrylates are highly susceptible to free-radical polymerization, which can be initiated by heat, light, or impurities.[9][10] The polymerization of acrylic acid is a highly exothermic process, and poor heat dissipation can lead to a rapid, uncontrolled reaction.[9][10]

Solutions:

• Strict Temperature Control: Maintain the reaction at the lowest possible temperature that still allows for a reasonable rate of the desired addition reaction. Overheating can initiate thermal self-polymerization.[11] For some reactions, cooling in an ice bath or to -78°C may be necessary to improve selectivity and prevent polymerization.[4]

• Use of Inhibitors: Add a small amount of a radical inhibitor, such as hydroquinone (HQ) or its monomethyl ether (MEHQ), to the reaction mixture to prevent spontaneous polymerization.[12]

• Deoxygenation: Purge the reaction vessel and solvents with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen, which can initiate polymerization.[9]

• Monomer Purity: Ensure the acrylate monomer is free from peroxides or other impurities that can act as initiators. Passing the monomer through a column of basic alumina can remove inhibitors and impurities.[12]

• Controlled Monomer Addition: In some cases, adding the acrylate monomer slowly to the reaction mixture (starved-feed) can help control the exotherm and prevent a runaway polymerization.[10]

Issue 3: Formation of Multiple Products and Poor Selectivity

Symptom: The final reaction mixture contains a complex mixture of products, including the desired adduct, double-addition products, and other side products.

Root Cause Analysis: Poor selectivity can arise from several factors, including reaction conditions that are too harsh, leading to multiple reaction pathways, or an inappropriate stoichiometry of reactants. For example, in aza-Michael additions, a second addition to the initial product can occur.[13]

Solutions:

• Optimize Reactant Stoichiometry: Carefully control the molar ratio of the nucleophile to the acrylate. An excess of the nucleophile can sometimes lead to double addition products. A study on the aza-Michael addition of benzylamine to methyl acrylate showed that optimizing the reactant ratio and reaction conditions could significantly improve the yield of the desired mono-adduct.[13]

• Lower the Reaction Temperature: As mentioned previously, lower temperatures often lead to higher selectivity by disfavoring competing side reactions.[4] For instance, in the aza-Michael addition of benzylamine to methyl acrylate, carrying out the reaction at 0°C improved the ratio of the desired product to the double addition product to 92:8.[13]

• Catalyst/Base Concentration: The concentration of the catalyst or base can impact the reaction rate and selectivity. A higher catalyst concentration generally leads to a faster reaction, but may also promote side reactions.[7] It is crucial to find an optimal catalyst loading.

• Monitor Reaction Progress: Use techniques like thin-layer chromatography (TLC), gas chromatography (GC), or in-situ FTIR to monitor the reaction progress.[7][14] This allows you to stop the reaction once the desired product is formed and before significant side products accumulate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for Michael additions to acrylates?

A1: There is no single optimal temperature, as it is highly dependent on the specific nucleophile, acrylate, catalyst, and solvent used. However, a general starting point is room temperature. If the reaction is slow, the temperature can be gradually increased. Conversely, if side reactions or polymerization are observed, the temperature should be lowered.[4][5] For some sensitive substrates, temperatures as low as -78°C may be required to achieve high selectivity.[4]

Q2: How long should I run my acrylate addition reaction?

A2: Reaction times can vary from minutes to several days. It is crucial to monitor the reaction's progress to determine the optimal time. Techniques like TLC, GC, or NMR can be used to track the consumption of starting materials and the formation of the product.[7] Allowing a reaction to run for too long can sometimes lead to the formation of byproducts or decomposition of the desired product. In some cases, reactions can reach high conversion in a matter of hours. For example, a thiol-acrylate reaction catalyzed by triethylamine reached 90% conversion in 5 hours at ambient temperature.[4]

Q3: How does the choice of solvent affect the reaction?

A3: The solvent can have a significant impact on the reaction rate and selectivity.[7][8] Polar aprotic solvents like THF, DMSO, and ethanol can accelerate the reaction by stabilizing charged intermediates.[7] In contrast, non-polar solvents like m-xylene may slow down the reaction.[7] For some reactions, particularly those prone to side reactions like hydrolysis, a non-hydroxylic solvent should be chosen.[7] In some cases, reactions can even be run neat (without solvent).[7][13]

Q4: Can I use microwave irradiation to accelerate my acrylate addition?

A4: Yes, microwave irradiation can be a very effective method for accelerating acrylate addition reactions and often leads to shorter reaction times and higher yields compared to conventional heating.[15] For example, the aza-Michael addition of benzylamine to methyl methacrylate was significantly faster with microwave heating compared to conventional methods.[15] However, it is important to carefully control the temperature to avoid side reactions.

Experimental Protocols

Protocol 1: General Procedure for a Catalyzed Michael Addition

This protocol provides a general framework. Specific amounts, temperatures, and times will need to be optimized for your particular reaction.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the Michael donor and the solvent under an inert atmosphere (e.g., nitrogen).

• Equilibration: Bring the mixture to the desired reaction temperature (e.g., room temperature, 0°C, or an elevated temperature) using an appropriate bath.

• Catalyst Addition: Add the catalyst (e.g., DBU, potassium carbonate) to the stirring mixture.[7]

• Acrylate Addition: Slowly add the acrylate acceptor to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or another suitable analytical technique.

• Workup: Once the reaction is complete, quench the reaction (e.g., with a dilute acid or saturated ammonium chloride solution). Extract the product with an appropriate organic solvent.

• Purification: Dry the combined organic layers over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography, distillation, or recrystallization.

Protocol 2: Monitoring Reaction Kinetics using in-situ FTIR

This technique allows for real-time tracking of the disappearance of reactants and the appearance of products.

• Setup: Use an in-situ FTIR spectrometer with an attenuated total reflectance (ATR) probe.

• Background Spectrum: Record a background spectrum of the empty, clean, and dry reaction vessel.

• Reactant Loading: Add the Michael donor, solvent (if used), and catalyst to a round-bottomed flask and place it in a temperature-controlled bath.[7] Allow the mixture to equilibrate.

• Initial Spectrum: Once equilibrated, record the initial spectrum of the mixture.

• Initiation: Add the pre-warmed acrylate to the flask to start the reaction.[7]

• Data Acquisition: Continuously collect FTIR spectra at regular intervals throughout the reaction.

• Analysis: Monitor the disappearance of the characteristic acrylate peak (around 810 cm⁻¹) to determine the reaction rate and conversion over time.[16]

Quantitative Data Summary

Michael Donor	Michael Acceptor	Catalyst/Solvent	Temperature (°C)	Time	Outcome	Reference
Dibutylamine	2-(acrylamidoethyl)methacrylate	Acetic Acid / Chloroform	Room Temp	-	23% Yield of 1,4-adduct	[4]
Dibutylamine	2-(acrylamidoethyl)methacrylate	Acetic Acid / Chloroform	100 °C	-	80% Yield of 1,4-adduct	[4]
Benzylamine	Methyl acrylate	DBU	0 °C	2.5 h	92:8 ratio of mono- to di-adduct	[13]
Thiol	Acrylate	Triethylamine (TEA)	Ambient	5 h	90% conversion of acrylate	[4]
Piperidine	Butyl acrylate	CuN@PHA	Room Temp	1.5 h	92% yield	[17]

References

• Williams, S. R., Miller, K. M., & Long, T. E. (2007). Michael Addition Reaction Kinetics of Acetoacetates and Acrylates for the Formation of Polymeric Networks. Progress in Reaction Kinetics and Mechanism, 32(3-4), 165-194. Available at: [Link]

• Solvent Effects on Radical Copolymerization Kinetics of 2-Hydroxyethyl Methacrylate and ... - PMC. (2019). Available at: [Link]

• Solvent Effects on Acrylate kp in Organic Media: A Response. (2015). Macromolecular Rapid Communications, 36(22), 1979-1983. Available at: [Link]

• Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. (2023). Molecules, 29(1), 1. Available at: [Link]

• Escalante, J., Carrillo-Morales, M., & Linzaga, I. (2008). Michael additions of amines to methyl acrylates promoted by microwave irradiation. Molecules, 13(2), 340-347. Available at: [Link]

• State of the Art in Dual-Curing Acrylate Systems. (2018). Polymers, 10(2), 184. Available at: [Link]

• Effects of Catalyst Type and Reaction Parameters on One-Step Acrylation of Soybean Oil. (2013). Industrial & Engineering Chemistry Research, 52(43), 15069-15076. Available at: [Link]

• Thiol-Michael Addition Microparticles: Their Synthesis, Characterization, and Uptake by Macrophages. (2014). Biomacromolecules, 15(7), 2637-2645. Available at: [Link]

• Jeong, G. T., & Park, D. H. (2007). Optimization of lipase-catalyzed synthesis of sorbitan acrylate using response surface methodology. Applied biochemistry and biotechnology, 137-140(1-12), 595-609. Available at: [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. (2023). Available at: [Link]

• Steunenberg, P., Sijm, M., Zuilhof, H., Sanders, J. P. M., Scott, E. L., & Franssen, M. C. R. (2013). Lipase-Catalyzed Aza-Michael Reaction on Acrylate Derivatives. The Journal of Organic Chemistry, 78(8), 3656-3664. Available at: [Link]

• Quantitative First-Principles Kinetic Modeling of the Aza-Michael Addition to Acrylates in Polar Aprotic Solvents. (2016). The Journal of Organic Chemistry, 81(24), 12228-12240. Available at: [Link]

• SIDE EFFECTS OF ACRYLIC RESINS. dr. aristide. (2024). Available at: [Link]

• How to Control Acrylic Resin's Polymerization Exotherm. Patsnap Eureka. (2025). Available at: [Link]

• Control of Free-Radical Reactivity in Photopolymerization of Acrylates. RadTech Report. (2012). Available at: [Link]

• Optimization of Michael Addition Reaction. ResearchGate. Available at: [Link]

• Free-solvent Michael addition of glycerol to acrylic compounds. (2008). Green Chemistry, 10(4), 433-438. Available at: [Link]

• Time-lapse thiol-acrylate polymerization using a pH clock reaction. Academia.edu. Available at: [Link]

• Addition Reactions: Kinetic and Thermodynamic Control. (2023). Thinking Like a Physical Organic Chemist. Available at: [Link]

• Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts. ResearchGate. Available at: [Link]

• Reaction behaviour and kinetic constants for photopolymerizations of multi(meth)acrylate monomers. (1994). Polymer, 35(15), 3240-3250. Available at: [Link]

• Tullier, M. P. (2014). Thiol-Acrylate Polymerization Kinetics and Applications in Microfluidics. LSU Scholarly Repository. Available at: [Link]

• Adverse reactions to denture resin materials. (2015). European Review for Medical and Pharmacological Sciences, 19(15), 2845-2851. Available at: [Link]

• Optimization of the curing reaction conditions. ResearchGate. Available at: [Link]

• State of the Art in Dual-Curing Acrylate Systems. (2018). Polymers, 10(2), 184. Available at: [Link]

• Troubleshooting Common Issues in Emulsion Polymerization Reactors. Jinzong Machinery. (2024). Available at: [Link]

• TEMPO-Mediated n-Butyl Acrylate Polymerizations. ResearchGate. Available at: [Link]

• On the Thermal Self-Initiation Reaction of n-Butyl Acrylate in Free-Radical Polymerization. (2018). Polymers, 10(1), 38. Available at: [Link]

• Unwanted Skin Reactions to Acrylates: An Update. (2024). International Journal of Molecular Sciences, 25(15), 8089. Available at: [Link]

• Kinetics Study of Michael Addition Reaction with Real-Time FTIR. ResearchGate. Available at: [Link]

• Kanerva, L. (2001). Cross-reactions of multifunctional methacrylates and acrylates. Acta odontologica Scandinavica, 59(5), 320-329. Available at: [Link]

• Reactivity of Monovinyl (Meth)Acrylates Containing Cyclic Carbonates. (2011). Biomacromolecules, 12(4), 1135-1145. Available at: [Link]

• Formula Troubleshooting: Acrylate-based Thickening. Cosmetics & Toiletries. (2013). Available at: [Link]

• Sensitization to acrylates is a common adverse reaction to artificial fingernails. (2007). Contact dermatitis, 57(4), 253-259. Available at: [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. Available at: [Link]

• Understanding product optimization: Kinetic versus thermodynamic control. (1992). Journal of Chemical Education, 69(12), 979. Available at: [Link]

• Thermal and kinetic analyses on Michael addition reaction of acrylic acid. (2013). Journal of Thermal Analysis and Calorimetry, 115(1), 441-446. Available at: [Link]

• Effect of Polymerization Temperature and Cross-Linker Concentration on Reaction Diffusion Controlled Termination. (2000). Macromolecules, 33(20), 7449-7457. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Solvent Effects on Radical Copolymerization Kinetics of 2-Hydroxyethyl Methacrylate and Butyl Methacrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. How to Control Acrylic Resin’s Polymerization Exotherm [eureka.patsnap.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
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• 14. researchgate.net [researchgate.net]
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• 16. Thiol-Michael Addition Microparticles: Their Synthesis, Characterization, and Uptake by Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Handling & Storage of Methyl 2-benzamido-3-(dimethylamino)acrylate

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In drug development and synthetic chemistry, the premature polymerization of highly reactive building blocks is a costly and frustrating bottleneck. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS: 125008-68-6) is a highly specialized enamino ester. While its "push-pull" electronic structure makes it an excellent intermediate for heterocyclic synthesis, it also introduces unique vulnerabilities to both radical polymerization and ionic degradation.

Below, I have outlined the causal mechanisms behind these failures and provided field-proven, self-validating protocols to ensure your monomer remains pristine from storage to synthesis.

Part 1: Diagnostic Q&A – The "Why" Behind the Failures

Q: Why did my monomer turn into an insoluble gel after I carefully stored it in an Argon-filled glovebox? A: This is the most frequent critical error we encounter. If your acrylate is stabilized with a standard phenolic inhibitor like MEHQ (Hydroquinone monomethyl ether) or BHT, storing it under a strictly inert atmosphere actively causes runaway polymerization. Phenolic inhibitors cannot terminate carbon-centered radicals (R•) directly. They require trace amounts of dissolved oxygen (10–50 ppm) to convert the carbon radical into a peroxyl radical (ROO•), which the inhibitor can then efficiently trap 1. By stripping all oxygen in the glovebox, you disabled the monomer's self-defense mechanism. Always store stabilized acrylates with an ambient air headspace.

Q: How does the specific chemical structure of this compound alter its storage requirements compared to simple acrylates? A: Methyl 2-benzamido-3-(dimethylamino)acrylate is not just an acrylate; it is an enamine. The electron-donating dimethylamino group and the electron-withdrawing ester/benzamido groups heavily polarize the

-bond. While this polarization slightly mitigates spontaneous radical homopolymerization, it makes the molecule exceptionally susceptible to moisture-driven aqueous hydrolysis (cleaving the enamine) and oxidative degradation 2. Therefore, maintaining a "sealed and strictly dry" environment at 2–8°C is mandatory 3.

Q: How can I verify if my stored batch has already begun to polymerize before I ruin a synthesis? A: Implement a self-validating solubility check. The intact monomer is highly soluble in standard organic solvents like dichloromethane (DCM). Polymeric or heavily degraded oligomers form high-molecular-weight chains that are entirely insoluble. Self-Validation Step: Dissolve 10 mg of your sample in 1 mL of DCM. If the solution is cloudy or contains a white precipitate, the batch has polymerized and must be discarded.

Part 2: Quantitative Storage Parameters

Commercial acrylates typically contain 100–300 ppm of MEHQ or BHT to ensure adequate shelf life without overly hindering downstream reactions once the inhibitor is intentionally removed 4. Adhere strictly to the parameters in the table below.

Parameter	Optimal Condition	Critical Thresholds	Mechanistic Rationale
Temperature	2°C to 8°C	> 25°C accelerates R• formation	Minimizes thermal auto-initiation of the enamine/acrylate double bond.
Atmosphere	Ambient Air	Minimum 10–50 ppm dissolved O₂	Phenolic inhibitors (MEHQ/BHT) require O₂ to form peroxyl radicals (ROO•) for trapping.
Light Exposure	Total Darkness	UV < 400 nm initiates cleavage	Prevents photochemical homolysis of bonds that generate initiating carbon radicals.
Moisture	< 0.1% (Desiccated)	> 1% promotes hydrolysis	The 3-(dimethylamino) enamine moiety is highly susceptible to aqueous hydrolysis.

Part 3: Mechanistic & Workflow Visualizations

Fig 1: Oxygen-dependent mechanism of phenolic inhibitors preventing runaway polymerization.

Fig 2: Liquid-liquid extraction workflow for removing phenolic inhibitors prior to reactions.

Part 4: Experimental Protocols

Validated Pre-Reaction Protocol: Removal of Phenolic Inhibitors via LLE

Objective: Remove MEHQ/BHT from the monomer immediately prior to a sensitive catalytic or radical-based synthesis. Causality: MEHQ is a phenol (pKa ~10). Washing the organic solution with 0.1 M NaOH deprotonates the phenol into a highly water-soluble phenoxide salt, partitioning it entirely into the aqueous layer while the neutral enamino ester remains in the organic layer.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of Methyl 2-benzamido-3-(dimethylamino)acrylate in 20 mL of Dichloromethane (DCM) in a separatory funnel.

• Extraction: Add 10 mL of cold 0.1 M NaOH (aq). Shake vigorously, venting frequently. Allow the layers to separate completely.

• Separation: Collect the lower organic layer. Repeat the NaOH wash two additional times to guarantee complete inhibitor removal.

• Neutralization & Drying: Wash the organic layer once with 10 mL of saturated NaCl (brine) to remove residual water and base. Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous Na₂SO₄ for 15 minutes.

• Filtration & Concentration: Filter off the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator. Critical Control Point: Keep the water bath temperature strictly below 30°C to prevent thermal auto-polymerization of the now-unstabilized monomer.

• Self-Validation (TLC Check): Spot the purified monomer on a silica TLC plate alongside a crude (unwashed) sample. Develop in 1:1 Hexane:EtOAc and stain with KMnO₄. The MEHQ spot (typically a lower Rf value) must be completely absent in the purified lane. Proceed immediately to your reaction.

References

• Title: The Role of Inhibitors in Monomer Storage, Transport, Production, and Processing Source: Fluoryx Labs URL
• Title: 125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)
• Title: Inhibition of acrylic acid and acrylate autoxidation Source: RSC Publishing URL
• Title: Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites Source: NIH / PMC URL

Sources

• 1. fluoryx.com [fluoryx.com]
• 2. Inhibition of acrylic acid and acrylate autoxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chemscene.com [chemscene.com]
• 4. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in reactions with Methyl 2-benzamido-3-(dimethylamino)acrylate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges encountered during reactions involving Methyl 2-benzamido-3-(dimethylamino)acrylate. As a versatile enaminone building block, its reactivity is nuanced. This resource provides in-depth, field-proven insights to help you diagnose and resolve low conversion rates and other experimental issues.

Frequently Asked Questions (FAQs)

This section addresses broad, high-level questions that often arise during the initial stages of troubleshooting.

Question 1: My reaction with Methyl 2-benzamido-3-(dimethylamino)acrylate has a very low yield, and I'm recovering mostly starting material. What are the first things I should check?

Answer: Low conversion is a common challenge that can often be traced back to fundamental reaction parameters. A systematic check is the most effective approach[1][2]:

• Purity and Integrity of Starting Materials: This is the most critical first step. Ensure your Methyl 2-benzamido-3-(dimethylamino)acrylate is pure and, most importantly, anhydrous. Enaminones can be susceptible to hydrolysis, especially if stored improperly or if reagents and solvents contain moisture[1][2]. The purity of your reaction partner (e.g., amidine, guanidine, Michael acceptor) is equally important.

• Reaction Conditions (Temperature & Time): Many reactions involving enaminones are sensitive to temperature. Running the reaction at too low a temperature may result in negligible conversion, while excessive heat can lead to decomposition or polymerization[1][3]. Monitor the reaction's progress using an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time and to check if the reaction has simply stalled[4].

• Catalyst Activity: If your reaction is catalyst-dependent (e.g., acid or base-catalyzed cyclocondensations), verify the catalyst's activity. Some catalysts may degrade over time or require activation[2].

Question 2: I'm observing the formation of an insoluble precipitate or a viscous oil instead of my desired product. What is likely happening?

Answer: This often points to polymerization or decomposition. The acrylate moiety of the molecule is susceptible to radical polymerization, especially at elevated temperatures or in the presence of radical initiators[1].

• Potential Cause: Polymerization of the acrylate group.

• Solution:

  • Lower the reaction temperature. Polymerization side reactions often have a higher activation energy than the desired transformation[1].

  • Reduce the concentration of reactants to disfavor intermolecular reactions[1].

  • If a radical pathway is suspected, consider adding a radical inhibitor like hydroquinone or butylated hydroxytoluene (BHT) in a minimal amount.

  • Degas your solvent to remove dissolved oxygen, which can sometimes initiate polymerization.

Question 3: How does the structure of Methyl 2-benzamido-3-(dimethylamino)acrylate influence its reactivity and potential side reactions?

Answer: The molecule possesses multiple reactive sites, which is key to its utility but also a source of potential side reactions. Understanding its electronic and steric properties is crucial. Enaminones have three nucleophilic/basic sites and can also react with electrophiles in various ways[5][6].

• Nucleophilic β-Carbon: The carbon atom beta to the ester group is electron-rich due to resonance with the dimethylamino group. This is the desired site of attack for many electrophiles in reactions like Michael additions[1].

• Amide and Ester Carbonyls: These are electrophilic sites susceptible to nucleophilic attack.

• Enamine Functionality: This group can be hydrolyzed by water, particularly under acidic conditions, which would cleave the molecule and halt your desired reaction pathway[7].

Below is a diagram illustrating the key reactive sites.

Caption: Key reactive sites on Methyl 2-benzamido-3-(dimethylamino)acrylate.

Troubleshooting Guide: Specific Issues

This section provides detailed, cause-and-effect troubleshooting for specific reaction types.

Issue 1: Low Conversion in Pyrimidine Synthesis

Question: I am attempting a cyclocondensation reaction with guanidine to form a substituted pyrimidine, but my conversion rate is below 20% even after extended reaction times. What factors should I investigate?

Answer: The synthesis of pyrimidines from β-enaminones is a powerful transformation but requires careful control of conditions[8]. Low conversion is typically due to issues with reaction equilibrium, reactant stability, or catalyst efficiency.

Potential Causes & Solutions

Parameter	Potential Problem	Recommended Action & Rationale
Solvent & Moisture	Residual water in the solvent or starting materials is hydrolyzing the enaminone.	Use anhydrous solvents (e.g., dry ethanol, DMF, or toluene). Dry starting materials under vacuum before use. Moisture can revert the enaminone to a β-keto ester, terminating the desired reaction pathway[1][2].
Catalyst/pH	The reaction may require an acid or base catalyst to proceed efficiently. Incorrect pH can prevent the necessary protonation/deprotonation steps.	If uncatalyzed, consider adding a catalytic amount of a Brønsted acid (e.g., acetic acid) or a Lewis acid. For reactions with guanidine hydrochloride, a base (e.g., sodium ethoxide) is often required to liberate the free guanidine nucleophile.
Stoichiometry	An incorrect molar ratio of reactants can limit conversion.	A slight excess (1.2-1.5 equivalents) of the more stable or less expensive reagent (like guanidine) can help drive the reaction equilibrium toward the product[2].
Temperature	The reaction temperature is insufficient to overcome the activation energy.	Monitor the reaction by TLC at room temperature. If no progress is observed, gradually increase the temperature (e.g., to 50-80 °C). Refluxing in a suitable solvent is a common condition for these cyclizations[8].

Troubleshooting Workflow: Low Pyrimidine Yield

This diagram outlines a systematic approach to diagnosing the issue.

Caption: Systematic workflow for troubleshooting low yields in pyrimidine synthesis.

Issue 2: Failure of Michael Addition (1,4-Conjugate Addition)

Question: I am trying to react Methyl 2-benzamido-3-(dimethylamino)acrylate with an α,β-unsaturated ketone, but I am getting no reaction or a complex mixture of products. Why isn't the Michael addition working?

Answer: While the β-carbon of the enaminone is nucleophilic, its reactivity can be tempered by steric and electronic factors. Michael additions are also reversible and thermodynamically controlled, requiring precise conditions[1].

Potential Causes & Solutions

• Insufficient Nucleophilicity: The enaminone itself might not be a strong enough nucleophile for your specific Michael acceptor.

  • Solution: The reaction may require conversion of the enaminone to its more potent enolate form by using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Sodium Hydride (NaH) at low temperatures (e.g., -78 °C) before adding the Michael acceptor[1].

• Steric Hindrance: Significant steric bulk on either the enaminone or the Michael acceptor can prevent the necessary orbital overlap for bond formation.

  • Solution: Assess the steric environment of your substrates. If hindrance is high, more forcing conditions (higher temperature, longer reaction time) may be needed, but this also increases the risk of side reactions. It may be necessary to choose a less hindered substrate if possible.

• Suboptimal Reaction Conditions: Michael additions are often thermodynamically controlled.

  • Solution: Ensure you are allowing sufficient reaction time for the more stable 1,4-adduct to form. The reaction may need to be stirred overnight or longer. The choice of solvent is also critical; polar aprotic solvents like THF or DMF are commonly used[1].

• Competing Side Reactions: The enaminone could be undergoing other reactions, such as polymerization or hydrolysis, if conditions are not strictly controlled[1].

  • Solution: Maintain a scrupulously dry, inert atmosphere (e.g., Nitrogen or Argon) throughout the reaction to prevent hydrolysis.

Key Experimental Protocols

Protocol 1: General Procedure for Purity Assessment by ¹H NMR

This protocol helps verify the integrity of your starting material before use.

• Sample Preparation: Dissolve ~5-10 mg of Methyl 2-benzamido-3-(dimethylamino)acrylate in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Confirm Key Peaks: Verify the presence of signals corresponding to the aromatic protons, the vinyl proton, the N-H proton (may be broad), the methoxy group, and the two N-methyl groups.

  • Check for Impurities: Look for sharp singlets around 3.4-3.7 ppm which could indicate methanol from ester hydrolysis, or signals indicating the presence of a β-keto ester, a common hydrolysis byproduct.

  • Moisture: Look for a broad peak corresponding to water (typically ~1.55 ppm in CDCl₃, but can vary).

Protocol 2: General Procedure for a Trial Cyclocondensation to a Pyrimidine

This is a general starting point and may require optimization for specific substrates.

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), add Methyl 2-benzamido-3-(dimethylamino)acrylate (1.0 equiv).

• Reagents: Add anhydrous ethanol (or another suitable solvent) to dissolve the starting material. Then, add guanidine hydrochloride (1.2 equiv) followed by sodium ethoxide (1.3 equiv) as a 21% solution in ethanol.

• Reaction: Heat the mixture to reflux (approx. 78 °C for ethanol) and monitor the reaction progress by TLC (e.g., using a 1:1 ethyl acetate/hexane mobile phase).

• Workup: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Neutralize with a dilute acid (e.g., 1M HCl) and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

References

• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting common issues in pyrimidine synthesis.

• Al-Musa, S. et al. (n.d.). A Review of Uncommon Transformations in Enaminone Chemistry. ResearchGate. [Link]

• ResearchGate. (2025). Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. [Link]

• Al-Musa, S. et al. (2014). Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. Molecules, 19(11), 18868-18881. [Link]

• Barata-Vallejo, S. et al. (2025). General method for the synthesis of enaminones via photocatalysis. Beilstein Journal of Organic Chemistry, 21, 989-997. [Link]

• El-Mekabaty, A. (2012). A brief review on synthesis & applications of β-enamino carbonyl compounds. ACG Publications. [Link]

• Organic Chemistry Portal. (n.d.). β-enamino ester synthesis by amination. [Link]

• BenchChem. (2025).
• Kascheres, C. (2025). The Chemistry of Enaminones, Diazocarbonyls and Small Rings: Our Contribution. Journal of the Brazilian Chemical Society.

• Ashenhurst, J. (2025). Enamines – formation, properties, reactions, and mechanisms. Master Organic Chemistry. [Link]

• Ghozlan, S. A. S. et al. (2016). Unexpected Behavior of Enaminones: Interesting New Routes to 1,6-Naphthyridines, 2-Oxopyrrolidines and Pyrano[4,3,2-de][1][3]naphthyridines. Molecules, 21(1), 89. [Link]

• Martínez-Archundia, M. et al. (2023). Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. Molbank, 2024(1), M1827. [Link]

• Gomaa, M. A.-M. (2016). Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. Molecules, 21(5), 652. [Link]

• Organic Chemistry Portal. (n.d.). Enaminone synthesis by amination. [Link]

• Al-Obaid, A. M. et al. (2017). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Oriental Journal of Chemistry, 33(5). [Link]

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Resolving Catalyst Deactivation in Acrylate Reactions

Welcome to the technical support center for catalyst deactivation in acrylate reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the synthesis and polymerization of acrylates. The following content is structured in a question-and-answer format to directly address specific experimental challenges.

Section 1: Initial Diagnosis & General Troubleshooting

This section provides a high-level guide to help you identify the potential nature of catalyst deactivation based on observable changes in your reaction.

Q1: My reaction has stopped or slowed down significantly. How can I determine the likely cause of catalyst deactivation?

The rate at which you observe a decline in catalytic activity can be a strong indicator of the underlying deactivation mechanism.

• Sudden, Rapid Deactivation: This often points to catalyst poisoning . A new batch of reagents or a sudden process upset can introduce impurities that strongly adsorb to and block the catalyst's active sites.[1][2]

• Gradual, Steady Deactivation: This is characteristic of fouling (coking) or thermal degradation (sintering) . Coke, which can be polymeric in nature, gradually builds up on the catalyst surface and in its pores, blocking access to active sites.[3][4] Sintering, the agglomeration of catalyst particles at high temperatures, also leads to a slow loss of active surface area.

• Deactivation with Noticeable Changes in Product Selectivity: This can be a sign of selective poisoning , where an impurity blocks only certain types of active sites, or it could indicate that the active sites themselves are changing due to leaching or structural transformation.[5]

• Deactivation Upon Reuse in Liquid-Phase Reactions: If the catalyst performs well in the first run but loses significant activity in subsequent cycles, leaching of the active species into the reaction medium is a likely culprit. This is particularly common for supported catalysts in polar solvents.[5]

The following diagram outlines a basic decision-making workflow for diagnosing the cause of catalyst deactivation.

Caption: Initial troubleshooting workflow for catalyst deactivation.

Section 2: Deep Dive into Deactivation Mechanisms & FAQs

This section provides detailed questions and answers for specific deactivation mechanisms relevant to common acrylate reaction systems.

Fouling by Coking

Coking is a frequent issue in high-temperature gas-phase reactions, such as the oxidation of propylene to acrylic acid, and can also occur in liquid-phase reactions.

Q2: I'm seeing a gradual loss of activity in my MoV-based catalyst during the oxidation of acrolein to acrylic acid. Is this likely due to coking?

Yes, gradual deactivation in this system is often caused by the deposition of carbonaceous materials (coke) on the catalyst surface.[3] These deposits physically block the active sites and pores of the catalyst. The coke precursors can be reactants, products, or intermediates that undergo polymerization or condensation reactions on the catalyst surface.[6]

Q3: What does "coke" consist of in the context of acrylate reactions?

In acrylate synthesis, coke is often composed of polyaromatic hydrocarbons. For zeolite catalysts, it's understood that coke deposited within the micropores may have polymeric structures, while coke on the external surface is typically more polyaromatic with fused rings.[4] The formation of acrylate polymers can also contribute to fouling, especially in esterification reactions using ion-exchange resins if polymerization inhibitors are not used effectively.[7][8]

Q4: How can I confirm that my catalyst is deactivated by coke?

Thermogravimetric Analysis (TGA) is a primary method for quantifying coke deposits. By heating the spent catalyst in an oxidizing atmosphere (like air) and comparing its weight loss profile to that of the fresh catalyst, you can determine the amount of coke burned off.[9]

Experimental Protocol: Quantifying Coke using TGA

• Sample Preparation: Carefully weigh approximately 10-20 mg of the spent catalyst and a similar amount of the fresh catalyst into separate TGA crucibles.

• TGA Program:

  • Heat the sample from room temperature to 120 °C under a nitrogen atmosphere at a rate of 10 °C/min and hold for 30 minutes to remove adsorbed water and volatiles.

  • Switch the gas to air (or a mixture of O2/N2).

  • Ramp the temperature to 700-800 °C at a rate of 10 °C/min.

  • Hold at the final temperature until a stable weight is achieved.

• Analysis: The weight loss observed in the air-ramping step for the spent catalyst, after correcting for any minor changes in the fresh catalyst, corresponds to the amount of coke combusted.[9]

Catalyst Poisoning

Poisoning occurs when molecules from the feedstock or by-products strongly bind to the catalyst's active sites, rendering them inactive.[2]

Q5: My palladium catalyst for a Heck reaction involving an acrylate is showing poor performance after I switched to a new supplier for one of the reagents. What could be the issue?

This strongly suggests catalyst poisoning from impurities in the new reagent. Palladium catalysts are notoriously sensitive to poisoning by sulfur, halides, and nitrogen-containing heterocycles.[10] Even trace amounts of these substances can deactivate the catalyst.

Q6: We use polymerization inhibitors like phenothiazine (PTZ) in our acrylic acid streams. Can these inhibitors poison the catalyst in a subsequent esterification reaction?

Yes, this is a known issue. Polymerization inhibitors, while essential for preventing unwanted polymerization of the monomer, can themselves act as catalyst poisons.[8] For example, phenothiazine and its derivatives can interact with and deactivate the active sites of catalysts.

Q7: How can I identify the poison on my catalyst's surface?

X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique for this purpose. XPS can identify the elemental composition of the catalyst's surface (typically the top 10 nm) and provide information about the chemical states of these elements.[1][11][12] This allows you to detect the presence of common poisons like sulfur, chlorine, or phosphorus.

Analytical Technique	Information Provided	Application in Acrylate Reactions
TGA	Quantifies coke deposits, assesses thermal stability.	Measure the amount of carbonaceous deposits on MoV-based catalysts.[9]
XPS	Determines surface elemental composition and chemical states.	Detect poisons (e.g., S, Cl) on Pd catalysts or changes in the oxidation state of active metals.[10][11]
XRD	Identifies crystalline phases and measures crystallite size.	Check for sintering (crystallite growth) or undesirable phase changes in mixed metal oxide catalysts.[13]
ICP-MS/AES	Measures elemental composition of bulk materials.	Quantify leaching of the active metal from the solid catalyst into the liquid reaction medium.
N₂ Physisorption	Measures surface area and pore size distribution.	Determine the extent of pore blockage due to coking or fouling.

Caption: Key analytical techniques for diagnosing catalyst deactivation.

Leaching of Active Sites

Leaching is the dissolution of active components from the solid catalyst into the liquid reaction medium, leading to irreversible deactivation.[5]

Q8: I am using a solid acid catalyst (an ion-exchange resin) for the esterification of acrylic acid. The catalyst loses activity after each cycle. Why is this happening?

In liquid-phase reactions, especially with polar reactants and products like in esterification, the active sites (e.g., sulfonic acid groups on a resin) can be leached from the support.[5][14] The presence of water, a byproduct of esterification, can exacerbate this issue.[7] This not only deactivates the solid catalyst but can also introduce a homogeneous catalytic effect in the liquid phase, complicating product purification.

Q9: How can I test for catalyst leaching?

The most direct method is to analyze the reaction mixture for the presence of the leached active species using Inductively Coupled Plasma (ICP) analysis (either Mass Spectrometry or Atomic Emission Spectroscopy). Additionally, a hot filtration test can provide strong evidence of leaching.

Experimental Protocol: Hot Filtration Test for Leaching

• Run the catalytic reaction under normal conditions for a period sufficient to achieve a reasonable conversion (e.g., 20-30%).

• While maintaining the reaction temperature, quickly filter the solid catalyst out of the reaction mixture.

• Allow the filtrate (the reaction solution without the solid catalyst) to continue reacting under the same conditions.

• Monitor the reaction progress. If the reaction continues to proceed, it indicates that active catalytic species have leached into the solution. If the reaction stops, the catalysis is truly heterogeneous.

Thermal Degradation (Sintering)

Sintering is the agglomeration of small catalyst particles into larger ones at high temperatures, resulting in a loss of active surface area. This is an irreversible deactivation mechanism.

Q10: My mixed metal oxide catalyst for propane oxidation to acrylic acid is losing activity over a long period, even with clean feedstock. Could sintering be the cause?

Yes, the high temperatures required for gas-phase oxidation reactions (often above 300-400 °C) can lead to the thermal degradation or sintering of the catalyst.[15] This process causes the small crystallites of the active phase to grow, which reduces the number of exposed active sites and, consequently, the catalyst's activity.

Q11: How can I check for sintering?

X-ray Diffraction (XRD) is the primary technique used to assess sintering. By comparing the XRD patterns of the fresh and used catalysts, you can observe a sharpening and narrowing of the diffraction peaks, which indicates an increase in crystallite size. The Scherrer equation can be used to quantify this change.[13]

Section 3: Catalyst Regeneration & Prevention

Regenerating a deactivated catalyst can be a cost-effective alternative to replacing it. Preventing deactivation in the first place is even more critical for efficient and sustainable processes.

Q12: My catalyst is coked. How can I regenerate it?

The most common method for regenerating coked catalysts is controlled combustion (calcination) in the presence of an oxidizing agent, typically air.[3]

Experimental Protocol: Regeneration of a Coked MoV-based Catalyst

Caution: Coke burn-off is exothermic and can lead to thermal runaways if not controlled properly. The temperature must be carefully managed to avoid sintering the catalyst.

• Place the coked catalyst in a tube furnace.

• Purge the system with an inert gas (e.g., nitrogen).

• Slowly heat the catalyst under a nitrogen flow to the desired initial regeneration temperature (e.g., 250-300 °C).

• Gradually introduce a controlled amount of air (or a dilute oxygen/nitrogen mixture) into the gas stream.

• Monitor the temperature of the catalyst bed closely. Adjust the oxygen concentration or flow rate to keep the temperature below the point where sintering becomes significant (e.g., < 400-450 °C for many mixed oxides).[16]

• Once the exothermic burn-off is complete (indicated by a drop in temperature), the temperature can be slowly raised to ensure complete removal of the more refractory coke.[16]

• Hold at the final temperature for a set period (e.g., 2-4 hours) before cooling down under an inert atmosphere.

Caption: Workflow for controlled coke burn-off regeneration.

Q13: Can a poisoned catalyst be regenerated?

Regeneration of a poisoned catalyst is more challenging and depends on the nature of the poison.

• Reversible Poisoning: If the poison is weakly adsorbed, increasing the reaction temperature or treating the catalyst with a non-reactive gas stream might be sufficient to desorb it.

• Irreversible Poisoning: If the poison is strongly chemisorbed (e.g., sulfur on palladium), regeneration is difficult. It may require harsh chemical treatments (e.g., oxidation followed by reduction) that can also alter the catalyst's structure. In many cases, replacement is the only option.[10]

Q14: What are the most effective strategies to prevent catalyst deactivation in acrylate reactions?

Proactive measures are key to extending catalyst life.

Deactivation Type	Prevention Strategy	Explanation
Poisoning	Feedstock Purification:	Use high-purity reactants and solvents. Implement guard beds to capture known poisons before they reach the main reactor.[1][17]
Coking/Fouling	Optimize Reaction Conditions:	Adjust temperature, pressure, and reactant ratios to minimize the formation of coke precursors. For example, adding steam to the feed in propylene oxidation can help suppress coke formation.[15]
Catalyst Design:	Develop catalysts with optimized pore structures or surface properties that are less prone to coking.[17]
Leaching	Catalyst & Solvent Selection:	Use more robust catalyst supports or anchor the active species more strongly. Choose solvents that have minimal interaction with the catalyst support and active sites.
Sintering	Temperature Control:	Maintain precise temperature control in the reactor to avoid hotspots. Use catalysts with high thermal stability or those that incorporate thermal stabilizers.[17]

Caption: Strategies for preventing catalyst deactivation.

References

• Naraschewski, F. N. (2011). Selective Oxidation of Propane to Acrylic Acid over MoVTe(Sb)NbOx Catalysts. mediaTUM. Available at: [Link]

• (2025). Deactivation Mechanisms of Industrial Catalysts and Their Regeneration.

• MDPI. (2024). Advanced XPS-Based Techniques in the Characterization of Catalytic Materials: A Mini-Review. Available at: [Link]

• Serrano-Ruiz, J. C., & Dumesic, J. A. (2011). Deactivation of solid catalysts in liquid media: the case of leaching of active sites in biomass conversion reactions. Green Chemistry. Available at: [Link]

• BenchChem. (2025).

• Paul, S., & Zhang, L. (2021). Selective oxidation of propane to acrylic acid: a critical review. Catalysis Science & Technology. Available at: [Link]

• Hamdan, S. N. (2015). Catalyst deactivation study of the esterification of dilute acrylic acid with different concentration catalyzed by ion exchange resin. UMPSA-IR. Available at: [Link]

• Drochner, A., et al. (2007). Acrolein Oxidation to Acrylic Acid on Mo/V/W-Mixed Oxide Catalysts.
• Applied Catalysts. (2024).
• IFP Energies nouvelles. (2008). Mechanism of Catalytic Coke Formation and Some Means to Limit it in Refinery Processes.
• Google Patents. (2008). US7321058B2 - Method for producing acrolein and/or acrylic acid.

• MDPI. (2023). Inhibition of Free Radical Polymerization: A Review. Available at: [Link]

• Google Patents. (2008). US7332625B2 - Process for the production of acrylic acid from propane.

• MDPI. (2024). Catalysts: Advances in the Catalytic Behavior of Ion-Exchange Resins. Available at: [Link]

• ResearchGate. (2024).
• ResearchGate. (2016). Effect of the acrylic acid content on the permeability and water uptake of poly(styrene-co-butyl acrylate)

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. Available at: [Link]

• Chemical Reviews. (2021).
• Royal Society of Chemistry. (2023).
• ACS Publications. (2005).
• Dalian Institute of Chemical Physics, Chinese Academy of Sciences. (2020).
• Google Patents. (1974). US3816267A - Inhibition of acrylate polymerization.
• DSpace at KOASAS. (2018).
• Malvern Panalytical. (2021).
• ACS Publications. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• (2018).
• MDPI. (2021). Effect of Water-Based Acrylic Acid Microcapsules on the Properties of Paint Film for Furniture Surface.
• ResearchGate. (2001). New Models of Catalyst Deactivation by Coke: I.
• (2025).
• (2023).
• ACS Publications. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• ResearchGate. (2005).
• ResearchGate. (2026). Esterification Reaction Kinetics Using Ion Exchange Resin Catalyst by Pseudo-Homogenous and Eley-Ridel Models.
• Heriot-Watt Research Portal. (2021). Impact of Acrylate and 2-Acrylamido-Tertiary-Butyl Sulfonic Acid Content on the Enhanced Oil Recovery Performance of Synthetic Polymers.
• Mitsubishi Chemical Corporation. (n.d.).
• Richard Turton. (n.d.).
• (2025). Catalyst deactivation challenges in FCC and how to prevent them.
• Scribd. (n.d.). Acrylic Acid Production.
• Chemistry LibreTexts. (2023). Heck Reaction.
• ACS Publications. (2021). Radical Polymerization of Acrylates, Methacrylates, and Styrene: Biobased Approaches, Mechanism, Kinetics, Secondary Reactions, and Modeling.
• Google Patents. (1969). US3458561A - Esterification of acrylic acid.
• Diva-Portal.org. (2015). Palladium(II)
• ResearchGate. (2025).
• PMC. (2019).
• PMC. (2008).

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• MDPI. (2024).

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• 5. Deactivation of solid catalysts in liquid media: the case of leaching of active sites in biomass conversion reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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Reference Data & Comparative Studies

1H NMR and 13C NMR spectral analysis of Methyl 2-benzamido-3-(dimethylamino)acrylate

High-Field vs. Benchtop NMR for the Structural Elucidation of Methyl 2-benzamido-3-(dimethylamino)acrylate: A Comparative Guide

As pharmaceutical pipelines increasingly rely on complex heterocyclic intermediates, the analytical rigor applied to their structural verification must scale accordingly. Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS 125008-68-6) is a highly versatile push-pull enamine used extensively in the synthesis of fluoroquinolones and pyrazole-based therapeutics.

This guide provides an objective comparison between Benchtop NMR (80 MHz) and High-Field NMR (600 MHz) for the structural elucidation of this compound. As a Senior Application Scientist, I will break down the causality behind its unique NMR phenomena—specifically, restricted C-N bond rotation and

isomerism—and provide self-validating experimental protocols for your laboratory.

Platform Comparison: Benchtop vs. High-Field NMR

While benchtop NMR systems have democratized reaction monitoring, the complex electronic environment of

-aminoacrylates often demands high-field capabilities for definitive geometric assignment.

Table 1: Performance and Resolution Comparison

Analytical Parameter	Benchtop NMR (80 MHz)	High-Field NMR (600 MHz)	Verdict & Application
Signal Dispersion (1H)	Poor in aromatic region; phenyl protons overlap heavily.	Excellent; distinct ortho, meta, and para coupling resolved.	Benchtop is sufficient for crude purity; High-Field is required for impurity profiling.
Restricted Rotation Analysis	Resolves the two -CH singlets ( Hz).	Resolves the singlets with high precision ( Hz).	Both succeed, but High-Field allows for precise Variable Temperature (VT) kinetic profiling.
Isomer Determination	1D NOE is possible but suffers from low sensitivity.	2D NOESY provides unambiguous spatial correlations.	High-Field is mandatory for rigorous stereochemical assignment.

The Causality of Spectral Complexity (The "Why")

The NMR spectrum of Methyl 2-benzamido-3-(dimethylamino)acrylate is defined by its push-pull enamine system. The electron-donating dimethylamino group pushes electron density through the

-system toward the electron-withdrawing ester and amide carbonyls.

This delocalization imparts significant partial double-bond character to the C3–N bond. Consequently, the rotation around this bond is restricted on the NMR timescale at room temperature, causing the two methyl groups on the nitrogen to reside in magnetically inequivalent environments. This manifests as two distinct singlets in both the

H and C NMR spectra, a well-documented phenomenon in -aminoacrylate chemistry [1].

Caption: Push-pull resonance mechanism causing restricted C-N bond rotation and distinct NMR signals.

Comprehensive Chemical Shift Assignments

The following data was acquired using a 600 MHz spectrometer. The compound predominantly exists as the

-isomer , stabilized by the minimization of steric clash between the bulky dimethylamino group and the benzamido moiety.

Table 2:

H and C NMR Assignments (600 MHz, DMSO- , 298K)

Position	H Chemical Shift (ppm), Multiplicity	C Chemical Shift (ppm)	Mechanistic Note
(CH )	2.95 (s, 3H) & 3.25 (s, 3H)	41.5 & 46.2	Split due to restricted rotation.
OCH	3.65 (s, 3H)	51.8	Standard methyl ester shift.
C3 (Enamine )	7.55 (s, 1H)	154.6	Highly deshielded carbon due to C-N polarization.
C2 (Enamine )	-	111.4	Shielded by electron donation from nitrogen.
Phenyl (Ar-H)	7.45–7.58 (m, 3H), 7.85 (d, 2H)	127.8, 128.5, 131.2, 134.5	Fully resolved at 600 MHz; overlaps at 80 MHz.
Amide NH	9.10 (s, 1H)	-	Broadened by quadrupolar relaxation of Nitrogen.
Carbonyls (C=O)	-	164.8 (Amide), 166.5 (Ester)	-

Self-Validating Experimental Protocols

To rigorously prove the structure and thermodynamic properties of dimethylamino methylene derivatives[2], two advanced workflows must be executed.

Caption: Workflow comparing Benchtop and High-Field NMR for comprehensive analysis.

Protocol 1: 2D NOESY for Geometry Determination

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of DMSO-

  . Transfer to a high-quality 5 mm NMR tube.
• Relaxation Measurement: Execute an inversion-recovery sequence to determine the longest longitudinal relaxation time ( ) of the protons of interest (typically the =CH and OCH protons).

• Mixing Time Optimization: Set the NOESY mixing time (

  ) to approximately (usually 300–450 ms for a molecule of this molecular weight).

• Acquisition: Run the 2D NOESY sequence with 8 scans per increment and 256

  increments.

• Validation Checkpoint: Phase the diagonal peaks to be positive. A strong, positive NOE cross-peak between the C3-H (7.55 ppm) and the ester OCH

  (3.65 ppm) definitively proves the -configuration, as these groups are spatially adjacent ( Å) in this geometry.

Protocol 2: Variable Temperature (VT) NMR for Thermodynamic Profiling

• Probe Tuning: Insert the DMSO-

  sample into the 600 MHz spectrometer. Tune the probe and shim the magnet at 298K.

• Ambient Acquisition: Acquire a standard

  H spectrum. Validation Checkpoint: Ensure the two -CH singlets are sharply resolved at 2.95 and 3.25 ppm.

• Temperature Ramp: Increase the probe temperature in 10K increments up to 373K. Allow exactly 5 minutes of thermal equilibration at each step before acquiring the spectrum.

• Coalescence Observation: Identify the coalescence temperature (

  ), the exact point where the two singlets merge into a single, flat-topped broad peak.

• Thermodynamic Calculation: Calculate the rotational barrier (

  ) using the Eyring equation: .

Table 3: VT-NMR Kinetic Data Progression (600 MHz)

Temperature (K)	Peak Separation (Hz)	Spectral Observation
298	180	Two sharp, distinct singlets.
313	165	Singlets begin to broaden; valley between peaks rises.
333	85	Severe line broadening; peaks overlap significantly.
353 ( )	0	Coalescence. A single, broad plateau is observed.
373	0	Fast exchange limit; one sharp singlet at ~3.10 ppm.

Conclusion

For the routine monitoring of Methyl 2-benzamido-3-(dimethylamino)acrylate synthesis, an 80 MHz benchtop NMR provides rapid, cost-effective validation. However, to fully characterize the molecule's stereochemistry and dynamic push-pull resonance—critical parameters for downstream pharmaceutical coupling reactions—a 600 MHz High-Field system paired with 2D NOESY and VT-NMR capabilities is non-negotiable.

References

• Hu, R., et al. "Regio- and stereospecific poly(beta-aminoacrylate)s." Journal of the American Chemical Society, 2017, 139, 5437-5443. Available at:[Link]

• Arava, V. R., et al. "New reagents from N,N-Dimethyl amino methoxy methylenium methyl sulphate - Synthesis of 3-Amino-4-cyano pyrazoles." Der Pharma Chemica, 2010, 2(3), 178-186. Available at:[Link]

Sources

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• 2. derpharmachemica.com [derpharmachemica.com]

High-Resolution Mass Spectrometry Profiling: Methyl 2-benzamido-3-(dimethylamino)acrylate vs. Analogous Enamino Esters

As a Senior Application Scientist in analytical chemistry, I frequently encounter challenges in the structural elucidation of complex heterocyclic building blocks.

-enamino esters, specifically Methyl 2-benzamido-3-(dimethylamino)acrylate (CAS 125008-68-6), are highly versatile intermediates used in the synthesis of pyrimidines, pyrroles, and other pharmacologically active scaffolds[1].

When tracking these intermediates during reaction monitoring or impurity profiling, high-resolution tandem mass spectrometry (HR-MS/MS) is the gold standard. However, simply generating a mass spectrum is insufficient; one must understand the thermodynamic drivers behind the fragmentation to confidently distinguish closely related analogs. This guide objectively compares the electrospray ionization (ESI) collision-induced dissociation (CID) behavior of Methyl 2-benzamido-3-(dimethylamino)acrylate against common alternative building blocks, providing a self-validating framework for your analytical workflows.

Structural Dynamics & Fragmentation Causality

Methyl 2-benzamido-3-(dimethylamino)acrylate (

, Exact Mass: 248.1161 Da) contains three highly competitive sites for protonation and fragmentation:

• The Dimethylamino Group: The most basic site, driving the formation of the

  precursor ion at m/z 249.12.

• The Benzamide Linkage: Prone to cleavage under CID, yielding highly stable acyl cations [2].

• The Methyl Ester: Susceptible to neutral losses of methanol.

When kinetic energy is imparted to the

ion via collision gas (e.g., or Argon), the internal vibrational energy redistributes. The weakest bonds—typically the bond of the dimethylamino group and the amide bond—cleave first [3].

ESI-MS/MS fragmentation pathway of Methyl 2-benzamido-3-(dimethylamino)acrylate.

Comparative Performance: Benzamido vs. Acetamido Analogs

In drug discovery, synthetic chemists often choose between different protecting groups or functional moieties based on downstream reactivity. Analytically, these choices drastically alter the MS signature. Below is a comparative analysis of Methyl 2-benzamido-3-(dimethylamino)acrylate against its acetamido and ethyl ester alternatives.

Quantitative Fragmentation Comparison

Compound	Precursor Ion	Primary Neutral Loss	Diagnostic Acyl Cation	Secondary Fragments
Methyl 2-benzamido-3-(dimethylamino)acrylate	m/z 249.12	-45 Da (Dimethylamine)	m/z 105.03 (Benzoyl)	m/z 217.10, 77.04
Methyl 2-acetamido-3-(dimethylamino)acrylate	m/z 187.10	-45 Da (Dimethylamine)	m/z 43.02 (Acetyl)	m/z 155.08
Ethyl 2-benzamido-3-(dimethylamino)acrylate	m/z 263.14	-45 Da (Dimethylamine)	m/z 105.03 (Benzoyl)	m/z 217.10 (-EtOH)

Analytical Insights

• Signal-to-Noise Superiority: The benzamido derivative is analytically superior for LC-MS/MS tracking because the benzoyl cation (m/z 105.03) falls in a "clean" region of the mass spectrum. In contrast, the acetamido derivative yields an acetyl cation (m/z 43.02), which is frequently obscured by solvent background noise or lost entirely if the quadrupole's low-mass cutoff (LMCO) is set too high (e.g., 1/3 of the precursor mass in ion traps).

• Ester Differentiation: Differentiating the methyl ester from the ethyl ester relies heavily on the secondary neutral loss. The methyl ester loses methanol (-32 Da), while the ethyl ester loses ethanol (-46 Da).

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignments, the following LC-ESI-MS/MS methodology is designed as a self-validating system. It includes built-in causality checks to prevent false positives.

Phase 1: System Suitability & Calibration

• Mass Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to verify mass accuracy is

  ppm. Causality: High mass accuracy is required to distinguish the isobaric loss of dimethylamine (-45.057 Da) from a potential loss of an ethoxy radical, ensuring unambiguous formula assignment.

• Quadrupole Resolution: Calibrate Q1 to an isolation window of 0.7 Da (Full Width at Half Maximum). Causality: Prevents co-isolation of

  isotopes, which complicates product ion spectra.

Phase 2: Sample Preparation

• Dissolve the target compound in HPLC-grade Methanol to a stock concentration of 1 mg/mL.

• Dilute to a working concentration of 1 µg/mL using a diluent of 50:50 Methanol:Water containing 0.1% Formic Acid . Causality: Formic acid acts as a proton donor, drastically enhancing the ionization efficiency of the basic dimethylamino nitrogen to form

  .

Phase 3: LC-MS/MS Acquisition

Step-by-step LC-ESI-MS/MS workflow for enamino ester structural elucidation.

• Chromatography: Inject 2 µL onto a sub-2 µm C18 column. Run a linear gradient from 5% to 95% organic over 5 minutes.

• Ionization: Operate the ESI source in positive mode. Set the capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Collision Energy (CE) Ramping: Acquire MS/MS spectra at three distinct collision energies: 15 eV, 25 eV, and 35 eV.

  • Causality: Low CE (15 eV) preserves the primary neutral loss (m/z 204), confirming the intact molecular framework. High CE (35 eV) drives secondary fragmentation, maximizing the yield of the diagnostic benzoyl cation (m/z 105) and phenyl cation (m/z 77) [4].

Conclusion

For researchers utilizing

-enamino esters in heterocyclic synthesis, Methyl 2-benzamido-3-(dimethylamino)acrylate provides a highly robust and diagnostic mass spectrometric profile. Unlike its acetamido counterparts, the presence of the benzamide group guarantees the formation of the highly stable m/z 105.03 product ion upon collision-induced dissociation. By implementing the energy-ramping LC-MS/MS protocol detailed above, analytical scientists can confidently monitor this building block, differentiate it from ester/amide analogs, and ensure the structural integrity of their chemical inventory.

References

• Nikolić, D., et al. (2012). Collision-induced dissociation of phenethylamides: role of ion-neutral complexes. Rapid Communications in Mass Spectrometry. Retrieved from[Link]

• Ferraz, H. M. C., et al. (2005). Unexpected Synthesis of Conformationally Restricted Analogues of γ-Amino Butyric Acid (GABA): Mechanism Elucidation by Electrospray Ionization Mass Spectrometry. The Journal of Organic Chemistry. Retrieved from[Link]

• Taylor & Francis Group. (n.d.). Collision-induced dissociation – Knowledge and References. Retrieved from [Link]

Comparing the reactivity of Methyl 2-benzamido-3-(dimethylamino)acrylate with other acrylates

Advanced Reactivity Profiling: Methyl 2-benzamido-3-(dimethylamino)acrylate vs. Standard Acrylates in Synthetic Workflows

As drug development increasingly relies on highly functionalized heterocyclic scaffolds, the selection of appropriate synthetic building blocks is critical. While standard acrylates are ubiquitous in polymer chemistry and basic Michael additions, heavily substituted enaminones offer a completely different reactivity profile.

This guide provides an in-depth mechanistic and practical comparison between Methyl (Z)-2-benzamido-3-(dimethylamino)acrylate (CAS 125008-68-6)[1] and standard acrylates (e.g., methyl acrylate), designed specifically for synthetic chemists and application scientists.

Mechanistic Divergence: Push-Pull Enaminones vs. Michael Acceptors

The fundamental difference between these molecules lies in their electronic distribution.

Standard acrylates possess an electron-withdrawing carbonyl group that renders the

-carbon highly electrophilic. When exposed to a nucleophile, they undergo a classic 1,4-conjugate addition (Michael addition), resulting in a saturated, stable adduct. Because the double bond is easily activated, these monomers are also highly susceptible to radical polymerization.

In contrast, Methyl 2-benzamido-3-(dimethylamino)acrylate is a "push-pull" alkene[2]. The strongly electron-donating dimethylamino group ("push") and the electron-withdrawing ester and benzamido groups ("pull") create a highly conjugated, stable system. When a nucleophile attacks the

-carbon of this enaminone, it does not form a stable saturated adduct. Instead, the reaction proceeds via an addition-elimination mechanism. The dimethylamino group is expelled as dimethylamine gas, restoring the conjugated system[3]. If a binucleophile (like hydrazine or an amidine) is used, a subsequent intramolecular cyclization occurs, yielding premium heterocyclic scaffolds like pyrazoles or pyrimidines.

Fig 1. Mechanistic divergence: Michael addition vs. Enaminone addition-elimination heterocyclization.

Quantitative Reactivity Comparison

To guide reagent selection, the following table summarizes the physicochemical and reactivity parameters of the enaminone building block against two common acrylates.

Parameter	Methyl 2-benzamido-3-(dimethylamino)acrylate[1]	Methyl Acrylate	Ethyl 2-Cyanoacrylate
CAS Number	125008-68-6	96-33-3	7085-85-0
Molecular Weight	248.28 g/mol	86.09 g/mol	125.13 g/mol
Dominant Reactivity	Addition-Elimination (Heterocyclization)	1,4-Conjugate Addition (Michael)	Anionic Polymerization
Primary Electrophilic Site	-carbon (C3)	-carbon (C3)	-carbon (C3)
Typical Nucleophiles	Hydrazines, Amidines, Ureas	Primary/Secondary Amines, Thiols	Water, Weak Bases
Polymerization Risk	Very Low (Sterically hindered, push-pull stabilized)	High (Requires MEHQ inhibitor)	Extreme (Moisture sensitive)
Primary Application	Drug Discovery (Pyrimidine/Pyrazole scaffolds)	Bulk Polymers, Resins	Instant Adhesives

Self-Validating Experimental Workflows

As an application scientist, I design protocols that are not merely a sequence of steps, but self-validating systems where the chemistry itself signals success or failure. Below are the comparative workflows demonstrating the divergent reactivity.

Protocol A: Heterocyclization of Methyl 2-benzamido-3-(dimethylamino)acrylate (Addition-Elimination)

This protocol utilizes the enaminone to synthesize a highly functionalized pyrazole core.

• Preparation: Suspend 1.0 mmol of Methyl 2-benzamido-3-(dimethylamino)acrylate in 5 mL of absolute ethanol.

  • Causality: Ethanol is chosen because it solubilizes the starting materials at elevated temperatures but acts as a poor solvent for the highly polar heterocyclic product at low temperatures, enabling crystallization without chromatography.

• Nucleophile Addition: Add 1.2 mmol of hydrazine hydrate dropwise at room temperature.

• Thermal Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 3 hours.

  • Causality: Heating provides the activation energy required to break the strong C-N bond of the dimethylamino group. Furthermore, at 80 °C, the expelled dimethylamine (boiling point ~7 °C) is driven out of the system as a gas. According to Le Chatelier's principle, this irreversible gas evolution drives the equilibrium entirely toward the cyclized product[3].

• Self-Validation: Monitor the reaction via TLC (UV 254 nm) and olfactory/pH indicators. The evolution of basic dimethylamine gas at the top of the condenser (turning wet litmus paper blue) is a real-time kinetic indicator of the addition-elimination progress.

• Isolation: Cool the mixture to 0 °C. The pure pyrazole derivative will spontaneously precipitate. Filter and wash with cold ethanol.

Fig 2. Self-validating workflow for heterocycle synthesis using the enaminone building block.

Protocol B: Standard Michael Addition with Methyl Acrylate (For Comparison)

• Preparation: Dissolve 1.0 mmol of methyl acrylate in 5 mL of methanol and cool to 0 °C in an ice bath.

  • Causality: Standard acrylates are prone to runaway exothermic polymerization. Cooling the system suppresses radical initiation and favors the thermodynamic Michael addition pathway.

• Addition: Add 1.0 mmol of piperidine dropwise.

• Reaction: Stir at room temperature for 2 hours.

  • Causality: Because there is no leaving group to expel, the reaction is a pure 1,4-addition. No gas is evolved, and the reaction does not require high heat to drive an elimination step.

• Isolation: Evaporate the solvent under reduced pressure to yield methyl 3-(piperidin-1-yl)propanoate.

Conclusion

While simple acrylates are foundational for creating saturated linkages via Michael additions, Methyl 2-benzamido-3-(dimethylamino)acrylate operates on an entirely different mechanistic plane. Its push-pull enaminone architecture prevents unwanted polymerization while perfectly positioning the molecule for addition-elimination cascades[2]. By leveraging the predictable expulsion of dimethylamine gas, researchers can design highly efficient, self-validating workflows to construct complex heterocycles essential for modern drug discovery.

References

• ChemScene. (n.d.). 125008-68-6 | Methyl 2-benzamido-3-(dimethylamino)acrylate.
• National Institutes of Health (NIH) PMC. (n.d.). Synthesis of 6- and 7-membered cyclic enaminones: Scope and mechanism.
• Kascheres, J. (n.d.). The Chemistry of Enaminones, Diazocarbonyls and Small Rings: Our Contribution. Journal of the Brazilian Chemical Society / ResearchGate.

Sources

• 1. chemscene.com [chemscene.com]
• 2. Synthesis of 6- and 7-membered cyclic enaminones: Scope and mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Crystallographic Landscape of Methyl 2-benzamido-3-(dimethylamino)acrylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics and advanced materials, a profound understanding of molecular architecture is not merely advantageous; it is fundamental. For researchers engaged with Methyl 2-benzamido-3-(dimethylamino)acrylate and its derivatives—a class of compounds known as enaminones—this understanding is paramount. These molecules, characterized by their electron-rich and conformationally flexible nature, are pivotal synthons in organic chemistry and hold significant potential in medicinal chemistry.[1][2] This guide offers a comparative analysis of the X-ray crystallographic data of structurally related compounds, providing a valuable framework for predicting molecular conformations and intermolecular interactions within this promising class of molecules.

While a definitive crystal structure for Methyl 2-benzamido-3-(dimethylamino)acrylate is not publicly available in the Cambridge Structural Database (CSD) as of the latest searches, a wealth of data from analogous structures provides critical insights.[3][4] By examining these related derivatives, we can extrapolate key structural motifs and packing arrangements that are likely to govern the solid-state behavior of this entire family of compounds.

The Experimental Foundation: A Validated Protocol for Single-Crystal X-ray Diffraction

The elucidation of a molecule's three-dimensional structure through X-ray crystallography is a meticulous process. The protocol described herein represents a robust, self-validating workflow synthesized from established methodologies for small organic molecules.

Step-by-Step Experimental Methodology

• Crystal Growth (The Art of Patience): The journey to a high-quality crystal structure begins with the growth of a suitable single crystal. For enaminone derivatives, slow evaporation of a saturated solution is often the most effective technique.

  • Solvent Selection: A crucial first step is the selection of an appropriate solvent or solvent system. A solvent in which the compound is sparingly soluble is ideal. Common choices for enaminones include ethanol, methanol, chloroform, or mixtures thereof.

  • Procedure: A saturated solution of the purified compound is prepared at a slightly elevated temperature. This solution is then filtered to remove any particulate matter and left undisturbed in a loosely covered vial. The slow evaporation of the solvent over several days to weeks can yield diffraction-quality single crystals.

• Data Collection (The Moment of Truth): A suitable crystal is mounted on a goniometer head and placed within the X-ray beam of a diffractometer.

  • Instrumentation: A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector and a monochromatic X-ray source (typically Mo Kα or Cu Kα radiation) is employed.

  • Data Acquisition: The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure. A series of diffraction images are collected as the crystal is rotated in the X-ray beam.

• Structure Solution and Refinement (From Data to Model): The collected diffraction data is processed to determine the crystal's unit cell parameters and space group.

  • Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

  • Refinement: The atomic model is then refined against the experimental data using full-matrix least-squares techniques. This iterative process adjusts atomic coordinates, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

Comparative Crystallographic Data of Structurally Related Derivatives

To provide a tangible comparison, the following table summarizes key crystallographic parameters for selected enaminone and benzamide derivatives that share significant structural features with Methyl 2-benzamido-3-(dimethylamino)acrylate.

Compound Name	Chemical Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
(E)-1-(1H-Benzo[d]imidazol-2-yl)-3-(dimethylamino)prop-2-en-1-one	C₁₂H₁₃N₃O	Monoclinic	P2₁/c	10.45	8.67	12.89	109.3	[1]
Ethyl 2-cyano-3-N,N-dimethyl amino acrylate	C₈H₁₂N₂O₂	Monoclinic	P2₁/n	4.26	11.16	19.63	95.5	[5]
3-(1H-benzotriazol-1-yl)-propaneamide	C₉H₁₀N₄O	Monoclinic	P2₁/c	10.23	5.78	15.98	108.2	[6]
2-(1H-benzimidazol-2-yl)phenol	C₁₃H₁₀N₂O	Orthorhombic	Pna2₁	13.54	5.89	12.98	90	[7]

Visualizing the Molecular Architecture and Interactions

The following diagram illustrates a generalized workflow for X-ray crystallography and the anticipated molecular structure of a Methyl 2-benzamido-3-(dimethylamino)acrylate derivative, highlighting key intramolecular interactions.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijmer.com [ijmer.com]
• 7. researchgate.net [researchgate.net]

Advanced Catalytic Strategies for Acrylate Functionalization: A Comparative Guide

Acrylate functionalization is a cornerstone of modern synthetic chemistry, enabling the rapid assembly of complex architectures critical for drug development, polymer science, and fine chemical manufacturing. The intrinsic polarization of the α,β-unsaturated carbonyl system typically dictates its reactivity, overwhelmingly favoring nucleophilic attack at the β-position (Michael addition) or standard Heck-type β-arylations. However, modern catalytic systems have shattered these classical limitations, allowing for precise, multi-component, and regioselective functionalization.

This guide provides an objective, data-driven comparison of three cutting-edge catalytic paradigms for acrylate functionalization: Palladium-catalyzed α-hydroarylation, Photoredox/Nickel dual catalysis for silylacylation, and Organocatalytic Morita-Baylis-Hillman (MBH) functionalization.

Palladium-Catalyzed α-Hydroarylation: Overcoming Electronic Bias

Causality & Mechanism

Standard Mizoroki-Heck reactions of acrylates heavily favor β-arylation due to the electronic nature of the electron-poor alkene[1]. Reversing this selectivity to achieve α-arylation is mechanistically challenging. Recent breakthroughs bypass this limitation by utilizing an interrupted hydrodehalogenation pathway[2]. By employing a specific formate salt (tetramethylammonium formate, TMA•HCO2) and a bulky phosphine ligand, the palladium catalyst forms a transient[Pd(II)(Ar)(H)] intermediate[2]. The steric bulk and electronic tuning force a selective hydride insertion into the β-position of the acrylate. This places the palladium atom at the α-position, which subsequently undergoes reductive elimination to yield the highly sought-after α-arylated product[2].

Experimental Protocol: α-Selective Hydroarylation

• Preparation : In a nitrogen-filled glovebox, combine 0.20 mmol of the target acrylate, 0.24 mmol of aryl iodide, 2.5 mol% Pd2(dba)3, and 20 mol% tris(4-fluorophenyl)phosphane in a reaction vial[2].

• Base & Hydride Source : Add 0.20 mmol of tripotassium phosphate (K3PO4) and 0.100 mL (0.30 mmol) of 30% aqueous TMA•HCO2[2].

• Solvent & Reaction : Dissolve the mixture in 0.133 mL of 1,4-dioxane. Seal the vial, remove it from the glovebox, and stir at 80 °C for 4–12 hours[2].

• Self-Validation Check : The reaction's success relies entirely on the formate acting as a hydride donor rather than a terminal reductant. Running a control experiment without the acrylate will yield the fully hydrodehalogenated arene (Ar-H), confirming the generation of the active [Pd(II)(Ar)(H)] species before insertion occurs.

Pd-catalyzed α-hydroarylation mechanism via interrupted hydrodehalogenation.

Photoredox/Nickel Dual Catalysis: Radical Silylacylation

Causality & Mechanism

Dual catalysis merges the single-electron transfer (SET) capabilities of photoredox catalysts with the cross-coupling power of transition metals. For the 1,2-silylacylation of acrylates, this system avoids the harsh conditions typical of traditional multicomponent reactions[3]. The mechanism hinges on the photoelimination of a Ni–Cl bond to generate a highly reactive chlorine radical[3]. This radical performs a Hydrogen Atom Transfer (HAT) from a hydrosilane, generating a silyl radical that rapidly adds to the acrylate[3]. The resulting alkyl radical is intercepted by the Ni(II) complex, bypassing the problematic β-hydride elimination often seen in Ni-catalyzed Heck reactions, and undergoes reductive elimination to form the product[3].

Experimental Protocol: Three-Component Silylacylation

• Catalyst Assembly : Combine Ni(cod)2 (10 mol%), dtbbpy ligand (15 mol%), and the photocatalyst [Ir(dFCF3ppy)2dtbbpy]PF6 (2 mol%) in a dry vial[3].

• Reagent Addition : Add 0.05 mmol acrylate, 0.075 mmol aroyl chloride, 0.10 mmol hydrosilane, and 0.05 mmol NaHCO3[3].

• Irradiation : Dissolve the components in 0.5 mL of anhydrous benzene (PhH) under an Argon atmosphere. Irradiate the mixture using blue LEDs (427 nm) at 33 °C for 22 hours[3].

• Self-Validation Check : The dual-catalyst system is self-validating through its strict light dependency. A "dark control" experiment will show 0% conversion, proving that the acyl chloride is not undergoing spontaneous oxidative addition to Ni(0) without the photochemically generated radical initiation[3].

Photoredox/Ni dual catalysis cycle for the silylacylation of acrylates.

Organocatalysis: Accelerated Morita-Baylis-Hillman (MBH) Reaction

Causality & Mechanism

The MBH reaction is a 100% atom-economical coupling of acrylates with aldehydes to form densely functionalized α-methylene-β-hydroxy esters[4]. Historically, the reaction is notoriously slow (taking days or weeks) when using standard tertiary amines like DABCO[4]. The rate-determining step is the proton transfer and elimination of the zwitterionic intermediate[5]. By utilizing a bifunctional catalyst like 3-hydroxyquinuclidine (3-HQD) combined with a Lewis acid (Sc(OTf)3), the hydroxyl group provides critical hydrogen-bonding stabilization to the zwitterion[4]. This drastically lowers the activation barrier and accelerates the reaction compared to traditional non-hydrogen-bonding amines[6].

Experimental Protocol: Sc(OTf)3/3-HQD Catalyzed MBH

• Reagent Mixing : In a reaction vessel, mix 1.0 equiv of an aromatic aldehyde (e.g., p-nitrobenzaldehyde) with 3.0 equiv of methyl acrylate[4].

• Catalyst Loading : Add 5 mol% of Sc(OTf)3 and 20 mol% of 3-HQD[4].

• Solvent & Temperature : Add DMF to achieve the desired concentration and stir the mixture at 40 °C[4].

• Self-Validation Check : To validate the hydrogen-bonding hypothesis, run a parallel reaction using an acetylated derivative of 3-HQD (where the -OH is blocked). The reaction rate will plummet to baseline DABCO levels, confirming that the free hydroxyl group is mechanistically essential for zwitterion stabilization[6].

Organocatalytic MBH reaction accelerated by H-bonding and Lewis acid.

Quantitative Comparative Analysis

To facilitate catalyst selection for specific drug development or polymer functionalization workflows, the following table summarizes the operational metrics of each catalytic system.

Metric	Palladium Catalysis (α-Hydroarylation)	Photoredox/Ni Dual Catalysis (Silylacylation)	Organocatalysis (MBH Reaction)
Catalyst System	Pd2(dba)3 / Phosphine	Ni(cod)2 / Ir-Photocatalyst	3-HQD / Sc(OTf)3
Reaction Type	C-H / C-C Coupling	Multicomponent Radical Addition	Nucleophilic Conjugate Addition
Key Intermediate	[Pd(II)(Ar)(H)]	Silyl & Alkyl Radicals	Zwitterionic Enolate
Regioselectivity	Highly α-selective (>20:1)	1,2-Difunctionalization	α-Methylene functionalization
Typical Yield	73% – 90%	70% – 85%	85% – 95%
Conditions	80 °C, 4–12 h, Dioxane	33 °C, 22 h, Blue LED, Benzene	40 °C, 2–24 h, DMF
Substrate Scope	Aryl iodides, sensitive functional groups	Aroyl chlorides, hydrosilanes	Aromatic aldehydes, activated alkenes

Conclusion

The functionalization of acrylates is no longer constrained by the inherent electronic bias of the Michael acceptor. Palladium-catalyzed hydroarylation offers a robust route to α-arylated scaffolds by exploiting precise hydride insertion mechanics. Photoredox/Ni dual catalysis unlocks complex, multicomponent radical additions under exceptionally mild conditions, circumventing traditional transition-metal decay pathways. Meanwhile, organocatalytic MBH reactions, when accelerated by synergistic hydrogen-bonding and Lewis acid co-catalysts, provide atom-economical access to chiral building blocks. The choice of catalyst must be dictated by the target regiochemistry, the tolerance of the substrate to radical species, and the necessity for atom economy.

References

• Source: rsc.
• Source: PMC (nih.gov)
• Source: Chemical Science (RSC Publishing)
• Nickel(II)
• Full article: Novel Sc(OTf)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Catalytic α-Hydroarylation of Acrylates and Acrylamides via an Interrupted Hydrodehalogenation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nickel/photoredox-catalyzed three-component silylacylation of acrylates via chlorine photoelimination - Chemical Science (RSC Publishing) DOI:10.1039/D4SC02164A [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. books.rsc.org [books.rsc.org]

Comprehensive Mutagenicity Assessment of Acrylate and Methacrylate Compounds: A Comparative Guide for Drug Development

As a Senior Application Scientist navigating the complex landscape of excipient and medical device formulation, I frequently encounter regulatory hurdles regarding the genotoxic potential of acrylic and methacrylic monomers. Acrylates and methacrylates are ubiquitous in biomedical applications, from dental resins to targeted drug delivery polymers.

When evaluating these compounds, a striking paradox emerges: they often yield positive results in in vitro mammalian clastogenicity assays, yet test overwhelmingly negative in in vivo models. This guide unpacks the mechanistic causality behind these discordant results, objectively compares assay performances, and provides self-validating protocols to ensure scientific integrity in your toxicological assessments.

Mechanistic Causality: Toxicokinetics and DNA Interaction

The key to understanding the mutagenic profile of acrylates and methacrylates lies in their rapid metabolic clearance. Extensive regulatory reviews have demonstrated that these compounds behave as a single chemical category in short-term mutagenicity tests [1].

In vivo, unsaturated linear and branched alkyl methacrylates are rapidly hydrolyzed by non-specific carboxylesterases into methacrylic acid (or acrylic acid) and their corresponding alcohols. Furthermore, they undergo rapid detoxification via glutathione conjugation [2]. Because of this highly efficient clearance mechanism, the elevated concentrations required to induce clastogenic effects (chromosome breakage) in vitro are rarely, if ever, achieved in vivo.

Consequently, the positive in vitro results observed in assays like the Mouse Lymphoma Assay (MLA) are invariably associated with high cellular toxicity and oxidative stress rather than direct electrophilic DNA reactivity [1, 3].

Metabolic pathways determining the in vivo vs. in vitro genotoxicity of acrylates.

Comparative Mutagenicity Profiles

When selecting monomers for pharmaceutical applications, comparing their mutagenic profiles across standard OECD test batteries is critical. The table below synthesizes the typical responses of common acrylates and methacrylates (e.g., Methyl Methacrylate, Butyl Methacrylate, 2-Ethylhexyl Acrylate) to help you predict regulatory outcomes [1, 2, 4].

Table 1: Comparative Mutagenicity Data for the Acrylate/Methacrylate Category

Assay Type	Target Endpoint	Typical Result	Mechanistic Rationale
Ames Test (OECD 471)	Point Mutations (Bacterial)	Negative	Lack of direct DNA reactivity or structural intercalation capabilities.
In Vitro Mammalian (OECD 473)	Chromosomal Aberrations	Positive (Weak)	Induced only at highly cytotoxic doses; secondary to lysosomal damage/apoptosis.
Mouse Lymphoma (OECD 490)	Gene Mutation / Clastogenicity	Positive	Detects clastogenicity (small colonies) driven by high-dose cellular toxicity.
In Vivo Micronucleus (OECD 474)	Chromosome Damage (Whole Animal)	Negative	Rapid carboxylesterase hydrolysis prevents systemic accumulation and DNA damage.
Carcinogenicity Bioassay	Tumorigenesis	Negative	No genotoxic initiation; local tumors only occur via chronic irritation mechanisms.

Self-Validating Experimental Protocols

To prevent false-positive artifacts driven by cytotoxicity or false negatives driven by volatility, experimental protocols must be designed as self-validating systems. This requires incorporating internal controls that dynamically measure cell viability and metabolic activation efficacy.

Protocol 1: Modified Ames Test (OECD 471) for Volatile Esters

Causality Check: Standard plate incorporation can yield false negatives for volatile acrylates due to rapid evaporation before bacterial exposure occurs. A pre-incubation method in a sealed chamber ensures sustained, controlled exposure.

Step-by-Step Methodology:

• Strain Preparation: Culture Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA overnight to a density of ~10^9 cells/mL.

• Metabolic Activation (S9 Mix): Prepare 10% v/v rat liver S9 fraction supplemented with NADP and glucose-6-phosphate.

  • Self-Validation: Concurrently run 2-aminoanthracene as a positive control to confirm S9 enzymatic activity.

• Pre-Incubation (The Critical Step): Mix 0.1 mL bacterial culture, 0.5 mL S9 mix (or buffer for non-activated cohorts), and 0.05 mL of the methacrylate test article (dissolved in DMSO). Incubate in tightly sealed tubes at 37°C for 20 minutes with shaking to prevent volatilization.

• Plating: Add 2.0 mL of molten top agar (containing trace histidine/tryptophan) to the mixture, vortex gently, and pour onto minimal glucose agar plates.

• Incubation & Scoring: Incubate plates at 37°C for 48-72 hours. Count revertant colonies using an automated colony counter.

• System Validation Criteria: The assay is only deemed valid if the positive controls show a ≥3-fold increase in revertants, and the background bacterial lawn is microscopically intact (confirming the absence of bactericidal masking).

Protocol 2: In Vitro Mammalian Chromosomal Aberration Test (OECD 473) with Strict Cytotoxicity Gating

Causality Check: Methacrylates induce extreme pH shifts and oxidative stress in vitro, leading to DNA degradation that mimics clastogenicity. Measuring Relative Total Growth (RTG) is mandatory to separate true mutagens from cytotoxic artifacts.

Step-by-Step Methodology:

• Cell Seeding: Seed Chinese Hamster Ovary (CHO) cells in complete medium and incubate until 50-80% confluent.

• Dose Range Finding: Expose cells to the methacrylate monomer (0.1 to 10 mM). Measure RTG concurrently.

  • Rule: Do not score aberrations at doses where RTG falls below 45-50%.

• Treatment: Expose cells to the selected doses for 3-6 hours (with and without S9) and 24 hours (without S9).

• Metaphase Arrest: Add Colcemid (0.1 µg/mL) 2 hours prior to harvest to arrest cells in metaphase.

• Harvest & Fixation: Swell cells with hypotonic KCl (0.075 M), fix in cold methanol:acetic acid (3:1), drop onto chilled slides, and stain with Giemsa.

• Scoring & Validation: Score 300 well-spread metaphases per concentration.

  • Self-Validation Criteria: The concurrent negative control must fall within historical vehicle control limits. If a positive clastogenic result is observed only at >50% cytotoxicity, it must be classified as a biologically irrelevant artifact[1].

Tiered workflow for assessing acrylate mutagenicity while controlling for cytotoxicity.

Conclusion & Regulatory Implications

For drug development professionals, understanding the established regulatory landscape for acrylates and methacrylates is a massive strategic advantage. Global regulatory bodies, including Health Canada and the FDA, heavily rely on the "category approach" for these compounds [3, 4].

When developing novel formulations, extensive in vivo genotoxicity testing can often be waived if your selected monomer fits within this established structural class and demonstrates the expected negative Ames profile. By rigorously documenting cytotoxicity metrics (like RTG) during in vitro testing, you can confidently prove to regulators that any observed clastogenicity is a high-dose artifact, thereby streamlining your path to clinical trials.

References

• Johannsen FR, Vogt B, Waite M, Deskin R.Mutagenicity assessment of acrylate and methacrylate compounds and implications for regulatory toxicology requirements.
• Methacrylate Producers Association, Inc.Genotoxicity | Explore Safety Insights. MPA Technical Summary.
• Health Canada.
• Cosmetic Ingredient Review.Amended Safety Assessment of Acrylates Copolymers as Used in Cosmetics. FDA.gov.

A Comparative Guide to In Vivo Toxicity Studies of Acrylate Derivatives

This guide provides an in-depth comparison of the in vivo toxicological profiles of common acrylate derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of data to explain the causality behind experimental choices and toxicological outcomes. We will explore the key toxicity endpoints, compare specific acrylate molecules, and provide detailed, field-proven experimental protocols grounded in authoritative regulatory guidelines.

Introduction: The Dual Nature of Acrylates

Acrylate derivatives, the esters of acrylic acid, are ubiquitous in modern industry.[1][2][3] Their capacity for rapid polymerization makes them essential components in plastics, adhesives, cosmetic formulations, food packaging, and dental materials.[1][2] However, the very chemical reactivity that makes them so useful also underlies their toxicological potential. The primary route of occupational exposure is through inhalation and dermal contact, making a thorough understanding of their in vivo effects critical for ensuring safety and guiding product development.[1] This guide will dissect the toxicological profiles of these important monomers, providing a comparative framework based on robust experimental data.

Core Toxicological Principles of Acrylates

To compare different acrylate derivatives, one must first understand their shared mechanism of action and metabolic fate. This foundation explains the patterns of toxicity observed across the class.

2.1. Mechanism of Action: The Michael Addition

The toxicity of acrylates is not primarily due to the release of acrylic acid but rather the reactivity of the α,β-unsaturated carbonyl group.[4] This functional group acts as a Michael acceptor, readily reacting with biological nucleophiles, most notably the sulfhydryl group of glutathione (GSH), a key cellular antioxidant.[4][5][6] This depletion of GSH can disrupt the cellular redox balance, leaving cells vulnerable to oxidative stress.[6] The rate of this reaction is a critical determinant of a specific acrylate's toxic potential.

2.2. Metabolic Pathways: Detoxification and Elimination

The body possesses two primary and rapid metabolic pathways for detoxifying acrylates:

• Carboxylesterase Hydrolysis: Enzymes, predominantly in the liver, hydrolyze the ester bond to form acrylic acid and the corresponding alcohol.[1][4] This is generally considered a detoxification mechanism.[4]

• Glutathione (GSH) Conjugation: The direct reaction with GSH, as described above, leads to the formation of mercapturic acid derivatives that are then excreted in the urine.[1]

This efficient metabolism, particularly the rapid conjugation with GSH, is the principal reason why many acrylates that show genotoxic potential in isolated cellular systems (in vitro) are often negative in whole-animal (in vivo) studies.[7][8] The in vivo environment provides a robust detoxification capacity that isolated cells lack.

Comparative In Vivo Toxicity Profiles

While sharing a common mechanism, the toxicological profiles of acrylate derivatives vary based on factors like molecular weight and structure, which influence their reactivity and absorption. This section compares four common lower alkyl acrylates across key in vivo toxicity endpoints.

3.1. Acute Systemic Toxicity

Acute toxicity assesses the adverse effects occurring after a single or short-term exposure to a substance.[9] For acrylates, this is typically evaluated via oral or dermal routes.

Acrylate Derivative	Test Species	Acute Oral LD50 (mg/kg)	Acute Dermal LD50 (mg/kg)	Toxicity Classification
Methyl Acrylate	Rat	277 - 854	1243 - 2000	Moderate (Oral), Low (Dermal)
Ethyl Acrylate	Rat	800 - 1000	1800 - 2000	Low (Oral & Dermal)
n-Butyl Acrylate	Rat	3140 - 9590	2000 - 3000	Very Low (Oral), Low (Dermal)
2-Ethylhexyl Acrylate	Rat	4430 - 8530	5000 - 8000	Very Low (Oral & Dermal)

Data synthesized from multiple sources for comparative purposes. LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Expertise & Experience: The data clearly show a trend of decreasing acute toxicity with increasing alkyl chain length. This is likely due to slower absorption and reduced reactivity of the larger molecules. While these compounds are not acutely toxic in single high doses, the primary concern remains local effects at the site of contact from repeated or prolonged exposure.

3.2. Skin and Eye Irritation

Direct contact with acrylate monomers can cause significant local irritation to the skin and eyes.[10]

• Skin Irritation: All lower alkyl acrylates are considered skin irritants, causing redness, inflammation, and discomfort upon direct contact.

• Eye Irritation: Acrylates are also considered eye irritants, with the potential to cause serious eye damage. Regulatory guidelines strongly recommend a weight-of-the-evidence and tiered testing strategy to avoid unnecessary animal testing for this endpoint, especially if a substance is a known skin corrosive.[11][12][13]

3.3. Skin Sensitization

Skin sensitization, or allergic contact dermatitis (ACD), is one of the most significant human health effects associated with acrylates.[2][14] The murine Local Lymph Node Assay (LLNA) is the preferred in vivo method for assessing sensitization potential as it provides a quantitative measure of lymphocyte proliferation in the draining lymph nodes following dermal application.[15][16] The result is expressed as an EC3 value: the effective concentration needed to produce a threefold increase in lymphocyte proliferation (Stimulation Index > 3). A lower EC3 value indicates a more potent sensitizer.

Acrylate Derivative	LLNA EC3 Value (%)	Sensitization Potency Classification
Methyl Acrylate (MA)	>10%	Weak
Ethyl Acrylate (EA)	>10%	Weak
n-Butyl Acrylate (BA)	>10%	Weak
2-Ethylhexyl Acrylate (EHA)	9.7%	Moderate (Borderline Weak)

Data derived from a comparative analysis using the LLNA.[14]

Expertise & Experience: The LLNA data indicate that while all four tested acrylates have the potential to cause skin sensitization, they are classified as relatively weak sensitizers.[14] 2-Ethylhexyl acrylate (EHA) shows slightly higher potency, though it sits at the borderline between the "weak" and "moderate" categories.[14] This quantitative data is crucial for risk assessment and for establishing safe handling procedures in occupational settings.

3.4. Genotoxicity and Carcinogenicity

The evaluation of genotoxicity and carcinogenicity for acrylates reveals a critical divergence between in vitro and in vivo results.

• Genotoxicity: A consistent pattern is observed where acrylates and methacrylates test positive for inducing chromosomal aberrations (clastogenicity) in in vitro mammalian cell assays.[3] However, they overwhelmingly test negative in in vivo genotoxicity studies, such as the micronucleus assay.[3][4][8] This discrepancy is attributed to the efficient in vivo detoxification via GSH conjugation, which is not fully replicated in cell culture systems.[1][7]

• Carcinogenicity: Consistent with the lack of in vivo genotoxicity, most lower acrylates are not considered to pose a human cancer hazard.[1] Tumors have been observed in animal bioassays under specific conditions, such as forestomach tumors in rodents from high oral doses of ethyl acrylate or skin tumors with 2-ethylhexyl acrylate.[1] However, these are widely understood to be secondary to chronic, high-dose irritation and the resulting regenerative cell proliferation, rather than a direct genotoxic mechanism of carcinogenesis.[1]

Authoritative In Vivo Experimental Protocols

The trustworthiness of toxicological data hinges on the use of validated, standardized, and reproducible protocols. The following methodologies are based on internationally recognized OECD (Organisation for Economic Co-operation and Development) Test Guidelines, representing a self-validating system for data generation.

4.1. Protocol: Acute Dermal Toxicity (Fixed Dose Procedure)

Based on OECD Test Guideline 402.[17][18][19]

This protocol determines acute dermal toxicity using a stepwise procedure with a limited number of animals.

• Animal Selection: Healthy, young adult rats (8-12 weeks old) of a single sex (typically female) are used.[18] Animals should have healthy, intact skin.

• Preparation: Approximately 24 hours before the test, fur is removed from the dorsal/flank area of the trunk (at least 10% of the body surface area).[20] Care must be taken to avoid abrading the skin.

• Dose Administration (Sighting Study): A starting dose (e.g., 2000 mg/kg for substances of unknown toxicity) is applied to a single animal. The test substance is held in contact with the skin using a porous gauze dressing and non-irritating tape for 24 hours.[17][20]

• Observation (Sighting Study): The animal is observed for mortality and signs of evident toxicity over 14 days. If the animal survives, the main study proceeds.

• Dose Administration (Main Study): Four additional animals are dosed sequentially at the selected dose level, allowing at least 24 hours between dosing each animal.

• Clinical Observations: All animals are observed for changes in skin/fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior.[20] Observations are made immediately after dosing, frequently during the first 24 hours, and then daily for a total of 14 days.

• Body Weight: Individual animal weights are recorded shortly before the test substance is applied and at least weekly thereafter.

• Pathology: At the end of the study, all animals are subjected to a gross necropsy.

• Data Analysis: The results are interpreted in terms of the number of animals that die or show signs of toxicity at a given dose, allowing for classification according to the Globally Harmonised System (GHS).

4.2. Protocol: Acute Eye Irritation/Corrosion

Based on OECD Test Guideline 405.[11][13][21]

This protocol is performed only as a last resort after a weight-of-the-evidence analysis indicates a need for in vivo testing.[11]

• Animal Selection: Healthy young adult albino rabbits are used. The untreated eye serves as a control.

• Initial Test (One Animal): The test is initially performed using a single animal.[13]

• Dose Administration: A single dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is placed in the conjunctival sac of one eye of the rabbit. The eyelids are then gently held together for about one second.

• Observations: The eyes are examined at 1, 24, 48, and 72 hours after test substance application. The duration can be extended to 21 days to assess reversibility.

• Scoring: The degree of eye irritation is evaluated by scoring lesions of the cornea (opacity), iris, and conjunctiva (redness, swelling, discharge) according to a standardized scale.

• Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial animal, the response is confirmed using up to two additional animals.

• Data Analysis: The scores are used to classify the substance based on the severity and reversibility of the eye damage.

4.3. Protocol: Skin Sensitization (Local Lymph Node Assay)

Based on OECD Test Guideline 429.[14][15][16]

This is the preferred method for assessing skin sensitization potential.

• Animal Selection: Young adult female mice of a suitable strain (e.g., CBA/Ca or CBA/J) are used.

• Dose Groups: A minimum of three concentrations of the test substance, plus a negative control (vehicle alone) and a positive control group, are used. Each group consists of a minimum of four animals.

• Test Substance Application: For three consecutive days (Days 1, 2, and 3), 25 µL of the test substance or vehicle is applied to the dorsal surface of each ear of the mice.

• Thymidine Injection: On Day 6, all mice are administered tritiated ([³H]) methyl thymidine via intravenous injection. This radiolabel is incorporated into the DNA of proliferating lymphocytes.

• Tissue Collection: Five hours after the thymidine injection, the mice are humanely euthanized, and the draining auricular lymph nodes are excised from each ear.

• Sample Processing: A single-cell suspension of lymph node cells (LNC) is prepared for each animal. The LNCs are washed and the DNA is precipitated.

• Radioactivity Measurement: The amount of incorporated [³H]-methyl thymidine is measured by liquid scintillation counting as disintegrations per minute (DPM).

• Data Analysis: A Stimulation Index (SI) is calculated for each dose group by dividing the mean DPM per mouse in the group by the mean DPM per mouse in the vehicle control group. A substance is classified as a sensitizer if at least one concentration results in an SI ≥ 3.

Conclusion

The in vivo toxicity of acrylate derivatives is a well-defined field, characterized by a clear mechanistic understanding rooted in Michael addition chemistry and rapid metabolic detoxification. While acute systemic toxicity is generally low and decreases with molecular size, the primary hazards are local effects from direct contact, namely skin and eye irritation and, most significantly, skin sensitization. Although in vitro tests often indicate genotoxic potential, this is not typically borne out in in vivo systems due to efficient GSH conjugation. Carcinogenicity, when observed, is a secondary effect of chronic irritation rather than a primary genotoxic event. For professionals in research and drug development, a thorough understanding of these comparative profiles and the standardized protocols used to generate them is essential for accurate risk assessment, safe handling, and the development of safer alternative materials.

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A Senior Application Scientist's Guide to Solvent Effects in Acrylate Polymerization

Introduction

In the synthesis of polyacrylates, the choice of solvent is far from a trivial decision. It is a critical parameter that profoundly influences every aspect of the polymerization process, from reaction kinetics to the final polymer's microstructure and macroscopic properties. For researchers in materials science and drug development, mastering the interplay between solvent, monomer, and the growing polymer chain is essential for designing materials with tailored characteristics, such as specific molecular weights, branching, and functionality.

This guide provides an in-depth comparison of solvent effects on the free-radical polymerization of acrylates. We will move beyond simple solubility considerations to explore the mechanistic roles solvents play in influencing propagation kinetics, chain transfer events, and secondary reactions. By understanding the causality behind these effects, you will be equipped to make more informed decisions in your experimental designs, leading to more predictable and reproducible outcomes.

The Mechanistic Role of the Solvent in Acrylate Polymerization

The solvent is not merely an inert medium but an active participant in the polymerization environment. Its properties can directly influence the stability of reactants, transition states, and growing radical chains, thereby altering the fundamental kinetic parameters of the reaction.

Influence on Propagation Kinetics (k_p)

The propagation rate coefficient, kp, is arguably the most critical parameter affected by the solvent. The influence is complex and can arise from several phenomena:

• Solvent Polarity: The polarity of the solvent can significantly govern the kinetics of acrylate polymerization.[1] For instance, computational studies predict that initiation and propagation are consistently faster in a more polar solvent like isopropanol (IP) compared to a nonpolar solvent like toluene (TL).[1][2] This is often attributed to the stabilization of the polar transition states involved in the radical addition process. However, the effect is not always straightforward. Some studies report that for certain monomer-solvent systems, the propagation rate is largely unaffected by the solvent choice, suggesting that other interactions can dominate.[2]

• Hydrogen Bonding: Protic solvents, such as alcohols, can form hydrogen bonds with the carbonyl group of acrylate monomers. This interaction can influence the electron density of the monomer's double bond and the conformation of the growing polymer chain end, thereby affecting the propagation rate.[3]

• Local Monomer Concentration (The "Bootstrap" Effect): The local concentration of the monomer in the immediate vicinity of the growing polymer radical can differ from the bulk concentration.[4] This phenomenon, known as the "bootstrap" effect, is driven by monomer-solvent and polymer-solvent interactions.[5] For example, if the solvent is a poor solvent for the polymer being formed, the polymer coil may collapse, creating a monomer-rich local environment that can accelerate polymerization. Conversely, strong solvent-monomer interactions can lead to a solvent shell around the growing chain, decreasing the local monomer concentration and slowing propagation.[4][5]

Chain Transfer to Solvent (CTS)

Chain transfer is a reaction where the active radical center of a growing polymer chain is transferred to another molecule, in this case, a solvent molecule.[6] This reaction terminates the growth of one chain and creates a new radical on the solvent, which can then initiate a new polymer chain.

P• + S → P-H + S•

The primary consequence of CTS is a reduction in the final polymer's molecular weight.[6] The efficiency of this process is described by the chain transfer constant (Ctr,S), which is highly dependent on the solvent's chemical structure.

• Alcohols: The C-H bond adjacent to the oxygen atom in alcohols is susceptible to abstraction. The Ctr,S for linear alcohols tends to increase with the number of methylene units.[7] Branched alcohols, like 3-methyl-3-pentanol, exhibit lower chain transfer constants, making them suitable for achieving higher molecular weights.[7][8]

• Aromatic Hydrocarbons: Solvents like toluene and xylene can undergo hydrogen abstraction from their methyl groups.[9]

• Ketones: For ketones like methyl ethyl ketone (MEK), hydrogen abstraction typically occurs from the methylene group.[9]

Computational studies show that polar, protic solvents like n-butanol have a higher CTS reactivity compared to MEK (polar, aprotic) or p-xylene (nonpolar), due to their ability to readily donate a hydrogen atom.[9]

Secondary Reactions: Backbiting and β-Scission

At elevated temperatures, common in industrial solution polymerization, secondary reactions become significant.[10] The solvent can influence these pathways through "cage effects," where the solvent molecules hinder the diffusion of radical fragments.

• Backbiting (Intramolecular Chain Transfer): The growing end-chain radical (ECR) can abstract a hydrogen atom from its own backbone, forming a more stable tertiary mid-chain radical (MCR).[11] This is a crucial step leading to short-chain branching in polyacrylates.

• β-Scission: The MCR can undergo cleavage, resulting in a macromonomer and a new ECR.

Recent studies combining molecular simulations and kinetic modeling have shown that the solvent environment alters the free energy landscape of these reactions. For example, the backbiting rate constant for poly(butyl acrylate) was found to be higher in the condensed phase (bulk or solution) than in the gas phase, with a twofold increase observed in xylene compared to bulk polymerization.[11] This highlights that solvent-induced cage effects can favor certain transition states, directly impacting the polymer's final architecture.[11]

Below is a diagram illustrating the key decision factors when selecting a solvent for an acrylate polymerization experiment.

Caption: Workflow for selecting a suitable solvent in acrylate polymerization.

Comparative Analysis of Common Solvents

The choice of solvent has a demonstrable impact on polymerization outcomes. The following table summarizes the effects of representative solvents on the free-radical polymerization of acrylates, based on trends reported in the literature.

Solvent Class	Example Solvent	Polarity	Key Characteristics & Effects on Polymerization	Impact on Polymer Properties
Nonpolar Aromatic	Toluene / Xylene	Low	- Commonly used in industrial processes.[10]- Moderate chain transfer, leading to controlled MW.[9]- Can enhance backbiting rates compared to bulk.[11]	Moderate MW, potential for short-chain branching.
Polar Aprotic	DMF, DMSO	High	- Can accelerate propagation due to polarity.[1]- Strong interactions with monomers can lead to the "bootstrap" effect.[4][5]- Generally low chain transfer.	Potentially higher polymerization rates, high MW.
Polar Protic	Isopropanol	Moderate	- Higher propagation rates compared to nonpolar solvents.[1][2]- Significant chain transfer potential, especially at higher temperatures.[9]	Lower MW, potential for solvent-derived end groups.
Ester	Anisole, Butyl Acetate	Low-Moderate	- Often used in controlled radical polymerizations (e.g., ATRP).[12]- Relatively inert with low chain transfer.	High MW, low PDI (in controlled systems).
Anti-Solvent	Methanol (for some hydrophobic polyacrylates)	High	- Used in specific controlled polymerization techniques to maintain homogeneity.[13]- Can induce complex phase behaviors or precipitation.	Can enable synthesis of well-defined polymers under specific conditions.[13]

This diagram illustrates how different solvent properties can influence the core stages of free-radical polymerization.

Caption: Influence of key solvent properties on polymerization steps.

Experimental Protocols

To provide a practical context, we present two detailed protocols: a conventional free-radical solution polymerization and a more advanced Atom Transfer Radical Polymerization (ATRP).

Protocol 1: Conventional Free-Radical Solution Polymerization of n-Butyl Acrylate in Xylene

This protocol is representative of a standard industrial process for producing acrylate resins at elevated temperatures.[10]

Objective: To synthesize poly(n-butyl acrylate) with a target molecular weight, demonstrating the role of a chain-transfer-active solvent.

Materials:

• n-Butyl acrylate (BA), inhibitor removed

• Xylene (isomeric mixture), reagent grade

• 2,2'-Azobis(2-methylpropionitrile) (AIBN), initiator

• Nitrogen gas (high purity)

• Methanol (for precipitation)

• Reaction kettle with mechanical stirrer, reflux condenser, nitrogen inlet, and thermocouple

Procedure:

• Reactor Setup: Assemble the reaction kettle. Ensure all glassware is dry and the system is sealed.

• Inerting: Purge the reactor with nitrogen for 30 minutes to remove oxygen, which inhibits radical polymerization. Maintain a gentle nitrogen blanket throughout the reaction.

• Charging Reagents: To the reactor, add 200 mL of xylene and 100 g of n-butyl acrylate. Begin stirring at 200 RPM to ensure a homogeneous solution.

• Initiator Addition: Weigh 1.0 g of AIBN and dissolve it in 20 mL of xylene. Add this solution to the reactor. Causality Check: AIBN is chosen for its predictable decomposition rate at the reaction temperature.

• Reaction: Heat the mixture to 80°C using an oil bath. The reaction is exothermic; monitor the internal temperature closely.

• Monitoring: Take samples (~1 mL) at timed intervals (e.g., 30, 60, 120, 240 minutes) to monitor monomer conversion via Gas Chromatography (GC) or Gravimetry. Self-Validation: A plot of ln([M]₀/[M]ₜ) versus time should be linear, confirming first-order kinetics.

• Termination: After 4 hours, or once the desired conversion is reached, cool the reactor to room temperature.

• Purification: Slowly pour the viscous polymer solution into a beaker containing 1 L of rapidly stirring methanol. The poly(n-butyl acrylate) will precipitate as a white solid.

• Isolation: Filter the polymer, wash with fresh methanol, and dry in a vacuum oven at 40°C until a constant weight is achieved.

• Characterization: Analyze the polymer's molecular weight (Mn) and polydispersity index (Mw/Mn) using Gel Permeation Chromatography (GPC). The Mn will be lower than in a bulk polymerization due to chain transfer to xylene.

Protocol 2: Atom Transfer Radical Polymerization (ATRP) of Methyl Acrylate in Anisole

This protocol demonstrates a controlled radical polymerization where the solvent is chosen for its low reactivity to achieve a well-defined polymer with a narrow molecular weight distribution.[12][14]

Objective: To synthesize poly(methyl acrylate) with a predetermined molecular weight and low polydispersity (PDI < 1.2).

Materials:

• Methyl acrylate (MA), inhibitor removed

• Anisole, anhydrous

• Ethyl α-bromoisobutyrate (EBiB), initiator

• Copper(I) bromide (CuBr), catalyst

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA), ligand

• Nitrogen gas (high purity)

• Syringes and Schlenk flasks

• Methanol (for precipitation)

Procedure:

• Catalyst Preparation: In a Schlenk flask, add CuBr (71.7 mg, 0.5 mmol). Seal the flask, and alternate between vacuum and nitrogen backfill three times to remove oxygen. Causality Check: Oxygen deactivates the Cu(I) catalyst, so its rigorous exclusion is critical for control.

• Charging Reagents: Via a nitrogen-purged syringe, add 20 mL of anhydrous anisole to the flask. Anisole is chosen as it is relatively non-coordinating and has a low chain transfer constant.[12] Add PMDETA (104 µL, 0.5 mmol) to solubilize the copper catalyst, forming the active complex.

• Monomer & Initiator Addition: In a separate flask, prepare a solution of methyl acrylate (9.2 mL, 100 mmol) and EBiB (73 µL, 0.5 mmol). The ratio of monomer to initiator ([M]/[I]) determines the target degree of polymerization. Bubble nitrogen through this solution for 20 minutes.

• Initiation: Transfer the monomer/initiator solution to the catalyst-containing flask via syringe.

• Reaction: Immerse the flask in a thermostated oil bath at 60°C and stir. The solution should turn dark brown/green, indicating the active Cu(I)/Cu(II) equilibrium.

• Monitoring: Take samples periodically using a purged syringe to measure conversion (GC) and molecular weight evolution (GPC). Self-Validation: A plot of Mn versus conversion should be linear, and the PDI should remain low (<1.2) throughout, confirming the "living" nature of the polymerization.

• Termination: After the target conversion is reached (e.g., 4-6 hours), cool the reaction and expose it to air. The solution will turn blue/green as the copper catalyst oxidizes, quenching the polymerization.

• Purification: Dilute the solution with a small amount of THF and pass it through a short column of neutral alumina to remove the copper catalyst.

• Isolation: Precipitate the purified polymer solution in cold methanol, filter, and dry under vacuum. The resulting polymer will have a molecular weight close to the theoretical value (Mn,th = ([M]/[I]) × Mmonomer × conversion) and a narrow PDI.

Conclusion

The solvent is a powerful tool for tuning the outcomes of acrylate polymerization. Its effects extend far beyond simple dissolution, directly impacting propagation kinetics, molecular weight, and polymer architecture through a complex interplay of polarity, hydrogen bonding, chain transfer, and cage effects. A nonpolar solvent like xylene may be ideal for robust, high-temperature industrial processes where moderate molecular weights are desired. In contrast, a less reactive solvent like anisole is essential for the precision required in controlled radical polymerizations like ATRP, where predictable molecular weights and low polydispersity are paramount. By understanding the fundamental principles outlined in this guide, researchers can strategically select solvents to rationally design and synthesize polyacrylates with precisely controlled properties for advanced applications.

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